Sodium dioctylsulfosuccinate

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Sodium Dioctylsulfosuccinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the mechanism of action of sodium dioctylsulfosuccinate (DOSS), also known as docusate (B154912) sodium. It covers its fundamental physicochemical properties, its impact on biological membranes, and the experimental methodologies used to characterize its activity.

Core Physicochemical Properties and Surfactant Action

Sodium dioctylsulfosuccinate (C₂₀H₃₇NaO₇S) is an anionic surfactant with a molecular weight of 444.56 g/mol . Its amphiphilic nature, possessing both a hydrophilic sulfonate group and two hydrophobic octyl chains, is central to its function. This structure enables DOSS to accumulate at oil-water interfaces, significantly reducing surface and interfacial tension.

A key characteristic of a surfactant is its Critical Micelle Concentration (CMC), the concentration at which surfactant monomers self-assemble into micelles. Above the CMC, the surface tension of the solution remains relatively constant. The CMC is a critical parameter for understanding the behavior of DOSS in various applications.

Table 1: Physicochemical Properties of Sodium Dioctylsulfosuccinate

Property	Value	Conditions
Molecular Formula	C₂₀H₃₇NaO₇S	-
Molecular Weight	444.56 g/mol	-
Critical Micelle Concentration (CMC)	0.2 - 0.6 mM	In aqueous solution
Surface Tension	~25-30 dyn/cm (or mN/m)	At a concentration of 0.1% in water
pH Stability Range	4 - 9	-

Experimental Protocol: Determination of Critical Micelle Concentration (CMC) by Conductivity Measurement

This method is suitable for ionic surfactants like DOSS. The principle lies in the change in the molar conductivity of the solution as a function of surfactant concentration. Below the CMC, the conductivity increases linearly with concentration. Upon micelle formation, the rate of increase in conductivity changes due to the lower mobility of the larger micelles compared to the individual ions. The CMC is identified as the point of inflection in the conductivity versus concentration plot.

Materials:

• Sodium dioctylsulfosuccinate (high purity)

• Deionized water

• Conductivity meter with a calibrated probe

• Thermostatically controlled water bath

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Procedure:

• Prepare a stock solution of sodium dioctylsulfosuccinate of a known concentration (e.g., 20 mM) in deionized water.

• Place a known volume of deionized water in a beaker equipped with a magnetic stir bar and the conductivity probe, and place it in the thermostatically controlled water bath to maintain a constant temperature.

• Allow the system to equilibrate and record the initial conductivity of the water.

• Make successive additions of small, known volumes of the DOSS stock solution to the beaker.

• After each addition, allow the solution to stabilize with gentle stirring and record the conductivity.

• Continue the additions until the concentration is well above the expected CMC.

• Plot the measured conductivity as a function of the DOSS concentration.

• The plot will show two linear regions with different slopes. The intersection of the lines fitted to these two regions corresponds to the Critical Micelle Concentration.

Mechanism of Action in Biological Systems

The primary biological effects of sodium dioctylsulfosuccinate stem from its interaction with cell membranes, leading to increased permeability. This property is exploited in its application as a stool softener and as a permeation enhancer in drug delivery systems.

Alteration of Intestinal Epithelial Barrier Function

DOSS can modulate the permeability of the intestinal epithelium by affecting the integrity of the cell membrane and the tight junctions between cells. This can facilitate the paracellular transport of water, electrolytes, and other molecules.

Table 2: Effect of Sodium Dioctylsulfosuccinate on Caco-2 Cell Monolayer Integrity

Concentration (% w/v)	Observation	Time Frame
0.1, 1, 5, 10	A small decrease in Transepithelial Electrical Resistance (TEER) was observed. No significant change in the leakage of FD4 (a permeability marker).[1]	6 hours
5, 10	Significant changes in permeability and cytotoxicity markers were observed.[1]	24 hours

Experimental Protocol: Caco-2 Cell Permeability Assay

The Caco-2 cell line, derived from human colon adenocarcinoma, is a widely used in vitro model to study the permeability of the intestinal epithelium. When cultured on semi-permeable supports, these cells differentiate to form a monolayer with tight junctions, mimicking the intestinal barrier.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and antibiotics

• Transwell® permeable supports (e.g., 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS)

• Sodium dioctylsulfosuccinate solutions of varying concentrations

• A marker molecule for permeability (e.g., Lucifer yellow or fluorescein (B123965) isothiocyanate-dextran (FD4))

• Transepithelial Electrical Resistance (TEER) measurement system (e.g., EVOM2™)

• Plate reader for fluorescence measurement

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Culture: Seed Caco-2 cells onto the apical side of the Transwell® inserts at an appropriate density. Culture the cells for 21-25 days to allow for differentiation and the formation of a confluent monolayer with stable TEER values.

• TEER Measurement: Measure the TEER of the Caco-2 monolayers to ensure the integrity of the epithelial barrier. Only monolayers with TEER values above a predetermined threshold (e.g., >250 Ω·cm²) should be used.

• Permeability Study: a. Wash the cell monolayers with pre-warmed HBSS. b. Add HBSS containing the desired concentration of sodium dioctylsulfosuccinate and the marker molecule to the apical (donor) chamber. c. Add fresh HBSS to the basolateral (receiver) chamber. d. Incubate the plates at 37°C. e. At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with an equal volume of fresh HBSS. f. Measure the TEER at the beginning and end of the experiment to assess any changes in monolayer integrity.

• Analysis: a. Determine the concentration of the marker molecule in the collected samples using a plate reader. b. Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) where dQ/dt is the rate of appearance of the marker in the receiver chamber, A is the surface area of the filter, and C₀ is the initial concentration of the marker in the donor chamber. c. Compare the Papp values and TEER changes for different concentrations of DOSS to a control group (without DOSS).

Prostaglandin-Mediated Secretion

In the human jejunum, sodium dioctylsulfosuccinate has been shown to stimulate the net secretion of water and electrolytes. This effect is, in part, mediated by the release of endogenous prostaglandins (B1171923).[2] Prostaglandins, particularly PGE₂, can increase intracellular cyclic AMP (cAMP) levels in intestinal mucosal cells, which in turn activates signaling pathways that lead to the secretion of chloride ions and water into the intestinal lumen.

The following diagram illustrates the proposed signaling pathway for DOSS-induced intestinal secretion. It is hypothesized that DOSS, through its surfactant properties, perturbs the intestinal epithelial cell membrane, leading to the release of arachidonic acid, the precursor for prostaglandin (B15479496) synthesis via the cyclooxygenase (COX) pathway.

Caption: Proposed signaling pathway for DOSS-induced intestinal fluid secretion.

Additional Experimental Protocols

Measurement of Surface Tension by the Wilhelmy Plate Method

This static method measures the force exerted on a platinum plate at the air-liquid interface. It is a reliable technique for determining the equilibrium surface tension of surfactant solutions.

Materials:

• Tensiometer equipped with a Wilhelmy plate (platinum)

• Sodium dioctylsulfosuccinate solutions of varying concentrations

• Deionized water

• Beakers

• Bunsen burner or alcohol lamp for cleaning the plate

Procedure:

• Plate Preparation: Clean the Wilhelmy plate thoroughly by rinsing with deionized water and then heating it to red-hot in a flame to remove any organic contaminants.

• Instrument Setup: Calibrate the tensiometer according to the manufacturer's instructions.

• Sample Preparation: Prepare a series of DOSS solutions of known concentrations in deionized water.

• Measurement: a. Place a beaker containing the DOSS solution on the sample stage of the tensiometer. b. Hang the cleaned Wilhelmy plate on the balance hook. c. Raise the sample stage until the liquid surface is just below the plate. d. Initiate the measurement. The instrument will automatically raise the stage until the plate touches the liquid surface and then slightly immerses it to a defined depth. e. The force exerted on the plate by the liquid meniscus is measured. f. The surface tension (γ) is calculated using the Wilhelmy equation: γ = F / (L * cosθ) where F is the measured force, L is the wetted perimeter of the plate, and θ is the contact angle (assumed to be 0° for a perfectly wetted platinum plate).

• Data Analysis: Plot the surface tension as a function of the logarithm of the DOSS concentration. The point at which the surface tension plateaus indicates the CMC.

Intestinal Perfusion Technique

This in vivo or in situ method allows for the study of drug absorption and the effect of excipients like DOSS in a physiologically relevant model.

Materials:

• Anesthetized rat

• Perfusion pump

• Krebs-Ringer bicarbonate buffer (or other suitable perfusion solution)

• Surgical instruments

• Tubing and cannulas

• Sodium dioctylsulfosuccinate

• Model drug

Procedure (Single-Pass Intestinal Perfusion in Rat):

• Animal Preparation: Anesthetize the rat and make a midline abdominal incision to expose the small intestine.

• Cannulation: Select a segment of the intestine (e.g., jejunum) of a known length. Ligate the ends of the segment and insert cannulas for inflow and outflow of the perfusion solution.

• Perfusion: Perfuse the intestinal segment with pre-warmed (37°C) buffer at a constant flow rate using a perfusion pump.

• Equilibration: Allow the system to equilibrate by perfusing with buffer alone for a set period.

• Test Solution Perfusion: Switch to the perfusion solution containing the model drug and the desired concentration of DOSS.

• Sample Collection: Collect the perfusate from the outflow cannula at regular intervals.

• Analysis: Analyze the concentration of the drug in the collected samples using a suitable analytical method (e.g., HPLC).

• Calculation of Permeability: The effective permeability (Peff) can be calculated based on the disappearance of the drug from the perfusate.

This guide provides a foundational understanding of the mechanism of action of sodium dioctylsulfosuccinate, supported by quantitative data and detailed experimental protocols. The information presented is intended to be a valuable resource for researchers and professionals in the fields of pharmaceutical sciences and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Role of prostaglandins in the regulation of intestinal electrolyte transport - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Amphiphilic Properties of Dioctyl Sodium Sulfosuccinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dioctyl sodium sulfosuccinate (B1259242) (DOSS), a potent anionic surfactant, exhibits remarkable amphiphilic properties that underpin its widespread application in pharmaceuticals, cosmetics, and various industrial processes. This technical guide provides a comprehensive overview of the core physicochemical characteristics of DOSS, with a focus on its behavior in aqueous solutions. Key parameters such as critical micelle concentration (CMC), surface tension reduction, and micellar size are discussed in detail. Furthermore, this document outlines the experimental protocols for the characterization of these properties and explores the mechanistic aspects of DOSS's interaction with biological systems, particularly its role as a stool softener.

Introduction

Dioctyl sodium sulfosuccinate (DOSS), also known as docusate (B154912) sodium, is an anionic surfactant characterized by its distinct molecular architecture, which consists of a hydrophilic sulfonate head group and two hydrophobic octyl tails.[1][2] This dual chemical nature, termed amphiphilicity, allows DOSS to orient itself at interfaces between polar and non-polar phases, thereby significantly reducing surface and interfacial tension.[2] This fundamental property is the cornerstone of its utility as a wetting agent, emulsifier, and dispersant in a multitude of applications.[1][2]

In the pharmaceutical industry, DOSS is extensively utilized as an excipient in oral and topical formulations to enhance the solubility and bioavailability of poorly soluble active pharmaceutical ingredients.[3] Its most recognized therapeutic application is as a stool softener, where it facilitates the penetration of water and fats into the fecal mass, leading to a softening effect and easier passage.[2][4][5]

This guide aims to provide researchers, scientists, and drug development professionals with a detailed technical understanding of the amphiphilic properties of DOSS. It will present quantitative data in a structured format, offer detailed experimental methodologies for its characterization, and visualize the underlying mechanisms of its action.

Physicochemical Properties of Dioctyl Sodium Sulfosuccinate

The performance of DOSS as a surfactant is defined by several key physicochemical parameters, which are summarized in the tables below. These properties are influenced by factors such as temperature, concentration, and the presence of electrolytes.

General Properties

Property	Value	Reference
Molecular Formula	C₂₀H₃₇NaO₇S	[1]
Molecular Weight	444.56 g/mol	[1]
Appearance	White or off-white powder/viscous liquid	[1]
Solubility	Soluble in water and polar organic solvents	[1]
pH Stability Range	4 to 9	[1]

Critical Micelle Concentration (CMC)

The CMC is the concentration at which DOSS monomers in a solution begin to self-assemble into organized spherical structures known as micelles. Above the CMC, the surface tension of the solution remains relatively constant.[6]

Condition	Temperature (°C)	CMC (mM)	Reference
Deionized Water	21.1	~3.86 (0.17% solution)	[7]
Deionized Water	25	0.2 - 0.6	[1]
Deionized Water	20	2.5	[8]
Deionized Water	25	2.3	[8]
Deionized Water	30	2.2	[8]
Deionized Water	35	2.0	[8]
Salt Water	21.1	~2.84 (0.125% solution)	[7]

Surface Tension

DOSS is highly effective at reducing the surface tension of water.

Concentration (% in water)	Surface Tension (dyn/cm)	Reference
0.1%	25-30	[1]

Micellar Properties

The size and aggregation number of DOSS micelles are important characteristics for applications such as drug solubilization.

Property	Value	Method	Reference
Hydrodynamic Diameter (in water)	~120 nm	Dynamic Light Scattering (DLS)	[9]
Hydrodynamic Diameter (in Reline - a deep eutectic solvent)	~50 nm	Dynamic Light Scattering (DLS)	[9]
Hydrodynamic Diameter (in Ethaline - a deep eutectic solvent)	~34 nm	Dynamic Light Scattering (DLS)	[9]
Aggregation Number (Nagg) in Dodecane	~8	Dissipative Particle Dynamics (DPD) simulations	[10]
Aggregation Number (Nagg) in Benzene	9-12	Experimental	[10]
Aggregation Number (Nagg) in Cyclohexane	14-22	Experimental	[10]

Thermodynamic Parameters of Micellization

The spontaneity and stability of micelle formation can be understood through thermodynamic parameters. The micellization process for DOSS is generally entropy-driven.

Thermodynamic Parameter	Symbol	Typical Sign	Significance
Standard Free Energy of Micellization	ΔG°mic	Negative	Spontaneous process
Standard Enthalpy of Micellization	ΔH°mic	Can be positive or negative	Heat absorbed or released during micellization
Standard Entropy of Micellization	ΔS°mic	Positive	Increased disorder, primarily due to the release of "structured" water from around the hydrophobic tails

Experimental Protocols

Detailed and precise experimental methodologies are crucial for the accurate characterization of the amphiphilic properties of DOSS. The following sections provide step-by-step protocols for key experiments.

Determination of Critical Micelle Concentration (CMC) by Tensiometry (Wilhelmy Plate Method)

This method measures the surface tension of DOSS solutions at various concentrations to determine the CMC.

Materials and Equipment:

• Dioctyl sodium sulfosuccinate (high purity)

• Deionized water (or other solvent of interest)

• Precision analytical balance

• Volumetric flasks and pipettes

• Tensiometer equipped with a Wilhelmy plate (typically platinum)

• Temperature-controlled sample vessel

• Magnetic stirrer and stir bar

Procedure:

• Plate Preparation: Thoroughly clean the Wilhelmy plate with a suitable solvent (e.g., ethanol, acetone) and then flame it to remove any organic contaminants. The plate must be handled with clean forceps to avoid contamination.

• Instrument Calibration: Calibrate the tensiometer according to the manufacturer's instructions.

• Stock Solution Preparation: Prepare a concentrated stock solution of DOSS in the desired solvent. The concentration should be well above the expected CMC.

• Serial Dilutions: Prepare a series of dilutions of the DOSS stock solution. The concentration range should span both below and above the expected CMC.

• Surface Tension Measurement: a. Place a known volume of the most dilute DOSS solution into the temperature-controlled sample vessel. b. Lower the clean Wilhelmy plate until it just touches the surface of the liquid. The instrument will measure the force exerted on the plate by the surface tension. c. Record the surface tension value once it has stabilized. d. Repeat the measurement for each of the prepared dilutions, moving from the lowest to the highest concentration. Ensure the plate is cleaned and dried between each measurement.

• Data Analysis: a. Plot the surface tension (γ) as a function of the logarithm of the DOSS concentration (log C). b. The resulting graph will show two distinct linear regions. The first region will have a negative slope, indicating a decrease in surface tension with increasing concentration. The second region, above the CMC, will be nearly horizontal, showing little change in surface tension. c. The CMC is determined at the intersection of the two extrapolated linear portions of the graph.[3]

Characterization of Micelle Size by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the hydrodynamic diameter of micelles in solution.

Materials and Equipment:

• DOSS solution with a concentration above the CMC

• Dynamic Light Scattering (DLS) instrument

• Appropriate cuvettes (e.g., disposable polystyrene or quartz)

• Syringe filters (e.g., 0.22 µm pore size)

• Solvent for dilution (if necessary)

Procedure:

• Sample Preparation: a. Prepare a solution of DOSS at the desired concentration (above the CMC) and in the solvent of interest. b. Filter the solution through a syringe filter directly into a clean, dust-free cuvette to remove any large aggregates or dust particles that could interfere with the measurement.[11]

• Instrument Setup: a. Turn on the DLS instrument and allow it to stabilize. b. Set the experimental parameters in the instrument's software, including the solvent viscosity and refractive index, measurement temperature, and scattering angle.[12]

• Measurement: a. Place the cuvette containing the filtered DOSS solution into the sample holder of the DLS instrument. b. Allow the sample to equilibrate to the set temperature. c. Initiate the measurement. The instrument will direct a laser beam into the sample and detect the fluctuations in the scattered light intensity caused by the Brownian motion of the micelles.[13]

• Data Analysis: a. The instrument's software uses a correlation function to analyze the intensity fluctuations and calculate the translational diffusion coefficient of the micelles. b. The hydrodynamic diameter is then determined using the Stokes-Einstein equation.[13] c. The software will typically provide the Z-average diameter, the polydispersity index (PDI), and a size distribution graph. The Z-average is the intensity-weighted mean hydrodynamic size, and the PDI indicates the breadth of the size distribution.[13]

Visualizing Amphiphilic Properties and Mechanisms

Graphviz diagrams are used to illustrate key concepts and workflows related to the amphiphilic properties of DOSS.

Caption: Chemical structure of DOSS.

Caption: Surfactant action and micelle formation.

Caption: CMC determination workflow.

Caption: DOSS mechanism as a stool softener.

Mechanism of Action in a Biological Context: Stool Softening

The primary therapeutic application of DOSS as a stool softener is a direct consequence of its amphiphilic properties. When administered orally, DOSS acts as a surfactant in the gastrointestinal tract.[5] It lowers the surface tension at the interface between the aqueous intestinal contents and the solid fecal matter.[2] This reduction in surface tension allows for the increased penetration of water and lipids into the stool, resulting in a softer, more easily passable fecal mass.[2][4]

Beyond this physical mechanism, studies have shown that DOSS can also have a direct effect on the intestinal mucosa. In the human jejunum, DOSS has been observed to stimulate the net secretion of water, sodium, chloride, and potassium, while inhibiting the net absorption of glucose and bicarbonate.[14][15] This secretagogue effect contributes to the overall increase in stool water content. Research suggests that these effects on water and solute transport may be partially mediated by the release of endogenous prostaglandins, as they can be partially reversed by the administration of prostaglandin (B15479496) inhibitors like indomethacin.[14][15]

Conclusion

Dioctyl sodium sulfosuccinate is a versatile and highly effective anionic surfactant with well-defined amphiphilic properties. Its ability to significantly reduce surface tension and form micelles above a critical concentration makes it an invaluable tool in a wide range of scientific and industrial applications, particularly in drug development and formulation. A thorough understanding of its physicochemical characteristics, as outlined in this guide, is essential for its optimal and effective utilization. The provided experimental protocols offer a foundation for the accurate characterization of DOSS, enabling researchers to tailor its use to specific applications. Further research into its interactions with complex biological systems will continue to expand its utility and ensure its safe and efficacious application.

References

• 1. Dioctyl Sulfosuccinate Sodium Salt: A Comprehensive Overview_Chemicalbook [chemicalbook.com]
• 2. What is the mechanism of Dioctyl Sodium Sulfosuccinate? [synapse.patsnap.com]
• 3. Measuring Critical Micelle Concentration as a Function of Cavitand Additives Using Surface Tension and Dye Micellization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is Dioctyl Sodium Sulfosuccinate used for? [synapse.patsnap.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Dioctyl sodium sulfosuccinate surfactant self-assembly dependency of solvent hydrophilicity: a modelling study - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP02173D [pubs.rsc.org]
• 11. Dynamic Light Scattering Analyzer Testing Steps | MtoZ Biolabs [mtoz-biolabs.com]
• 12. muser-my.com [muser-my.com]
• 13. benchchem.com [benchchem.com]
• 14. Studies on the mechanism of action of dioctyl sodium sulphosuccinate in the human jejunum - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Studies on the mechanism of action of dioctyl sodium sulphosuccinate in the human jejunum - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Sodium Dioctylsulfosuccinate

Introduction

Sodium dioctylsulfosuccinate (DOSS), also known as docusate (B154912) sodium, is a versatile anionic surfactant widely utilized across the pharmaceutical, cosmetic, and food industries.[1][2][3] Its amphipathic molecular structure, featuring a hydrophilic sulfonate head and two lipophilic 2-ethylhexyl tails, imparts excellent emulsifying, wetting, and dispersing properties.[2][4] In the pharmaceutical sector, DOSS is employed as an excipient to enhance the solubility of poorly soluble active pharmaceutical ingredients (APIs), as a dispersing agent in tablet manufacturing, and as an active ingredient in stool softeners.[2][5] This guide provides a comprehensive overview of the chemical synthesis and purification of sodium dioctylsulfosuccinate, offering detailed experimental protocols and data for researchers, scientists, and drug development professionals.

Synthesis of Sodium Dioctylsulfosuccinate

The synthesis of sodium dioctylsulfosuccinate is typically achieved through a two-step process: (1) the esterification of maleic anhydride (B1165640) with 2-ethylhexanol to produce bis(2-ethylhexyl) maleate (B1232345), followed by (2) the sulfonation of the resulting diester.[6][7][8]

Step 1: Esterification of Maleic Anhydride

In the first step, maleic anhydride is reacted with an alcohol, commonly 2-ethylhexanol or other octanol (B41247) isomers, to form the diester intermediate, bis(2-ethylhexyl) maleate (also known as dioctyl maleate).[1][7][9] This reaction is an esterification, typically catalyzed by an acid.

Common catalysts for this step include homogeneous acids like concentrated sulfuric acid or p-toluenesulfonic acid, as well as heterogeneous solid acid catalysts such as Amberlyst-15.[6][10] The use of heterogeneous catalysts can simplify the process by eliminating the need for a neutralization step at the end of the reaction.[6] The reaction is driven to completion by removing the water formed during the esterification, often through azeotropic distillation or by applying a vacuum.[10]

Step 2: Sulfonation of Bis(2-ethylhexyl) Maleate

The second step involves the addition of a sulfite (B76179) salt, typically sodium bisulfite (NaHSO₃) or sodium pyrosulfite, across the carbon-carbon double bond of the bis(2-ethylhexyl) maleate intermediate.[7][10][11] This reaction, a nucleophilic addition, results in the formation of the final product, sodium dioctylsulfosuccinate.[11] The reaction is generally carried out in an aqueous or aqueous-alcoholic medium under heating.[7]

Caption: Synthesis pathway of sodium dioctylsulfosuccinate.

Experimental Protocol: Synthesis

The following protocol is a representative example compiled from various sources.[7][10][12]

Materials:

• Maleic Anhydride (1.0 mol)

• 2-Ethylhexanol (2.2 mol, slight excess)

• p-Toluenesulfonic acid (catalyst, ~0.5-1% of total reactant weight)

• Sodium Bisulfite (1.05 mol, slight excess)

• Deionized Water

• Ethanol (B145695) (optional, as co-solvent)

• Sodium Carbonate or Sodium Hydroxide (B78521) solution (for neutralization if using a homogeneous acid catalyst)

Procedure:

• Esterification:

  • Charge a reaction vessel equipped with a mechanical stirrer, thermometer, reflux condenser, and a Dean-Stark trap with maleic anhydride, 2-ethylhexanol, and the p-toluenesulfonic acid catalyst.

  • Heat the mixture under a nitrogen atmosphere to approximately 115-140°C.[12]

  • Water will begin to collect in the Dean-Stark trap as the reaction proceeds. Continue heating until the theoretical amount of water has been collected and the acid value of the reaction mixture is sufficiently low.

  • Cool the mixture. If a homogeneous catalyst was used, neutralize it by adding a sodium carbonate or sodium hydroxide solution.

  • The resulting product is crude bis(2-ethylhexyl) maleate.

• Sulfonation:

  • In a separate vessel, prepare a solution of sodium bisulfite in deionized water.

  • Transfer the crude bis(2-ethylhexyl) maleate to a reaction flask equipped with a stirrer, condenser, and heating mantle.

  • Add the sodium bisulfite solution to the diester. An organic co-solvent like ethanol may be added to facilitate mixing.[7]

  • Heat the mixture to reflux (around 85-105°C) with vigorous stirring.[7] The reaction is typically carried out for 3-6 hours.[10]

  • Monitor the reaction for the disappearance of sulfite.[7]

  • Upon completion, the crude product is an aqueous solution or slurry of sodium dioctylsulfosuccinate.

Table 1: Representative Reaction Conditions for Synthesis

Parameter	Esterification	Sulfonation
Reactants	Maleic Anhydride, 2-Ethylhexanol	Bis(2-ethylhexyl) maleate, Sodium Bisulfite
Catalyst	p-Toluenesulfonic acid, H₂SO₄, or Amberlyst-15[6][10]	None required
Solvent	None (reactant excess) or inert solvent for azeotrope	Water, Water/Ethanol mixture[7]
Temperature	115 - 205°C[12]	85 - 105°C (Reflux)[7]
Reaction Time	4 - 8 hours	3 - 6 hours[10]
Key Process Control	Removal of water, Acid value monitoring	Disappearance of sulfite, pH control

Purification of Sodium Dioctylsulfosuccinate

The crude product from the synthesis contains several impurities, including unreacted bis(2-ethylhexyl) maleate, excess sodium bisulfite, and other inorganic salts.[10] Purification is essential to meet the stringent quality requirements for pharmaceutical and other high-purity applications. A common method involves precipitation and filtration using an organic solvent.[10]

Purification Workflow

The general workflow for purification involves dehydration of the crude product, followed by dissolution in an organic solvent. This causes the inorganic salts and excess sulfonating agents, which are insoluble in the organic solvent, to precipitate out. The high-purity sodium dioctylsulfosuccinate remains dissolved in the solvent.

Caption: General purification workflow for sodium dioctylsulfosuccinate.

Experimental Protocol: Purification

This protocol is based on the principles described in the literature.[10]

Materials:

• Crude sodium dioctylsulfosuccinate product

• Organic solvent (e.g., ethanol, acetone, or a mixture)

Procedure:

• Dehydration:

  • The crude product mixture from the sulfonation step is first subjected to dehydration to remove water. This can be achieved by heating under vacuum.[10]

• Precipitation and Filtration:

  • The resulting anhydrous crude DOSS is dissolved in a suitable organic solvent.

  • Upon dissolution, the excess sodium bisulfite and other inorganic salts will precipitate out of the solution as they are insoluble in the organic solvent.[10]

  • The mixture is filtered to separate the solid impurities from the supernatant containing the dissolved DOSS.[10]

• Desolventization and Refining:

  • The supernatant is transferred to an evaporation vessel.

  • The organic solvent is removed by heating, often under reduced pressure, to yield the final, high-purity, anhydrous sodium dioctylsulfosuccinate.[10] The product is typically a white, waxy solid.[1]

Analytical Characterization and Quality Control

To ensure the quality and purity of the final product, several analytical methods are employed.

Table 2: Analytical Methods and Quality Specifications

Analysis Type	Method	Typical Specification (Pharmaceutical Grade)[1]
Assay	Two-phase titration (Epton method) with a cationic titrant like tetrabutylammonium (B224687) iodide.[1][13]	99.0% to 100.5% (on anhydrous basis)
Identification	Infrared (IR) Spectroscopy	Spectrum corresponds to that of a reference standard
Water Content	Karl Fischer Titration	Not more than 2.0%
Limit of Impurity	Polarography or Liquid Chromatography (LC) for the determination of unreacted bis(2-ethylhexyl) maleate.[14][15][16]	Not more than 0.4% bis(2-ethylhexyl) maleate
Heavy Metals	Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP)	Not more than 10 ppm (0.001%)
pH	Potentiometric measurement of a 1% aqueous solution.	5.8 - 6.9
Sulfated Ash	Gravimetric analysis after ignition with sulfuric acid.	15.5% - 16.2%

A key impurity to control is bis(2-ethylhexyl) maleate, the starting material for the sulfonation step. The National Formulary specifies a limit of not more than 0.4% for this impurity.[1] Analytical methods like liquid chromatography are used for its specific determination.[14]

Conclusion

The synthesis and purification of sodium dioctylsulfosuccinate involve a well-established two-step chemical process followed by a critical purification stage to remove inorganic salts and unreacted organic precursors. Careful control of reaction conditions during both esterification and sulfonation is crucial for achieving high yields and minimizing side reactions. The purification, primarily accomplished through solvent precipitation, is essential for producing the high-purity material required for pharmaceutical applications. The comprehensive analytical characterization ensures that the final product meets the stringent quality standards for its intended use in drug development and other regulated industries.

References

• 1. atamankimya.com [atamankimya.com]
• 2. nbinno.com [nbinno.com]
• 3. Docusate Sodium API Manufacturers | Suppliers | Drug Master Files (DMF) | CEP | Pharmacompass.com [pharmacompass.com]
• 4. SODIUM DIOCTYL SULFOSUCCINATE (WETTING AGENT) - Ataman Kimya [atamanchemicals.com]
• 5. Docusate Sodium - Pharmaceutical Business review [pharmaceutical-business-review.com]
• 6. The synthesis of the anionic sodium dioctyl sulfossuccinate surfactant and the study of catalytic activity of the amberlyst-15 [sid.ir]
• 7. Dioctyl sulfosuccinate sodium salt synthesis - chemicalbook [chemicalbook.com]
• 8. atamankimya.com [atamankimya.com]
• 9. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 10. CN111747871A - Production process of surfactant dioctyl sodium sulfosuccinate - Google Patents [patents.google.com]
• 11. Docusate - Wikipedia [en.wikipedia.org]
• 12. CN103709078A - Preparation method of dioctyl sodium sulfosuccinate - Google Patents [patents.google.com]
• 13. Preparation and Standardization of 0.0005 M Dioctyl Sodium Sulphosuccinate | Pharmaguideline [pharmaguideline.com]
• 14. Determination of sodium dioctylsulfosuccinate in dry beverage bases by liquid chromatography with post-column ion-pair extraction and absorbance detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Separation of Dioctyl sodium sulfosuccinate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 16. fao.org [fao.org]

An In-Depth Technical Guide to Surface Tension Reduction by Sodium Dioctylsulfosuccinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the surface tension-reducing properties of sodium dioctylsulfosuccinate (DOSS), a widely used anionic surfactant. This document delves into the quantitative aspects of its efficacy, detailed experimental protocols for measurement, and the fundamental mechanism of its action.

Introduction to Sodium Dioctylsulfosuccinate (DOSS)

Sodium dioctylsulfosuccinate, also known as docusate (B154912) sodium or Aerosol OT (AOT), is a powerful anionic surfactant with the chemical formula C₂₀H₃₇NaO₇S.[1] Its molecular structure consists of a hydrophilic sulfonate head group and two hydrophobic octyl tails, rendering it amphiphilic.[1] This dual nature is the cornerstone of its ability to significantly lower the surface tension of aqueous solutions. DOSS is utilized in a vast array of applications, including as an emulsifier, wetting agent, and dispersant in the pharmaceutical, cosmetic, and food industries.[1][2] In drug development, its ability to enhance the solubility and bioavailability of poorly water-soluble drugs is of particular interest.

Quantitative Analysis of Surface Tension Reduction

The effectiveness of DOSS in reducing surface tension is concentration-dependent. As the concentration of DOSS in an aqueous solution increases, the surface tension decreases until it reaches a plateau. This point of minimum surface tension corresponds to the Critical Micelle Concentration (CMC), the concentration at which DOSS molecules begin to aggregate into micelles.[1] Beyond the CMC, the surface tension remains relatively constant.

The CMC of DOSS in water is typically in the range of 0.2 to 0.6 mM.[1] At a concentration of 0.1% in water, DOSS can reduce the surface tension to approximately 25-30 dyn/cm.[1][2]

Below is a table summarizing the surface tension of aqueous solutions of sodium dioctylsulfosuccinate at various concentrations at 25°C.

Concentration of DOSS (mM)	Surface Tension (mN/m)
0.01	~60
0.1	~45
0.5	~35
1.0	~30
2.0 (CMC)	~28
5.0	~28

Note: The data in this table is approximated from graphical representations of the surface tension isotherm of aqueous AOT solutions.[3]

Mechanism of Surface Tension Reduction

The surface tension of a liquid arises from the cohesive forces between its molecules. In the bulk of the liquid, these forces are equal in all directions. However, at the surface, molecules are pulled inwards, creating a state of tension.

DOSS reduces surface tension by adsorbing at the air-water interface. The hydrophobic octyl tails orient themselves towards the air, while the hydrophilic sulfonate head groups remain in the water. This arrangement disrupts the cohesive forces between water molecules at the surface, thereby lowering the surface tension.

As the concentration of DOSS increases, the surface becomes saturated with surfactant molecules. At the Critical Micelle Concentration (CMC), the excess DOSS molecules aggregate in the bulk solution to form micelles, with their hydrophobic tails shielded from the water in the core and their hydrophilic heads forming the outer shell. This process is energetically favorable and explains why the surface tension remains constant above the CMC.

Caption: Molecular mechanism of DOSS action.

Experimental Protocols for Measuring Surface Tension

Several methods can be employed to measure the surface tension of DOSS solutions. The most common are the Wilhelmy plate method, the du Noüy ring method, and the pendant drop method.

Preparation of DOSS Solutions

Accurate preparation of DOSS solutions is critical for obtaining reliable surface tension measurements.

Materials:

• Sodium dioctylsulfosuccinate (analytical grade)

• Deionized or distilled water

• Volumetric flasks

• Analytical balance

• Magnetic stirrer and stir bar

Procedure:

• Accurately weigh the desired amount of DOSS using an analytical balance.

• Transfer the weighed DOSS to a volumetric flask of the appropriate size.

• Add a portion of the deionized water to the flask and dissolve the DOSS by gentle swirling or using a magnetic stirrer at a low speed to avoid excessive foaming. Dissolving DOSS in warm water can expedite the process.[4]

• Once the DOSS is completely dissolved, add deionized water to the calibration mark of the volumetric flask.

• Stopper the flask and invert it several times to ensure a homogenous solution.

• Prepare a series of dilutions from this stock solution to obtain the desired concentrations for analysis.

Wilhelmy Plate Method

The Wilhelmy plate method is a static technique that measures the force exerted on a thin plate, typically made of platinum, as it is brought into contact with the liquid surface.

Equipment:

• Tensiometer with a Wilhelmy plate attachment

• Platinum Wilhelmy plate

• Glass vessel for the sample solution

• Temperature control unit

Procedure:

• Plate Cleaning: Thoroughly clean the platinum plate by rinsing it with a suitable solvent (e.g., ethanol) and then flaming it to red heat in a Bunsen burner flame to remove any organic contaminants. Allow the plate to cool completely before use.

• Instrument Setup: Calibrate the tensiometer according to the manufacturer's instructions.

• Sample Preparation: Fill the glass vessel with the DOSS solution to be measured. Ensure the vessel is clean and free of any contaminants.

• Measurement: a. Suspend the cleaned Wilhelmy plate from the tensiometer's balance. b. Raise the sample vessel until the liquid surface is just below the plate. c. Slowly raise the vessel further until the liquid surface makes contact with the plate. The liquid will wet the plate, and the instrument will record the downward force exerted by the surface tension. d. The surface tension (γ) is calculated using the Wilhelmy equation: γ = F / (L * cosθ), where F is the measured force, L is the wetted perimeter of the plate, and θ is the contact angle. For a properly cleaned platinum plate, the contact angle is assumed to be 0°, so cosθ = 1.

• Data Collection: Record the surface tension value after it has stabilized. For surfactant solutions, it is important to allow sufficient time for the molecules to adsorb at the interface and reach equilibrium.

• Repeat the measurement for each DOSS concentration.

Du Noüy Ring Method

The du Noüy ring method is another force-based technique that measures the force required to pull a platinum ring from the surface of the liquid.

Equipment:

• Tensiometer with a du Noüy ring attachment

• Platinum-iridium ring

• Glass vessel for the sample solution

• Temperature control unit

Procedure:

• Ring Cleaning: Clean the platinum-iridium ring using the same procedure as for the Wilhelmy plate (solvent rinse followed by flaming).

• Instrument Setup: Calibrate the tensiometer.

• Sample Preparation: Place the DOSS solution in a clean glass vessel.

• Measurement: a. Immerse the ring completely in the DOSS solution. b. Slowly raise the ring towards the surface. A liquid lamella will form. c. Continue to raise the ring until the lamella breaks. The tensiometer records the maximum force exerted just before the lamella detaches.[5] d. The surface tension is calculated from this maximum force, applying a correction factor that depends on the ring dimensions and the properties of the liquid. Modern tensiometers often apply this correction automatically.[6]

• Data Collection: Record the corrected surface tension value.

• Repeat for all prepared DOSS solutions.

Caption: Workflow for surface tension analysis.

Applications in Drug Development

The ability of DOSS to significantly reduce surface tension is highly beneficial in pharmaceutical formulations. It can:

• Enhance Drug Solubilization: By forming micelles, DOSS can encapsulate hydrophobic drug molecules, increasing their apparent solubility in aqueous media.

• Improve Wetting of Poorly Soluble Drugs: DOSS can improve the wetting of solid drug particles, which can enhance their dissolution rate.

• Stabilize Emulsions and Suspensions: As an effective emulsifying agent, DOSS is used to stabilize oil-in-water and water-in-oil formulations, which are common drug delivery systems.[1]

• Facilitate Drug Delivery: In some formulations, the surface-active properties of DOSS can aid in the transport of drugs across biological membranes.

Conclusion

Sodium dioctylsulfosuccinate is a potent surfactant that plays a crucial role in various scientific and industrial applications, particularly in drug development. Its ability to dramatically reduce the surface tension of aqueous solutions is a direct result of its amphiphilic nature and the formation of micelles above its critical micelle concentration. Understanding the quantitative aspects of its surface activity and the appropriate experimental methodologies for its characterization is essential for harnessing its full potential in the formulation of effective and stable drug products.

References

• 1. Dioctyl Sulfosuccinate Sodium Salt: A Comprehensive Overview_Chemicalbook [chemicalbook.com]
• 2. SODIUM DIOCTYL SULFOSUCCINATE (WETTING AGENT) - Ataman Kimya [atamanchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Preparation and Standardization of 0.0005 M Dioctyl Sodium Sulphosuccinate | Pharmaguideline [pharmaguideline.com]
• 5. biolinscientific.com [biolinscientific.com]
• 6. Du Noüy ring method - Wikipedia [en.wikipedia.org]

The intricate dance of molecules: A technical guide to the self-assembly of Dioctyl Sodium Sulfosuccinate in diverse solvent environments

For Immediate Release

Dioctyl sodium sulfosuccinate (B1259242), an anionic surfactant widely known as AOT, exhibits a remarkable capacity for self-assembly into various organized structures, a phenomenon that is exquisitely sensitive to the surrounding solvent environment. This technical guide delves into the core principles governing the self-assembly of AOT, providing researchers, scientists, and drug development professionals with a comprehensive overview of its behavior in different solvents. By presenting quantitative data, detailed experimental protocols, and visual representations of the underlying processes, this document aims to serve as an in-depth resource for harnessing the potential of AOT in a multitude of applications, from nanoparticle synthesis to drug delivery systems.

The self-assembly of AOT is fundamentally driven by the amphiphilic nature of its molecules, which possess a hydrophilic sulfosuccinate head group and two hydrophobic 2-ethylhexyl tails. In aqueous solutions, AOT molecules aggregate to form micelles, sequestering their hydrophobic tails from the water. Conversely, in nonpolar organic solvents, they form reverse micelles, encapsulating a polar core that can host water or other polar molecules. The transition between monomeric and aggregated states is characterized by the critical micelle concentration (CMC), a key parameter that varies significantly with the solvent's properties.

Quantitative Insights into AOT Self-Assembly

The self-assembly behavior of AOT is quantified by several key parameters, including the critical micelle concentration (CMC), aggregation number (Nagg), and the hydrodynamic radius (Rh) of the resulting aggregates. These parameters are highly dependent on the nature of the solvent, as summarized in the tables below.

Table 1: Critical Micelle Concentration (CMC) of AOT in Various Solvents

Solvent System	Method	CMC (mM)	Reference
Cyclohexane-D12	SANS	A clear monomer-to-aggregate transition observed, suggesting a CMC exists.	[1][2]
Reline (Choline chloride + Urea)	Surface Tension, Conductivity, Fluorescence	10.06	[3][4]
Ethaline (Choline chloride + Ethylene glycol)	Surface Tension, Conductivity, Fluorescence	15.52	[3][4]
Reline + 30% (w/w) Water	Surface Tension, Conductivity, Fluorescence	Lower than in neat DES	[3][4]
Reline + 50% (w/w) Water	Surface Tension, Conductivity, Fluorescence	Lower than in neat DES	[3][4]
Aqueous solution with Sodium Salicylate (B1505791) (>0.02 mol kg⁻¹)	Surface Tension, EMF	Affected by salicylate concentration	[5]

Table 2: Aggregation Number (Nagg) of AOT in Different Solvents

Solvent	Method	Nagg	Reference
Dodecane (hydrophobic)	Dissipative Particle Dynamics (DPD) modeling	~8	[6][7][8][9]
Benzene	Not specified	9–12	[7]
Iso-octane	Not specified	16–21	[7]
Cyclohexane	Not specified	14–22	[7]
Dodecane	Not specified	29	[7]
Dry hydrocarbon solvents	Not specified	20–30	[7]

Table 3: Hydrodynamic Diameter (Dh) of AOT Aggregates in Various Solvents

Solvent System	Method	Dh (nm)	Reference
Reline (neat)	DLS	~50	[3][10]
Ethaline (neat)	DLS	~34	[3][10]
Water	DLS	~120	[3][10]
Reline + 10% (w/w) Water	DLS	~35	[3][10]
Reline + 50% (w/w) Water	DLS	~50	[3][10]
Isooctane (with varying water content)	DLS	Size increases with water-to-surfactant ratio	[11][12][13]

Visualizing the Self-Assembly Process and Experimental Workflows

To further elucidate the complex processes of AOT self-assembly and the methods used for its characterization, the following diagrams have been generated using the DOT language.

Figure 1: AOT Self-Assembly in Different Solvent Polarities.

Figure 2: Workflow for Dynamic Light Scattering (DLS) analysis.

Figure 3: Workflow for SANS/SAXS experiments.

Detailed Experimental Protocols

A variety of experimental techniques are employed to characterize the self-assembly of AOT.[7] These include Dynamic Light Scattering (DLS), Small-Angle X-ray Scattering (SAXS), Small-Angle Neutron Scattering (SANS), Nuclear Magnetic Resonance (NMR) spectroscopy, and fluorescence labeling.[7][14]

Dynamic Light Scattering (DLS)

Dynamic Light Scattering is a non-invasive technique used to measure the size distribution of small particles in suspension.[11][12][13]

Methodology:

• Sample Preparation: Solutions of AOT in the desired solvent are prepared at concentrations above the CMC. For reverse micelles, a specific amount of water (often expressed as the molar ratio W₀ = [H₂O]/[AOT]) is added.[11][15] The solutions are typically sonicated to ensure homogeneity.[15]

• Filtration: To avoid interference from dust particles, the sample is filtered through a microporous filter (e.g., 0.22 µm) directly into a clean, dust-free cuvette.[16]

• Instrumentation and Measurement: The cuvette is placed in the DLS instrument, and the sample is allowed to equilibrate to the desired temperature.[16] A laser beam is passed through the sample, and the fluctuations in the intensity of the scattered light are detected by a photomultiplier tube.

• Data Analysis: The fluctuations in scattered light intensity are analyzed using an autocorrelator to generate an autocorrelation function.[16] This function is then used to calculate the translational diffusion coefficient of the micelles. The hydrodynamic radius (Rh) is subsequently determined using the Stokes-Einstein equation.[17]

Small-Angle Neutron Scattering (SANS) and Small-Angle X-ray Scattering (SAXS)

SANS and SAXS are powerful techniques for determining the size, shape, and internal structure of micelles and reverse micelles in solution.[18][19]

Methodology:

• Sample Preparation: AOT solutions are prepared in the solvent of interest. For SANS, deuterated solvents are often used to enhance the scattering contrast between the micelles and the solvent.[1][2][20]

• Sample Holder: The sample is placed in a quartz cell of a specific path length.

• Scattering Measurement: The sample is exposed to a collimated beam of neutrons (SANS) or X-rays (SAXS). The intensity of the scattered radiation is measured as a function of the scattering angle (or the scattering vector, q).[18]

• Data Analysis: The raw scattering data is corrected for background scattering and detector efficiency. The resulting scattering curve (intensity vs. q) is then analyzed by fitting it to mathematical models that describe the scattering from different shapes (e.g., spheres, ellipsoids, cylinders).[21][22] This analysis yields information about the dimensions, aggregation number, and polydispersity of the micelles.

Fluorescence Spectroscopy

Fluorescence spectroscopy, often employing fluorescent probes, provides insights into the microenvironment of the AOT aggregates, including the polarity of the micellar core and the CMC.[23][24][25]

Methodology:

• Probe Selection and Sample Preparation: A fluorescent probe that is sensitive to the polarity of its environment (e.g., pyrene, coumarin (B35378) 153) is chosen.[25][26] A stock solution of the probe is prepared, and small aliquots are added to a series of AOT solutions of varying concentrations in the chosen solvent.

• Fluorescence Measurements: The fluorescence emission spectra of the samples are recorded using a spectrofluorometer. For CMC determination, changes in the fluorescence intensity or the ratio of intensities at different emission wavelengths (in the case of pyrene) are monitored as a function of AOT concentration.[10]

• Time-Resolved Fluorescence: Time-resolved fluorescence measurements can provide information about the dynamics of the probe within the micelle and the quenching of its fluorescence by other molecules.[23][24]

• Data Analysis: The CMC is determined from the inflection point in the plot of the fluorescence parameter versus AOT concentration. The spectral shifts of the probe can be used to estimate the micropolarity of the AOT aggregates.

Conclusion

The self-assembly of dioctyl sodium sulfosuccinate is a multifaceted phenomenon that is intricately linked to the properties of the solvent. By understanding the quantitative parameters that govern this process and the experimental techniques used for its characterization, researchers can effectively manipulate and utilize AOT-based systems for a wide range of scientific and technological advancements. This guide provides a foundational understanding and practical framework for professionals working in fields that can benefit from the unique properties of these self-assembled structures.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Evidence for a critical micelle concentration of surfactants in hydrocarbon solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Item - Aggregation Behavior of Sodium Dioctyl Sulfosuccinate in Deep Eutectic Solvents and Their Mixtures with Water: An Account of Solvent’s Polarity, Cohesiveness, and Solvent Structure - American Chemical Society - Figshare [acs.figshare.com]
• 5. issstindian.org [issstindian.org]
• 6. Dioctyl sodium sulfosuccinate surfactant self-assembly dependency of solvent hydrophilicity: a modelling study [aaltodoc.aalto.fi]
• 7. Dioctyl sodium sulfosuccinate surfactant self-assembly dependency of solvent hydrophilicity: a modelling study - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP02173D [pubs.rsc.org]
• 8. Dioctyl sodium sulfosuccinate surfactant self-assembly dependency of solvent hydrophilicity: a modelling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Aggregation Behavior of Sodium Dioctyl Sulfosuccinate in Deep Eutectic Solvents and Their Mixtures with Water: An Account of Solvent’s Polarity, Cohesiveness, and Solvent Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dynamic light scattering of cutinase in AOT reverse micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stability and comparative analysis of AOT/water/isooctane reverse micelle system using dynamic light scattering and molecular dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.aip.org [pubs.aip.org]
• 15. scholarship.depauw.edu [scholarship.depauw.edu]
• 16. m.youtube.com [m.youtube.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Structural Characterization of Biomaterials by Means of Small Angle X-rays and Neutron Scattering (SAXS and SANS), and Light Scattering Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Experimental and simulation study of reverse micelles formed by aerosol-OT and water in non-polar solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 21. Experimental and simulation study of reverse micelles formed by aerosol-OT and water in non-polar solvents - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP03389B [pubs.rsc.org]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Steady-State and Time-Resolved Fluorescence Study of Selected Tryptophan-Containing Peptides in an AOT Reverse Micelle Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Steady-state and time-resolved spectroscopic investigations on the existence of stable methanol/AOT/n-heptane reverse micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Aerosol OT: A Comprehensive Technical Guide to its Physicochemical Properties and Applications in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aerosol OT (AOT), chemically known as dioctyl sodium sulfosuccinate, is a versatile anionic surfactant with a wide range of applications in the pharmaceutical industry.[1] Its unique amphiphilic nature, arising from a hydrophilic sulfonate head group and two branched hydrophobic octyl tails, allows it to effectively reduce surface and interfacial tension.[2] This property is pivotal in its use as an emulsifier, wetting agent, and dispersant, making it a valuable excipient in various drug delivery systems.[3][4] This technical guide provides an in-depth overview of the core physical and chemical properties of Aerosol OT, detailed experimental protocols for their determination, and its mechanistic role in enhancing drug delivery.

Core Physicochemical Properties

The efficacy of Aerosol OT in pharmaceutical formulations is intrinsically linked to its distinct physicochemical characteristics. These properties govern its behavior in different solvent systems and its interaction with drug molecules and biological membranes.

General Properties

A summary of the fundamental physical and chemical properties of Aerosol OT is presented in Table 1.

Table 1: General Physicochemical Properties of Aerosol OT

Property	Value	References
Chemical Name	Dioctyl sodium sulfosuccinate	[4]
Synonyms	AOT, Docusate Sodium	[4]
Molecular Formula	C₂₀H₃₇NaO₇S	[3][5]
Molecular Weight	444.56 g/mol	[3][5]
Appearance	White, wax-like solid	[3][6]
Type	Anionic surfactant	[7]
Melting Point	173-179 °C	[5]
Density	~1.1 g/cm³	[5]

Solubility

Aerosol OT exhibits broad solubility in both aqueous and organic solvents, a key attribute for its use in diverse formulation types.[3][5] Its solubility in water is temperature-dependent, increasing with a rise in temperature.[4] A detailed solubility profile is provided in Table 2.

Table 2: Solubility of Aerosol OT in Various Solvents

Solvent	Solubility	Temperature (°C)	References
Water	1.5 g/100 mL	25	[5]
Water	5.5 g/100 mL	70	[4]
Ethanol	Soluble	Room Temperature	[5]
Carbon Tetrachloride	Soluble	Room Temperature	[5]
Petroleum Ether	Soluble	Room Temperature	[5]
Xylene	Soluble	Room Temperature	[5]
Acetone	Soluble	Room Temperature	[5]
Vegetable Oil	Soluble	Room Temperature	[5]

Micellization and Surface Activity

As a surfactant, Aerosol OT molecules self-assemble into micelles above a certain concentration in a solution, known as the Critical Micelle Concentration (CMC).[2] This phenomenon is accompanied by a significant reduction in the surface tension of the solution. These properties are crucial for its function in solubilizing poorly water-soluble drugs and forming stable emulsions.[1][2]

Table 3: Micellization and Surface Tension Properties of Aerosol OT

Property	Value	Conditions	References
Critical Micelle Concentration (CMC)	0.2 - 0.6 mM	In water	[3]
Critical Micelle Concentration (CMC)	2.0 x 10⁻⁵ - 3.0 x 10⁻⁵ M	In carbon tetrachloride	[8][9]
Surface Tension	~27 dynes/cm	0.1% aqueous solution	[7]
Surface Tension	25-30 dyn/cm	0.1% aqueous solution	[3]

Experimental Protocols

Accurate determination of the physicochemical properties of Aerosol OT is essential for formulation development and quality control. This section outlines the methodologies for measuring its critical micelle concentration and surface tension.

Determination of Critical Micelle Concentration (CMC)

The CMC of a surfactant can be determined by monitoring a physical property of the surfactant solution as a function of its concentration. A sharp change in the measured property indicates the onset of micelle formation.

Experimental Workflow for CMC Determination

Workflow for determining the Critical Micelle Concentration (CMC).

Methodology: Conductometric Method

• Materials: Aerosol OT, deionized water, conductivity meter, volumetric flasks, pipettes.

• Procedure: a. Prepare a stock solution of Aerosol OT in deionized water at a concentration significantly above the expected CMC. b. Prepare a series of dilutions from the stock solution to obtain a range of concentrations both below and above the expected CMC. c. Calibrate the conductivity meter according to the manufacturer's instructions. d. Measure the conductivity of each dilution at a constant temperature. e. Plot the measured conductivity as a function of the Aerosol OT concentration. f. The plot will typically show two linear regions with different slopes. The point of intersection of these two lines corresponds to the CMC.

Measurement of Surface Tension

The surface tension of Aerosol OT solutions can be measured using various techniques, with the Wilhelmy plate method and pendant drop method being common.

Methodology: Wilhelmy Plate Method

• Materials: Tensiometer with a Wilhelmy plate (typically platinum), Aerosol OT solutions of known concentrations, a vessel for the sample.

• Procedure: a. Ensure the Wilhelmy plate is clean by flaming it or washing with a suitable solvent. b. Calibrate the tensiometer. c. Place the Aerosol OT solution in the sample vessel. d. Lower the Wilhelmy plate until it just touches the surface of the liquid. e. The instrument measures the force exerted on the plate by the surface tension of the liquid. f. The surface tension (γ) is calculated using the formula: γ = F / (L * cosθ), where F is the measured force, L is the wetted perimeter of the plate, and θ is the contact angle (which is typically assumed to be 0 for a clean platinum plate).

Role in Drug Delivery

Aerosol OT's unique properties make it a highly effective excipient for enhancing the delivery of both hydrophobic and hydrophilic drugs. Its primary mechanism of action is through the formation of microemulsions and the reduction of interfacial tension, which can improve drug solubilization and permeation across biological membranes.[10][11]

Logical Relationship of AOT Properties to Drug Delivery Enhancement

Relationship between Aerosol OT's properties and its drug delivery applications.

Oral Drug Delivery

In oral formulations, Aerosol OT can be used to develop self-emulsifying drug delivery systems (SEDDS) or self-microemulsifying drug delivery systems (SMEDDS).[12] These systems form fine oil-in-water emulsions or microemulsions in the gastrointestinal tract, which can significantly enhance the dissolution and absorption of poorly water-soluble drugs.[12] The large surface area of the dispersed oil droplets facilitates enzymatic digestion and subsequent absorption of the drug.

Transdermal Drug Delivery

For topical and transdermal applications, Aerosol OT is a key component in the formulation of microemulsions.[11] These microemulsions can act as drug reservoirs and enhance the penetration of both hydrophilic and lipophilic drugs through the stratum corneum, the primary barrier of the skin.[11] The surfactant molecules can disrupt the ordered lipid structure of the stratum corneum, thereby increasing its permeability.

Conclusion

Aerosol OT is a well-characterized anionic surfactant with a unique combination of physicochemical properties that make it an invaluable tool in pharmaceutical formulation and drug delivery. Its ability to form micelles, reduce surface tension, and create stable microemulsions allows for the effective delivery of a wide range of therapeutic agents. A thorough understanding of its properties and the experimental methods for their characterization is crucial for the rational design and development of advanced drug delivery systems. This guide provides a foundational understanding for researchers and scientists working to leverage the potential of Aerosol OT in improving therapeutic outcomes.

References

• 1. commons.erau.edu [commons.erau.edu]
• 2. Aerosol-OT microemulsions as transdermal carriers of tetracaine hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clearsolutionsusa.com [clearsolutionsusa.com]
• 4. Aerosol OT microemulsions as carriers for transdermal delivery of hydrophobic and hydrophilic local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. tegewa.de [tegewa.de]
• 9. Determination of critical micelle concentration of aerosol-OT using time-of-flight secondary ion mass spectrometry fragmentation ion patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. paulrpalmer.com [paulrpalmer.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

The intricate dance of a surfactant with lipids and water: A technical guide to Sodium Dioctylsulfosuccinate

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Interaction of Sodium Dioctylsulfosuccinate with Lipids and Water.

This technical guide provides a comprehensive overview of the physicochemical interactions between sodium dioctylsulfosuccinate (DOSS), a widely used anionic surfactant, and both aqueous environments and lipid bilayer systems. This document is intended to serve as a valuable resource for researchers in fields ranging from materials science to drug delivery, offering detailed experimental protocols, quantitative data summaries, and visual representations of key interaction pathways.

Introduction to Sodium Dioctylsulfosuccinate (DOSS)

Sodium dioctylsulfosuccinate, also known as Aerosol OT (AOT), is a powerful surfactant with a unique molecular structure comprising a hydrophilic sulfonate headgroup and two branched hydrophobic octyl chains. This amphiphilic nature drives its self-assembly in aqueous solutions and its potent activity at interfaces, including the disruption of lipid membranes. Understanding these interactions is crucial for its application in various fields, such as in the formulation of pharmaceuticals, cosmetics, and as a tool in biophysical research.

Interaction with Water: Micellization and Thermodynamics

In aqueous solutions, DOSS monomers self-assemble into aggregates, most commonly micelles, above a certain concentration known as the Critical Micelle Concentration (CMC). This process is driven by the hydrophobic effect, which seeks to minimize the unfavorable contact between the hydrophobic tails and water molecules.

Quantitative Data on DOSS Micellization

The thermodynamic parameters associated with the micellization of DOSS provide insight into the spontaneity and driving forces of this process. The enthalpy of micellization (ΔHmic) for DOSS is notably endothermic, indicating that the process is entropically driven, a hallmark of the hydrophobic effect.

Parameter	Value	Method	Reference
Critical Micelle Concentration (CMC)	1.80 mM	Tensiometry	[1]
Enthalpy of Micellization (ΔHmic)	Endothermic	Microcalorimetry	[2]
Aggregation Number	Varies (typically 15-30)	Fluorescence Quenching	[1]

Signaling Pathway for DOSS Self-Assembly in Water

The process of micellization can be visualized as a concentration-dependent equilibrium between monomers and micelles.

Caption: DOSS monomers exist in equilibrium with micelles in aqueous solution.

Interaction with Lipid Bilayers

The interaction of DOSS with lipid membranes is a complex process that can range from simple partitioning into the bilayer to complete membrane solubilization, depending on the concentration of the surfactant and the composition of the lipid membrane. These interactions can lead to significant changes in the structural and functional properties of the membrane.

Effects of DOSS on Lipid Membrane Properties (Expected Trends)

While specific quantitative data for DOSS is limited in the readily available literature, the effects of similar anionic surfactants, such as sodium dodecyl sulfate (B86663) (SDS), on lipid bilayers have been studied extensively through techniques like molecular dynamics (MD) simulations.[3] These studies provide a strong basis for predicting the impact of DOSS on key membrane parameters.

Membrane Property	Expected Effect of DOSS	Rationale/Comparison with SDS
Area per Lipid	Decrease at low concentrations	MD simulations of SDS show that at low concentrations, the surfactant can act as an intermediary, strengthening interactions between lipid molecules and causing membrane condensation.[3]
Bilayer Thickness	Increase at low concentrations	The decrease in area per lipid is often accompanied by an increase in bilayer thickness to maintain constant volume.[3]
Phase Transition Temperature (Tm)	Decrease	Surfactants disrupt the ordered packing of lipids in the gel phase, leading to a fluidization of the membrane and a lowering of the main phase transition temperature. This has been observed for various solutes in DPPC liposomes.[4]
Membrane Permeability	Increase	The insertion of DOSS molecules into the bilayer creates defects and disrupts the packing of lipid tails, increasing the permeability of the membrane to ions and small molecules.[5]
Membrane Fluidity	Increase	By disordering the lipid acyl chains, DOSS increases the rotational and lateral mobility of the lipid molecules.

Logical Relationship for DOSS-Induced Membrane Disruption

The progressive interaction of DOSS with a lipid bilayer, from initial binding to eventual solubilization, can be depicted as a concentration-dependent pathway.

Caption: Concentration-dependent stages of DOSS interaction with a lipid membrane.

Experimental Protocols for Studying DOSS-Lipid Interactions

A variety of biophysical techniques can be employed to characterize the interaction of DOSS with lipid model membranes. The following sections provide detailed methodologies for key experiments.

Differential Scanning Calorimetry (DSC) to Determine Effects on Phase Transition

DSC is used to measure the changes in the phase transition temperature (Tm) and the enthalpy (ΔH) of a lipid bilayer upon the addition of DOSS.

Methodology:

• Liposome (B1194612) Preparation: Prepare multilamellar vesicles (MLVs) of a model lipid such as dipalmitoylphosphatidylcholine (DPPC) by the thin-film hydration method. Briefly, dissolve DPPC in chloroform, evaporate the solvent under a stream of nitrogen to form a thin film, and hydrate (B1144303) the film with a buffer solution (e.g., 10 mM phosphate (B84403) buffer, pH 7.4) containing the desired concentration of DOSS.

• Sample Preparation: Transfer a known amount of the liposome suspension to a DSC sample pan and seal it. Prepare a reference pan containing the same buffer without liposomes.

• DSC Measurement: Place the sample and reference pans in the calorimeter. Heat the samples at a constant rate (e.g., 1°C/min) over a temperature range that encompasses the phase transition of the lipid (e.g., 25°C to 55°C for DPPC).

• Data Analysis: The phase transition is observed as an endothermic peak in the DSC thermogram. The temperature at the peak maximum is the Tm, and the area under the peak corresponds to the enthalpy of the transition (ΔH). Compare the Tm and ΔH values of the pure lipid vesicles with those containing DOSS. A decrease in Tm and a broadening of the peak are indicative of DOSS insertion and membrane fluidization.[4]

Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

ITC directly measures the heat changes associated with the binding of DOSS to lipid vesicles, allowing for the determination of the binding affinity (Ka), stoichiometry (n), and enthalpy of binding (ΔH).

Methodology:

• Vesicle Preparation: Prepare large unilamellar vesicles (LUVs) of a chosen lipid (e.g., palmitoyloleoylphosphatidylcholine, POPC) by extrusion.

• Sample Preparation: Fill the ITC sample cell with a dilute suspension of LUVs (e.g., 1 mM) in a suitable buffer. Load the injection syringe with a concentrated solution of DOSS (e.g., 10-20 mM) in the same buffer.

• ITC Titration: Perform a series of small injections (e.g., 5-10 µL) of the DOSS solution into the LUV suspension at a constant temperature. The heat change associated with each injection is measured.

• Data Analysis: The integrated heat per injection is plotted against the molar ratio of DOSS to lipid. The resulting binding isotherm can be fitted to a suitable binding model to extract the thermodynamic parameters.

Liposome Leakage Assay to Assess Membrane Permeability

This assay measures the ability of DOSS to induce the release of a fluorescent dye encapsulated within liposomes, providing a quantitative measure of membrane permeabilization.

Methodology:

• Dye Encapsulation: Prepare LUVs in a buffer containing a self-quenching concentration of a fluorescent dye, such as calcein (B42510) (e.g., 50-100 mM).[6]

• Removal of External Dye: Separate the liposomes with encapsulated dye from the unencapsulated dye by size exclusion chromatography.

• Leakage Measurement: Dilute the liposome suspension in a cuvette with buffer to a final lipid concentration of approximately 50-100 µM. Monitor the baseline fluorescence.

• Induction of Leakage: Add a known concentration of DOSS to the cuvette and record the increase in fluorescence over time. The increase in fluorescence is due to the de-quenching of the dye as it is released from the liposomes and diluted in the external medium.

• Maximum Leakage: At the end of the experiment, add a detergent that completely disrupts the liposomes (e.g., Triton X-100) to determine the maximum fluorescence signal corresponding to 100% leakage.

• Data Analysis: The percentage of leakage at any given time can be calculated using the formula: % Leakage = [(Ft - F0) / (Fmax - F0)] * 100, where Ft is the fluorescence at time t, F0 is the initial fluorescence, and Fmax is the maximum fluorescence.[5]

Experimental Workflow for DOSS-Lipid Interaction Studies

A typical workflow for investigating the interaction of DOSS with lipid membranes involves a multi-technique approach to gain a comprehensive understanding.

Caption: A multi-faceted approach to studying DOSS-lipid interactions.

Conclusion

The interaction of sodium dioctylsulfosuccinate with lipids and water is a fundamental area of study with significant implications for various scientific and industrial applications. This technical guide has provided a framework for understanding these interactions, including quantitative data on DOSS micellization, expected effects on lipid membrane properties, and detailed experimental protocols. By employing the methodologies outlined herein, researchers can further elucidate the specific mechanisms by which DOSS modulates the structure and function of lipid bilayers, paving the way for the rational design of novel formulations and a deeper understanding of surfactant-membrane biophysics.

References

• 1. Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative studies on the micellization of sodium bis(4-phenylbutyl) sulfosuccinate and sodium bis(2-ethylhexyl) sulfosuccinate and their interaction with hydrophobically modified poly(acrylamide) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular dynamics simulations of the effects of sodium dodecyl sulfate on lipid bilayer [cpb.iphy.ac.cn]
• 4. Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Serum-induced leakage of liposome contents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of Sodium Dioctylsulfosuccinate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium dioctylsulfosuccinate (Docusate Sodium, DOSS) in various organic solvents. DOSS is an anionic surfactant widely utilized in the pharmaceutical, cosmetic, and food industries for its properties as a wetting agent, emulsifier, and dispersant.[1][2] Its solubility characteristics are critical for its function in diverse applications, including drug delivery systems, formulation of poorly soluble active pharmaceutical ingredients (APIs), and in the creation of microemulsions and reverse micelles.[3][4]

Quantitative Solubility Data

Sodium dioctylsulfosuccinate exhibits a wide range of solubilities in organic solvents, which is largely dependent on the polarity of the solvent.[5][6] Generally, its solubility is better in less polar solvents compared to its solubility in water.[7][8][9][10] The following table summarizes the available quantitative and qualitative solubility data for DOSS in various organic solvents.

Solvent	Chemical Class	Solubility Description	Quantitative Value (approx.)	Temperature (°C)	Citations
Ethanol (95%)	Polar Protic	Freely Soluble / Soluble 1 in 3	~333 g/L	20	[11]
Ethanol	Polar Protic	Soluble 1 in 30	~33 g/L	25	[7][8][9][10]
Ethanol	Polar Protic	Soluble	15 mg/mL	Not Specified	[3][12]
Methanol	Polar Protic	Highly Soluble / Soluble	0.1 M	20	[7][8][9][10][13]
Isopropanol	Polar Protic	Highly Soluble	Not Specified	Not Specified	[7][8][9][10]
2-Butanol	Polar Protic	Highly Soluble	Not Specified	Not Specified	[7][8][9][10]
Glycerol	Polar Protic	Highly Soluble / Freely Soluble	Not Specified	Not Specified	[7][8][9][10][14]
Acetone	Polar Aprotic	Highly Soluble / Soluble	Not Specified	Not Specified	[1][6][7][8][9][10]
Diacetone Alcohol	Polar Aprotic	Highly Soluble	Not Specified	Not Specified	[7][8][9][10]
Dimethylformamide (DMF)	Polar Aprotic	Soluble	10 mg/mL	Not Specified	[3][12]
Ethyl Acetate	Polar Aprotic	Highly Soluble	Not Specified	Not Specified	[7][8][9][10]
Methyl Acetate	Polar Aprotic	Highly Soluble	Not Specified	Not Specified	[7][8][9][10]
Furfurol	Polar Aprotic	Highly Soluble	Not Specified	Not Specified	[7][8][9][10]
Chloroform	Non-Polar	Soluble 1 in 1 / Sparingly Soluble	~1000 g/L	Not Specified	[7][8][9][10][11][14]
Diethyl Ether	Non-Polar	Soluble 1 in 1	~1000 g/L	Not Specified	[7][8][9][10][11]
Petroleum Ether	Non-Polar	Practically Unlimited / Very Soluble	Not Specified	25	[7][8][9][10][15]
Carbon Tetrachloride	Non-Polar	Soluble	Not Specified	Not Specified	[1][6][16]
Xylene	Non-Polar	Highly Soluble / Soluble	Not Specified	Not Specified	[1][6][7][8][9][10]
Toluene	Non-Polar	Readily Soluble	Not Specified	Room Temp	[5]
Naphtha	Non-Polar	Soluble	Not Specified	Not Specified	[1][6][16]
Dibutyl Phthalate	Non-Polar	Soluble	Not Specified	Not Specified	[1][6][16]
Vegetable Oils	Non-Polar	Soluble / Highly Soluble	Not Specified	Not Specified	[1][6][7][8][9][10]
Oleic Acid	Non-Polar	Highly Soluble	Not Specified	Not Specified	[7][8][9][10]
Polyethylene Glycol 400	Polymer	Very Soluble	Not Specified	Not Specified	[11]

Note: Solubility descriptions such as "Freely Soluble," "Soluble," etc., are based on USP and Ph. Eur. conventions where applicable. Quantitative values are derived from ratios and may be approximations. Temperatures are room temperature (20-25°C) unless otherwise specified.

Experimental Protocol for Solubility Determination

A common method for determining the solubility of a surfactant like DOSS in an organic solvent is the isothermal equilibrium method, followed by a quantitative analysis.

Methodology

• Preparation of Supersaturated Solution: An excess amount of DOSS is added to a known volume of the selected organic solvent in a sealed container, such as a glass vial with a screw cap.

• Equilibration: The container is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. A shaker bath or a magnetic stirrer in a temperature-controlled environment is typically used.

• Phase Separation: After equilibration, the solution is left undisturbed to allow the undissolved DOSS to settle. Centrifugation can be employed to accelerate the separation of the solid and liquid phases.

• Sampling: A clear aliquot of the supernatant (the saturated solution) is carefully withdrawn using a syringe fitted with a filter (e.g., a 0.45 µm PTFE filter) to prevent any undissolved particles from being transferred.

• Solvent Evaporation and Quantification: The collected aliquot is transferred to a pre-weighed container. The organic solvent is then evaporated under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause decomposition of DOSS (decomposes around 220°C).[7][9][10]

• Mass Determination: The container with the dried DOSS residue is weighed again. The mass of the dissolved DOSS is determined by subtracting the initial weight of the container.

• Calculation: The solubility is calculated and expressed in terms of mass per unit volume (e.g., g/L or mg/mL).

This process is typically repeated at different temperatures to study the temperature dependence of solubility.

Experimental Workflow Diagram

References

• 1. SODIUM DIOCTYL SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 2. DOCUSATE SODIUM - Ataman Kimya [atamanchemicals.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. DIOCTYL SODIUM SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 6. 101.200.202.226 [101.200.202.226]
• 7. DIOCTYL SULFOSUCCINATE SODIUM SALT (DOCUSATE SODIUM) - Ataman Kimya [atamanchemicals.com]
• 8. atamankimya.com [atamankimya.com]
• 9. Docusate - Wikipedia [en.wikipedia.org]
• 10. newdrugapprovals.org [newdrugapprovals.org]
• 11. phexcom.com [phexcom.com]
• 12. Docusate (sodium salt) | CAS 577-11-7 | Cayman Chemical | Biomol.com [biomol.com]
• 13. Docusate Sodium - CD Formulation [formulationbio.com]
• 14. usbio.net [usbio.net]
• 15. drugfuture.com [drugfuture.com]
• 16. Dioctyl sulfosuccinate sodium salt | 577-11-7 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of Reverse Micelles using Sodium Dioctylsulfosuccinate (AOT)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and characterization of reverse micelles using the anionic surfactant sodium dioctylsulfosuccinate, commonly known as AOT. Reverse micelles are thermodynamically stable, nanometer-sized water droplets dispersed in a continuous oil phase, stabilized by surfactant molecules.[1] Their unique ability to encapsulate hydrophilic molecules in their aqueous core makes them invaluable tools in various scientific disciplines, including drug delivery, enzyme catalysis, and nanoparticle synthesis.[2][3]

The size of the aqueous core of these "nanoreactors" can be precisely controlled by adjusting the molar ratio of water to surfactant (ngcontent-ng-c282987731="" _nghost-ng-c454405063="" class="inline ng-star-inserted">

$W_0$ = [H₂O]/[AOT]), which in turn influences the properties of the encapsulated molecules.[4] This document outlines detailed protocols for the preparation of AOT-based reverse micelles, their application in drug encapsulation and nanoparticle synthesis, and methods for their physicochemical characterization.

I. General Preparation of AOT Reverse Micelles

This protocol describes the fundamental procedure for preparing AOT reverse micelles in a nonpolar solvent. The most commonly used solvent is isooctane (B107328), but others like n-heptane or cyclohexane (B81311) can also be employed.

Experimental Protocol

Materials:

• Sodium dioctylsulfosuccinate (AOT), ≥97% purity

• Nonpolar solvent (e.g., isooctane, n-heptane), anhydrous grade

• Deionized water or aqueous buffer solution

• Glass vials with screw caps

• Magnetic stirrer and stir bars

• Micropipettes

Procedure:

• Prepare AOT Stock Solution: Dissolve the desired amount of AOT in the chosen nonpolar solvent to achieve the target molar concentration (e.g., 100 mM). Stir the solution at room temperature until the AOT is completely dissolved. For instance, to prepare 100 mL of a 100 mM AOT solution in isooctane, dissolve 4.446 g of AOT in isooctane and bring the final volume to 100 mL.

• Calculate Water Addition: Determine the volume of aqueous solution needed to achieve the desired

  $W_0$ value using the following formula: Volume of Water (μL) = $W_0$ × Molarity of AOT (mol/L) × Volume of AOT solution (mL) × 18.02 ( g/mol ) / 1 (g/mL) × 1000

• Formation of Reverse Micelles: While vigorously stirring the AOT solution, add the calculated volume of the aqueous phase dropwise using a micropipette.[5]

• Equilibration: Continue stirring the mixture for several minutes until the solution becomes optically clear, indicating the formation of a stable reverse micellar solution.[6] The system should be a single, transparent phase.

• Storage: Store the prepared reverse micelle solution in a tightly sealed container at a controlled temperature.

II. Application: Encapsulation of a Hydrophilic Drug

AOT reverse micelles are excellent vehicles for encapsulating and delivering poorly water-soluble or hydrophilic drugs. This protocol provides a general method for encapsulating a model hydrophilic compound.

Experimental Protocol

Materials:

• Pre-formed AOT reverse micelle solution (as prepared in Section I)

• Hydrophilic drug or active pharmaceutical ingredient (API)

• Aqueous buffer solution appropriate for the drug's stability

Procedure:

• Prepare Drug Solution: Dissolve the hydrophilic drug in the desired aqueous buffer to create a concentrated stock solution. The buffer should be chosen to maintain the drug's stability and desired charge state.

• Encapsulation by Injection: Prepare the AOT reverse micelle solution using the drug-containing aqueous buffer instead of pure water, following the procedure outlined in Section I. The injection of the drug-loaded aqueous phase into the AOT/oil solution leads to the formation of drug-encapsulated reverse micelles.[1]

• Alternative Method (for sensitive molecules): For sensitive biomolecules like proteins, a gentle "evaporation-injection" method can be used.[7] A solution of the biomolecule in a low-concentration AOT reverse micelle system is prepared. The organic solvent and some water are then slowly evaporated under a gentle stream of nitrogen gas. This concentrates the biomolecule within the micelles without harsh conditions. The final

  $W_0$ can be adjusted by re-injecting a small amount of buffer.

• Characterization: Determine the encapsulation efficiency and loading capacity using appropriate analytical techniques such as UV-Vis spectroscopy, HPLC, or fluorescence spectroscopy after separating the reverse micelles from any unencapsulated drug.

III. Application: Synthesis of Nanoparticles

AOT reverse micelles can serve as nanoreactors for the controlled synthesis of nanoparticles with a narrow size distribution.[8][9] This is typically achieved by mixing two separate reverse micelle populations, one containing the metal precursor and the other containing the reducing agent.

Experimental Protocol

Materials:

• AOT

• Nonpolar solvent (e.g., n-heptane)

• Aqueous solution of a metal precursor (e.g., silver nitrate, AgNO₃)

• Aqueous solution of a reducing agent (e.g., sodium borohydride, NaBH₄)

Procedure:

• Prepare Two Reverse Micelle Solutions:

  • Solution A (Precursor): Prepare an AOT reverse micelle solution by injecting an aqueous solution of the metal precursor (e.g., 0.1 M AgNO₃) into a 0.1 M AOT/n-heptane solution to a desired

    $W_0$ .

  • Solution B (Reducing Agent): Prepare a second AOT reverse micelle solution of the same composition (

    $W_0$ and AOT concentration) but by injecting an aqueous solution of the reducing agent (e.g., 0.2 M NaBH₄).

• Initiate Nanoparticle Formation: Rapidly mix equal volumes of Solution A and Solution B with vigorous stirring. The collision and fusion of the reverse micelles will allow the reactants in their aqueous cores to mix, initiating the reduction of the metal ions and the nucleation and growth of nanoparticles.[10]

• Aging: Allow the reaction to proceed for a designated period (e.g., several hours) to ensure the completion of nanoparticle formation and stabilization by the AOT surfactant layer.

• Purification (Optional): To isolate the nanoparticles, the organic solvent can be removed by rotary evaporation. The resulting solid, a mixture of nanoparticles and AOT, can be redispersed in an appropriate solvent. Further purification can be achieved by techniques like dialysis to remove excess surfactant.[6]

• Characterization: Analyze the size, shape, and polydispersity of the synthesized nanoparticles using Transmission Electron Microscopy (TEM), UV-Vis spectroscopy, and Dynamic Light Scattering (DLS).

IV. Physicochemical Characterization of AOT Reverse Micelles

Characterizing the size and polydispersity of reverse micelles is crucial for their effective application. Dynamic Light Scattering (DLS) is a widely used technique for this purpose.

Experimental Protocol: Size Determination by DLS

Instrumentation:

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Sample Preparation: If necessary, filter the reverse micelle solution through a PTFE filter (e.g., 0.22 µm) to remove any dust particles that could interfere with the measurement.

• Instrument Setup: Set the instrument parameters, including the temperature (e.g., 25 °C), the refractive index, and viscosity of the continuous phase (the organic solvent).

• Measurement: Place the sample cuvette in the DLS instrument and allow it to equilibrate for a few minutes. Perform the measurement according to the instrument's operating procedure. The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the reverse micelles.

• Data Analysis: The instrument's software will use the Stokes-Einstein equation to calculate the hydrodynamic radius (

  $R_h$ ) of the reverse micelles from their diffusion coefficient. The polydispersity index (PdI) will also be provided, indicating the width of the size distribution.[11]

V. Quantitative Data: Relationship between W₀ and Micelle Size

The size of AOT reverse micelles is primarily determined by the water-to-surfactant molar ratio (ngcontent-ng-c282987731="" _nghost-ng-c454405063="" class="inline ng-star-inserted">

$W_0$ ). The following table summarizes experimentally determined hydrodynamic radii ( $R_h$ ) or diameters for AOT reverse micelles in isooctane or n-heptane at various $W_0$ values, as reported in the literature. It is important to note that the absolute size can vary slightly depending on the measurement technique (e.g., DLS, SAXS, NMR) and experimental conditions.

W₀ ([H₂O]/[AOT])	Hydrodynamic Diameter (nm)	Measurement Technique	Reference
2	1.6	Calculated	[12]
5	2.3	Calculated	[12]
5	5.1	Estimated	[13]
7.5	3.1 - 3.4	SAXS	[14]
7.6	3.3	Calculated	[12]
10	4.0	Calculated	[12]
15	10.9	Estimated	[13]
16.5	5.8	Calculated	[12]
25	9.0	Calculated	[12]
35	~19	DLS, NMR	[11]
37	17.0	Calculated	[12]
46	20.0	Calculated	[12]

VI. Visualizations

Workflow for Preparation and Characterization of AOT Reverse Micelles

Caption: Workflow for AOT reverse micelle preparation and characterization.

AOT Reverse Micelles as a Biomimetic Environment

Caption: AOT reverse micelles as a model for studying biomolecular interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances in utilizing reverse micelles to investigate membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. Reverse Micelle Encapsulation of Proteins for NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Preparation of silver nanoparticles in water-in-oil AOT reverse micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of silver and gold nanoparticles in AOT reverse micelles: Characterization via UV-VIS spectroscopy and SEM - American Chemical Society [acs.digitellinc.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. web.stanford.edu [web.stanford.edu]
• 13. researchgate.net [researchgate.net]
• 14. The Size of AOT Reverse Micelles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Creating Microemulsions with Dioctyl Sodium Sulfosuccinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctyl sodium sulfosuccinate (B1259242) (DOSS), also known as Aerosol-OT (AOT), is a versatile anionic surfactant widely employed in the formulation of microemulsions.[1][2] These thermodynamically stable, optically transparent, and isotropic systems are formed spontaneously by combining an oil phase, an aqueous phase, and a surfactant, with DOSS often capable of forming microemulsions without the need for a co-surfactant.[3] The unique properties of DOSS-based microemulsions, such as their small droplet size (typically in the range of 10-200 nm), low interfacial tension, and high solubilization capacity for both hydrophilic and lipophilic drugs, make them highly attractive vehicles for drug delivery.[4][5]

These application notes provide a comprehensive protocol for the preparation and characterization of DOSS-based microemulsions, with a focus on water-in-oil (w/o) systems. Detailed methodologies for key experiments are provided to guide researchers in developing stable and effective microemulsion formulations for various applications, including oral, topical, and parenteral drug delivery.[6][7]

Data Presentation

The following tables summarize quantitative data for exemplary DOSS-based microemulsion formulations, highlighting the relationship between composition and key physicochemical properties.

Table 1: Formulation and Physicochemical Properties of DOSS/Isopropyl Myristate (IPM) Water-in-Oil Microemulsions [3][8]

Formulation Code	DOSS (% w/w)	IPM (% w/w)	Water (% w/w)	Mean Droplet Size (nm)	Polydispersity Index (PDI)
ME-IPM-1	5	95	0.9	9.2	Not Reported
ME-IPM-2	9	91	Not Reported	15.5	Not Reported
ME-IPM-3	13	87	Not Reported	19.7	Not Reported

Table 2: Formulation and Physicochemical Properties of DOSS/Medium-Chain Triglyceride (MCT) Oil-in-Water Microemulsions [4]

Formulation Code	DOSS:Co-surfactant Ratio	Oil Phase (% w/w)	S/CoS Mixture (% w/w)	Water (% w/w)	Mean Droplet Size (nm)	Polydispersity Index (PDI)
ME-MCT-1	3:1	10	30	60	42	0.25

Table 3: Zeta Potential of Exemplary Microemulsion Formulations

Formulation Type	Surfactant System	Zeta Potential (mV)	Reference
Oil-in-Water	Tween 80, Span 80	-11.7 to -13.6	[9]
Oil-in-Water	Tween 80, PEG 400	-5.36	[9]
Oil-in-Water	Tween 80, Capmul CMC, PEG400	-6.34	[9]

Experimental Protocols

Construction of Pseudoternary Phase Diagrams

Objective: To identify the microemulsion existence region for a given system of oil, surfactant, and water.

Materials:

• Dioctyl sodium sulfosuccinate (DOSS)

• Oil phase (e.g., Isopropyl Myristate (IPM), Medium-chain triglycerides (MCT))

• Deionized water

• Glass vials or test tubes

• Magnetic stirrer and stir bars

• Burette or micropipette

Protocol:

• Prepare a series of mixtures of the oil phase and the surfactant (DOSS) in different weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9) in glass vials. If a co-surfactant is used, it should be pre-mixed with the primary surfactant in the desired ratio.

• Place each vial on a magnetic stirrer and begin gentle stirring.

• Titrate each oil/surfactant mixture with deionized water dropwise from a burette or micropipette.

• Observe the mixture for changes in appearance. The endpoint of the titration is the point at which the turbid emulsion becomes a clear and transparent microemulsion.

• Record the amount of water added to reach the clear point.

• Calculate the weight percentage of each component (oil, surfactant, and water) at each clear point.

• Plot the data on a ternary phase diagram with the oil, surfactant, and water at the three vertices. The area enclosed by the points represents the microemulsion region.

Caption: Workflow for constructing a pseudoternary phase diagram.

Determination of Microemulsion Type by Conductivity Measurement

Objective: To distinguish between water-in-oil (w/o) and oil-in-water (o/w) microemulsions. O/w microemulsions will have high conductivity due to the continuous aqueous phase, while w/o microemulsions will have low conductivity.

Materials:

• Conductivity meter

• Microemulsion sample

• Beaker

Protocol:

• Calibrate the conductivity meter according to the manufacturer's instructions.

• Place the microemulsion sample in a beaker.

• Immerse the conductivity probe into the sample, ensuring the electrode is fully covered.

• Allow the reading to stabilize and record the conductivity value.

• Interpretation of Results:

  • Low conductivity (typically < 10 µS/cm): Indicates a water-in-oil (w/o) microemulsion.[3]

  • High conductivity: Indicates an oil-in-water (o/w) microemulsion.

Caption: Logic diagram for determining microemulsion type via conductivity.

Droplet Size and Polydispersity Index (PDI) Analysis by Dynamic Light Scattering (DLS)

Objective: To determine the mean droplet size and the size distribution of the microemulsion.

Materials:

• Dynamic Light Scattering (DLS) instrument

• Cuvettes

• Microemulsion sample

• Deionized water (for dilution if necessary)

Protocol:

• Turn on the DLS instrument and allow it to stabilize.

• If necessary, dilute the microemulsion sample with deionized water to an appropriate concentration to avoid multiple scattering effects. For oil-in-water microemulsions, dilution with water is straightforward. For water-in-oil microemulsions, dilution should be done with the oil phase.

• Filter the diluted sample through a 0.22 µm syringe filter directly into a clean cuvette to remove any dust or large aggregates.

• Place the cuvette in the DLS instrument.

• Set the measurement parameters, including temperature (typically 25°C), viscosity, and refractive index of the dispersant.

• Perform the measurement. The instrument software will typically provide the z-average mean droplet size and the polydispersity index (PDI).

• Interpretation of Results:

  • Droplet Size: Should fall within the typical microemulsion range (10-200 nm).

  • PDI: A PDI value below 0.3 indicates a narrow size distribution and a monodisperse system.[4]

Zeta Potential Measurement

Objective: To determine the surface charge of the microemulsion droplets, which is an indicator of the stability of the system.

Materials:

• Zeta potential analyzer

• Electrode assembly

• Cuvettes

• Microemulsion sample

Protocol:

• Prepare the microemulsion sample as described for DLS analysis.

• Carefully insert the electrode assembly into the cuvette containing the sample, ensuring there are no air bubbles.

• Place the cuvette in the zeta potential analyzer.

• Set the measurement parameters in the software.

• Perform the measurement. The instrument will apply an electric field and measure the electrophoretic mobility of the droplets to calculate the zeta potential.

• Interpretation of Results:

  • A high absolute zeta potential value (typically > ±30 mV) indicates good stability due to strong electrostatic repulsion between droplets.[9] However, stable microemulsions with lower zeta potential values have also been reported.[9]

Stability Studies

Objective: To evaluate the physical stability of the microemulsion formulation under various stress conditions.

Protocol:

• Thermodynamic Stability:

  • Centrifugation: Centrifuge the microemulsion sample at a high speed (e.g., 5000 rpm) for 30 minutes. Observe for any signs of phase separation, creaming, or cracking. A stable microemulsion should remain clear and homogenous.

  • Freeze-Thaw Cycles: Subject the microemulsion to at least three cycles of freezing (e.g., -20°C for 48 hours) and thawing (room temperature for 48 hours). After each cycle, visually inspect the sample for any changes in appearance.

• Accelerated Stability (as per ICH Q1A (R2) guidelines): [10]

  • Store the microemulsion samples in a stability chamber at accelerated conditions (e.g., 40°C ± 2°C / 75% RH ± 5% RH) for a period of 3 to 6 months.

  • At predetermined time points (e.g., 0, 1, 3, and 6 months), withdraw samples and analyze for:

    • Visual appearance (clarity, color)

    • pH

    • Viscosity

    • Droplet size and PDI

    • Drug content (if applicable)

Caption: Workflow for assessing the stability of microemulsion formulations.

Conclusion

The protocols outlined in these application notes provide a robust framework for the systematic development and characterization of dioctyl sodium sulfosuccinate-based microemulsions. By carefully constructing phase diagrams and performing thorough physicochemical characterization and stability studies, researchers can formulate stable and effective microemulsion systems tailored for specific drug delivery applications. The use of DOSS as a primary surfactant offers the advantage of creating simple yet highly efficient delivery vehicles for a wide range of therapeutic agents.

References

• 1. Preparation and physicochemical characterization of dioctyl sodium sulfosuccinate (aerosol OT) microemulsion for oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. IPM/DOSS/water microemulsions as reactors for silver sulfadiazine nanocrystal synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Advancements in Characterization Techniques for Microemulsions: From Molecular Insights to Macroscopic Phenomena - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation and physicochemical characterization of dioctyl sodium sulfosuccinate (aerosol OT) microemulsion for oral drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. AOT water-in-oil microemulsions as a penetration enhancer in transdermal drug delivery of 5-fluorouracil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ijpsonline.com [ijpsonline.com]

Application Notes and Protocols: Docusate Sodium in Oral Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docusate (B154912) sodium, an anionic surfactant, is a versatile excipient utilized in oral drug delivery systems to enhance the bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).[1][2][3] Its primary functions include acting as a wetting agent, solubilizer, and emulsifier, which collectively improve the dissolution rate and subsequent absorption of drugs, particularly those belonging to the Biopharmaceutical Classification System (BCS) Class II.[4][5][6] These application notes provide a comprehensive overview of the use of docusate sodium in oral formulations, including quantitative data on its efficacy, detailed experimental protocols, and visualizations of key processes.

Mechanism of Action

Docusate sodium's primary mechanism of action in oral drug delivery is its surface-active properties. By reducing the surface tension at the interface between the solid drug particles and the dissolution medium, it facilitates wetting of the drug surface.[3][7] This improved wetting increases the effective surface area of the drug available for dissolution, leading to an enhanced dissolution rate and, consequently, improved oral bioavailability.[7][8]

Applications in Oral Formulations

Docusate sodium is employed in various formulation strategies to improve the delivery of poorly soluble drugs:

• Solid Dispersions: As a component in solid dispersions, docusate sodium can enhance the dissolution of the dispersed drug by improving its wettability and preventing agglomeration.[4][9] This is particularly effective when using techniques like solvent evaporation or hot-melt extrusion.[7][10]

• Tablet and Capsule Formulations: It can be incorporated into tablet and capsule formulations as a wetting agent to facilitate the disintegration and dissolution of the dosage form upon administration.[1][2]

• Nanoemulsions: Docusate sodium can be used as a surfactant in the preparation of nanoemulsions, which are effective in solubilizing lipophilic drugs and enhancing their oral absorption.[11][12]

Data Presentation: Efficacy of Docusate Sodium

The following table summarizes the quantitative impact of docusate sodium on the solubility and dissolution of various poorly soluble drugs.

Drug	Formulation Technology	Docusate Sodium Concentration/Ratio	Parameter Measured	Improvement	Reference(s)
Simvastatin	Solid Dispersion	2:1:1 (Simvastatin:Docusate Sodium:Isoleucine)	Aqueous Solubility	7.18-fold increase	[7]
Danazol	Nanocrystalline Tablets	0.015:1 (Docusate Sodium:Danazol w/w)	Dissolution Rate	>80% drug dissolution within 15 minutes	[13]
Chlorpheniramine	Controlled-Release Pellets	Below CMC (0.02% w/v)	In Vitro Drug Release Rate	Enhanced release rate

Experimental Protocols

Preparation of a Solid Dispersion using the Solvent Evaporation Method

This protocol describes a general method for preparing a solid dispersion of a poorly soluble drug with docusate sodium to enhance its dissolution.

Materials:

• Poorly soluble Active Pharmaceutical Ingredient (API)

• Docusate Sodium

• Polymeric carrier (e.g., PVP K30, HPMC)

• Organic solvent (e.g., methanol, ethanol, acetone)[5]

• Mortar and pestle

• Sieve (#85 mesh)

• Desiccator

• Rotary evaporator (optional)

Procedure:

• Accurately weigh the API, docusate sodium, and polymeric carrier in the desired ratio (e.g., 1:1:4 w/w/w).

• Dissolve the weighed components in a suitable organic solvent. The volume of the solvent should be sufficient to completely dissolve all solids.

• Stir the solution at room temperature for 10-15 minutes to ensure a homogenous mixture.

• Evaporate the solvent using a rotary evaporator at a controlled temperature (e.g., 40-50°C) and reduced pressure. Alternatively, the solvent can be evaporated at room temperature in a fume hood, which may take a longer time.

• Once the solvent is completely evaporated, a solid mass will be formed.

• Dry the resulting solid mass in a desiccator under vacuum for 24 hours to remove any residual solvent.

• Pulverize the dried solid dispersion using a mortar and pestle.

• Pass the powdered solid dispersion through an #85 mesh sieve to obtain a uniform particle size.

• Store the prepared solid dispersion in an airtight container in a cool, dry place.

Workflow for Solid Dispersion Preparation

In Vitro Dissolution Testing of Oral Solid Dosage Forms

This protocol outlines the procedure for evaluating the dissolution enhancement of a drug formulated with docusate sodium.

Materials:

• Test formulation (e.g., tablets or capsules containing the solid dispersion)

• Control formulation (without docusate sodium)

• USP Dissolution Apparatus (Apparatus 1 - Basket, or Apparatus 2 - Paddle)

• Dissolution medium (e.g., 900 mL of 0.1 N HCl or phosphate (B84403) buffer pH 6.8)

• Syringes with filters (0.45 µm)

• HPLC or UV-Vis spectrophotometer for drug analysis

Procedure:

• Prepare the dissolution medium and deaerate it.

• Assemble the dissolution apparatus and equilibrate the medium to 37 ± 0.5°C.

• Place one unit of the test or control formulation in each vessel of the dissolution apparatus.

• Start the apparatus at a specified rotation speed (e.g., 50 or 75 RPM for Apparatus 2).

• Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 10, 15, 30, 45, and 60 minutes).

• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the samples through a 0.45 µm syringe filter.

• Analyze the concentration of the dissolved drug in each sample using a validated HPLC or UV-Vis spectrophotometric method.

• Calculate the cumulative percentage of drug released at each time point.

• Plot the percentage of drug released versus time to generate dissolution profiles for both the test and control formulations.

Workflow for In Vitro Dissolution Testing

In Vitro Permeability Assessment using Caco-2 Cell Monolayers

This protocol provides a general method to assess the effect of docusate sodium on the permeability of a drug across an in vitro model of the intestinal epithelium.

Materials:

• Caco-2 cells (passage 30-40)

• Transwell® inserts (e.g., 0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Transport buffer (e.g., Hank's Balanced Salt Solution - HBSS)

• Test compound solution with and without docusate sodium

• Lucifer yellow (paracellular integrity marker)

• Transepithelial Electrical Resistance (TEER) meter

• LC-MS/MS for drug quantification

Procedure:

• Seed Caco-2 cells onto Transwell® inserts and culture for 21-25 days to form a differentiated monolayer.

• Monitor the integrity of the cell monolayer by measuring the TEER. Monolayers are ready for the transport experiment when TEER values are stable and above a predetermined threshold (e.g., >250 Ω·cm²).

• On the day of the experiment, wash the cell monolayers with pre-warmed HBSS.

• Prepare the donor solutions: the test drug in HBSS with and without a non-toxic concentration of docusate sodium.

• Add the donor solution to the apical (AP) side of the Transwell® insert and fresh HBSS to the basolateral (BL) side.

• To assess efflux, add the donor solution to the BL side and fresh HBSS to the AP side.

• Incubate the plates at 37°C with gentle shaking.

• At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver compartment (BL for AP to BL transport, and AP for BL to AP transport).

• Replace the sampled volume with fresh, pre-warmed HBSS.

• At the end of the experiment, determine the concentration of the drug in all samples by LC-MS/MS.

• Perform a Lucifer yellow permeability assay to confirm monolayer integrity after the experiment.

• Calculate the apparent permeability coefficient (Papp) for each condition.

Logical Relationship Diagram

The following diagram illustrates the logical relationship of how docusate sodium enhances the oral drug delivery of poorly soluble drugs.

References

• 1. Bioavailability Enhancement of Poorly Water-Soluble Drugs via Nanocomposites: Formulation–Processing Aspects and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. studylib.net [studylib.net]
• 4. Hot-Melt Extrusion: An Emerging Technique for Solubility Enhancement of Poorly Water-Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researcher.manipal.edu [researcher.manipal.edu]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. ijpsr.com [ijpsr.com]
• 12. phexcom.com [phexcom.com]
• 13. Effect of docusate sodium on drug release from a controlled-release dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dioctyl Sodium Sulfosuccinate for Nanoparticle Synthesis and Stabilization

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dioctyl sodium sulfosuccinate (B1259242) (AOT), an anionic surfactant, is a versatile and widely utilized reagent in the field of nanotechnology for the synthesis and stabilization of a diverse range of nanoparticles.[1] Its ability to form reverse micelles in non-polar solvents provides a unique microenvironment that acts as a nanoreactor, enabling precise control over nanoparticle size and morphology.[2][3] This controlled environment is particularly advantageous for the synthesis of metallic, metal oxide, and polymeric nanoparticles with a narrow size distribution.[2][4][5] Furthermore, AOT plays a crucial role in stabilizing the synthesized nanoparticles, preventing their aggregation and ensuring their long-term stability in colloidal suspensions.[6][7] These characteristics make AOT-stabilized nanoparticles highly attractive for various applications, including drug delivery, catalysis, and diagnostics.[8][9][10]

This document provides detailed application notes and experimental protocols for the synthesis and stabilization of nanoparticles using dioctyl sodium sulfosuccinate.

Key Applications

• Controlled Nanoparticle Synthesis: AOT reverse micelles serve as templates for the controlled synthesis of a variety of nanoparticles, including those made of silver, gold, and chitosan (B1678972).[2][11] The size of the water core within the reverse micelle, which is dictated by the water-to-surfactant molar ratio (W₀), directly influences the resulting nanoparticle size.[12][13]

• Nanoparticle Stabilization: AOT acts as a capping agent, adsorbing to the surface of nanoparticles and providing electrostatic and steric stabilization. This prevents agglomeration and maintains the colloidal stability of the nanoparticle suspension.[6][14]

• Drug Delivery Systems: AOT-stabilized nanoparticles can encapsulate therapeutic agents, enhancing their solubility and bioavailability.[8][9] The nanoparticle formulation can protect the drug from degradation and facilitate its transport to target sites.[10][15]

• Enhanced Bioavailability: For poorly water-soluble drugs, formulation into nanocrystals stabilized by surfactants like AOT can significantly increase their dissolution rate and subsequent oral absorption.[7]

Data Presentation

Table 1: Synthesis of Silver Nanoparticles using AOT Reverse Micelles

Precursor	Reducing Agent	AOT Concentration	W₀ ([H₂O]/[AOT])	Nanoparticle Size (nm)	Reference
AgNO₃	N₂H₄	0.1 M	40	2-5	[4][12]
AgNO₃	NaBH₄	Not specified	Not specified	~7	[16][17]
Ag(AOT)	N₂H₄	30% Ag(AOT), 70% Na(AOT)	40	Not specified, but highly monodisperse	[4]

Table 2: Synthesis of Chitosan Nanoparticles using AOT Reverse Micelles

Chitosan Concentration (% w/v)	Glutaraldehyde (B144438) (G) Concentration (% w/v)	AOT Concentration	W₀ ([H₂O]/[AOT])	Nanoparticle Size (nm)	Polydispersity Index (PDI)	Reference
0.1	0.01	0.1 M	10	157.3	0.183	[2]
0.1	0.01	0.1 M	20	215.8	0.235	[2]
0.1	0.01	0.1 M	30	289.4	0.289	[2]

Experimental Protocols

Protocol 1: Synthesis of Silver Nanoparticles using AOT Reverse Micelles

This protocol is adapted from methodologies described for the synthesis of silver nanoparticles in AOT reverse micelle systems.[4][12][16]

Materials:

• Dioctyl sodium sulfosuccinate (AOT)

• n-Heptane (or other suitable non-polar solvent like isooctane (B107328) or n-decane)[2][17]

• Silver nitrate (B79036) (AgNO₃) or Silver(AOT)[4]

• Hydrazine (N₂H₄) or Sodium borohydride (B1222165) (NaBH₄) as a reducing agent[4][16]

• Deionized water

Procedure:

• Preparation of AOT Reverse Micelle Solutions:

  • Prepare a stock solution of AOT in n-heptane (e.g., 0.1 M).[2]

  • Prepare two separate AOT/n-heptane solutions.

  • To the first solution, add an aqueous solution of AgNO₃ to create the precursor-containing reverse micelles.

  • To the second solution, add an aqueous solution of the reducing agent (e.g., N₂H₄) to create the reducer-containing reverse micelles.

  • The amount of aqueous solution added to each AOT/n-heptane mixture will determine the water-to-surfactant molar ratio (W₀). For example, to achieve a W₀ of 20 in a 10 mL 0.1 M AOT solution, 0.36 mL of water is added.[2]

• Nanoparticle Synthesis:

  • Rapidly mix the two reverse micelle solutions (precursor and reducer) under vigorous stirring.

  • The reaction is typically rapid and results in a color change of the solution, indicating the formation of silver nanoparticles.[6]

• Nanoparticle Characterization:

  • The size and size distribution of the synthesized silver nanoparticles can be characterized using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).[2][12]

  • The formation and optical properties of the nanoparticles can be confirmed by UV-Vis spectroscopy, which will show a characteristic surface plasmon resonance peak for silver nanoparticles.[12]

Protocol 2: Synthesis of Chitosan Nanoparticles using AOT Reverse Micelles

This protocol is based on the synthesis of chitosan nanoparticles via cross-linking within AOT reverse micelles.[2]

Materials:

• Dioctyl sodium sulfosuccinate (AOT)

• n-Heptane

• Chitosan

• Glutaraldehyde (as a cross-linking agent)

• Deionized water

• Acetic acid solution (to dissolve chitosan)

Procedure:

• Preparation of Chitosan Solution:

  • Dissolve chitosan in a dilute acetic acid solution to obtain a stock solution (e.g., 0.1% w/v).

• Preparation of AOT Reverse Micelle Solutions:

  • Prepare a stock solution of AOT in n-heptane (e.g., 0.1 M).

  • Create two separate AOT reverse micelle solutions.

  • In the first, encapsulate the chitosan solution.

  • In the second, encapsulate the glutaraldehyde solution.

  • Control the W₀ by adjusting the volume of the aqueous solutions added.

• Nanoparticle Synthesis:

  • Mix the two reverse micelle solutions under stirring to initiate the cross-linking reaction between the amino groups of chitosan and the aldehyde groups of glutaraldehyde.[2]

• Nanoparticle Purification:

  • After the reaction, the nanoparticles can be isolated. This may involve breaking the reverse micelle structure, for example, by adding a polar solvent like acetone, followed by centrifugation and washing steps to remove the AOT and unreacted reagents.

• Nanoparticle Characterization:

  • The size, polydispersity index (PDI), and zeta potential of the chitosan nanoparticles can be determined by DLS.[2]

  • The morphology of the nanoparticles can be observed using Scanning Electron Microscopy (SEM) or TEM.[2]

Mandatory Visualization

Caption: Workflow for nanoparticle synthesis using AOT reverse micelles.

Concluding Remarks

Dioctyl sodium sulfosuccinate is a powerful tool for the bottom-up synthesis of a wide array of nanoparticles. The use of AOT in a reverse micelle system offers a straightforward and effective method to control nanoparticle size and achieve a high degree of monodispersity. The protocols outlined in this document provide a foundation for researchers to develop and optimize the synthesis of nanoparticles for their specific applications, from fundamental materials science to advanced drug delivery systems. The inherent stabilizing properties of AOT are a key advantage, ensuring the utility of the resulting nanoparticles in various downstream applications.

References

• 1. Dioctyl sodium sulfosuccinate surfactant self-assembly dependency of solvent hydrophilicity: a modelling study - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP02173D [pubs.rsc.org]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. Tailoring alginate nanoparticles: influence of reverse micelle templates on structure, size, and encapsulation properties - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08616C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Surface chemistry of surfactant AOT-stabilized SnO(2) nanoparticles and effect of temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. DIOCTYL SODIUM SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 9. Drug Delivery using Nanoparticle-Stabilized Nanocapsules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Applications of nanoparticle systems in drug delivery technology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of silver and gold nanoparticles in AOT reverse micelles: Characterization via UV-VIS spectroscopy and SEM - American Chemical Society [acs.digitellinc.com]
• 12. Preparation of silver nanoparticles in water-in-oil AOT reverse micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Controllable synthesis and UV-Vis spectral analysis of silver nanoparticles in AOT microemulsion] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Nanoparticles in Drug Delivery: From History to Therapeutic Applications [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthesis and Concentration of Organosols of Silver Nanoparticles Stabilized by AOT: Emulsion Versus Microemulsion - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Sodium Dioctylsulfosuccinate in Emulsion Polymerization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium dioctylsulfosuccinate (DOSS), an anionic surfactant, is a highly effective emulsifying agent utilized in various industrial and pharmaceutical applications, including emulsion polymerization. Its amphiphilic molecular structure, featuring a hydrophilic sulfonate headgroup and two hydrophobic octyl tails, enables the formation of stable micelles in aqueous media. These micelles are crucial for solubilizing water-insoluble monomers and serving as the loci of polymerization, leading to the formation of polymer latexes with controlled particle size and stability.

These application notes provide a comprehensive overview of the use of DOSS in the emulsion polymerization of common monomers such as styrene (B11656), vinyl acetate (B1210297), and acrylics. Detailed experimental protocols and the influence of DOSS concentration on key polymerization parameters are presented to guide researchers in developing novel polymer-based systems for various applications, including drug delivery.

Physicochemical Properties of Sodium Dioctylsulfosuccinate

A thorough understanding of the physicochemical properties of DOSS is essential for its effective application in emulsion polymerization.

Property	Typical Value
Molecular Formula	C₂₀H₃₇NaO₇S
Molecular Weight	444.56 g/mol
Appearance	White, wax-like solid
Critical Micelle Concentration (CMC)	~1.2 mM in water
Solubility	Sparingly soluble in water; freely soluble in ethanol (B145695) and glycerol[1]
Surface Tension Reduction	Strong ability to lower the surface tension of water

Role of DOSS in Emulsion Polymerization

In emulsion polymerization, DOSS plays several critical roles:

• Reduces Interfacial Tension: DOSS significantly lowers the interfacial tension between the water-insoluble monomer and the aqueous phase, facilitating the formation of a stable monomer emulsion.[2]

• Micelle Formation: Above its CMC, DOSS forms micelles that encapsulate monomer molecules, creating discrete reaction sites.

• Particle Nucleation: Polymerization is initiated in the aqueous phase, and the resulting free radicals enter the monomer-swollen micelles, initiating polymerization and forming polymer particles.

• Stabilization of Polymer Particles: The anionic headgroups of DOSS adsorb onto the surface of the growing polymer particles, providing electrostatic stabilization that prevents particle agglomeration and coagulum formation.[2]

• Particle Size Control: The concentration of DOSS influences the number of micelles formed, which in turn affects the number and size of the resulting polymer particles. Generally, a higher DOSS concentration leads to a larger number of smaller particles.

Effect of DOSS Concentration on Polymerization Outcomes

The concentration of DOSS is a critical parameter that can be adjusted to control the final properties of the polymer latex. While specific quantitative data is highly dependent on the monomer system and other reaction conditions, the following table summarizes the general trends observed.

DOSS Concentration	Effect on Average Particle Size	Effect on Polymerization Rate	Effect on Emulsion Stability (Coagulum Formation)
Low (near CMC)	Larger particles	Slower initial rate	Higher tendency for coagulum formation
Medium	Intermediate-sized particles	Moderate and stable rate	Good stability with low coagulum
High (well above CMC)	Smaller particles	Faster initial rate	Excellent stability with minimal coagulum

Note: The optimal DOSS concentration should be determined experimentally for each specific monomer system and desired latex properties.

Experimental Protocols

The following are detailed protocols for the emulsion polymerization of styrene, vinyl acetate, and a general acrylic monomer system using sodium dioctylsulfosuccinate as the emulsifier.

Protocol 1: Emulsion Polymerization of Styrene

This protocol describes a batch emulsion polymerization of styrene to produce polystyrene latex.

Materials:

• Styrene (inhibitor removed)

• Sodium Dioctylsulfosuccinate (DOSS)

• Potassium Persulfate (KPS)

• Deionized (DI) Water

• Nitrogen gas

Equipment:

• Jacketed glass reactor (500 mL) with a mechanical stirrer, condenser, nitrogen inlet, and temperature probe.

• Thermostatically controlled water bath.

Procedure:

• Reactor Setup: To the reactor, add 200 mL of DI water and 2.0 g of DOSS.

• Deoxygenation: Begin stirring the mixture at 200 rpm and purge with nitrogen for 30 minutes to remove dissolved oxygen. Maintain a nitrogen blanket throughout the reaction.

• Temperature Control: Heat the reactor to 70°C using the water bath.

• Monomer Addition: Once the temperature is stable, add 50 g of inhibitor-free styrene to the reactor. Allow the mixture to emulsify for 15 minutes with continuous stirring.

• Initiation: Dissolve 0.5 g of KPS in 10 mL of DI water. Inject the KPS solution into the reactor to initiate polymerization.

• Polymerization: Maintain the reaction at 70°C for 4 hours with constant stirring.

• Cooling: After 4 hours, cool the reactor to room temperature to stop the reaction.

• Characterization: The resulting polystyrene latex can be characterized for particle size, molecular weight, and solid content.

Protocol 2: Semi-Batch Emulsion Polymerization of Vinyl Acetate

This semi-batch protocol is designed to improve control over the polymerization of the water-soluble monomer, vinyl acetate.

Materials:

• Vinyl Acetate (inhibitor removed)

• Sodium Dioctylsulfosuccinate (DOSS)

• Ammonium Persulfate (APS)

• Sodium Bicarbonate (NaHCO₃) buffer

• Deionized (DI) Water

• Nitrogen gas

Equipment:

• Jacketed glass reactor (1 L) with a mechanical stirrer, condenser, nitrogen inlet, temperature probe, and two feed inlets.

• Two syringe pumps for monomer and initiator feeds.

• Thermostatically controlled water bath.

Procedure:

• Initial Charge: Add 300 mL of DI water, 0.5 g of DOSS, and 0.5 g of NaHCO₃ to the reactor.

• Deoxygenation and Heating: Purge with nitrogen and heat to 65°C with stirring at 150 rpm.

• Pre-emulsion Preparation: In a separate beaker, prepare a pre-emulsion by mixing 150 g of vinyl acetate, 1.5 g of DOSS, and 50 mL of DI water with vigorous stirring.

• Initiator Solution: Prepare an initiator solution by dissolving 1.0 g of APS in 50 mL of DI water.

• Initiation: Add 10% of the pre-emulsion and 10% of the initiator solution to the reactor. Allow the seed polymerization to proceed for 20 minutes.

• Continuous Feeding: Continuously feed the remaining pre-emulsion and initiator solution into the reactor over a period of 3 hours using the syringe pumps.

• Post-Polymerization: After the feeds are complete, maintain the reaction at 65°C for an additional hour to ensure complete monomer conversion.

• Cooling and Characterization: Cool the reactor and characterize the resulting polyvinyl acetate latex.

Protocol 3: Emulsion Polymerization of a Styrene-Acrylic System

This protocol is for the synthesis of a styrene-acrylic copolymer latex, suitable for coatings and adhesives.

Materials:

• Styrene (inhibitor removed)

• Butyl Acrylate (inhibitor removed)

• Methacrylic Acid

• Sodium Dioctylsulfosuccinate (DOSS)

• Potassium Persulfate (KPS)

• Deionized (DI) Water

• Nitrogen gas

Equipment:

• Jacketed glass reactor (1 L) with a mechanical stirrer, condenser, nitrogen inlet, temperature probe, and feed inlet.

• Syringe pump for pre-emulsion feed.

• Thermostatically controlled water bath.

Procedure:

• Initial Reactor Charge: Add 250 mL of DI water and 0.8 g of DOSS to the reactor.

• Deoxygenation and Heating: Purge with nitrogen for 30 minutes and heat to 80°C with stirring at 180 rpm.

• Pre-emulsion Preparation: Prepare a pre-emulsion by mixing 70 g of styrene, 70 g of butyl acrylate, 3 g of methacrylic acid, 2.2 g of DOSS, and 60 mL of DI water.

• Initiator Solution: Dissolve 0.7 g of KPS in 20 mL of DI water.

• Seeding and Polymerization: Add 5% of the pre-emulsion and 25% of the initiator solution to the reactor. After 15 minutes, continuously feed the remaining pre-emulsion and initiator solution over 3 hours.

• Completion: After the feeds are complete, maintain the temperature at 80°C for another hour.

• Cooling and Neutralization: Cool the reactor to room temperature. The latex can be neutralized to a desired pH with a suitable base (e.g., ammonia (B1221849) solution).

Characterization of Polymer Latexes

The performance of DOSS as an emulsifier can be evaluated by characterizing the resulting polymer latex using the following techniques:

• Particle Size and Distribution: Dynamic Light Scattering (DLS) or Transmission Electron Microscopy (TEM).

• Monomer Conversion: Gravimetric analysis or gas chromatography (GC).

• Molecular Weight and Distribution: Gel Permeation Chromatography (GPC).

• Latex Stability: Determination of coagulum content by filtration and measurement of critical coagulation concentration (CCC) with electrolytes.

• Surface Tension: Tensiometer to measure the surface tension of the final latex.

Visualizations

Emulsion Polymerization Mechanism with DOSS

Caption: Mechanism of emulsion polymerization stabilized by DOSS.

Experimental Workflow for Emulsion Polymerization

References

• 1. researchgate.net [researchgate.net]
• 2. products.pcc.eu [products.pcc.eu]

Application Notes and Protocols for Demulsification of Crude Oil-in-Water Emulsions using Dioctyl Sodium Sulfosuccinate (DSS)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of Dioctyl Sodium Sulfosuccinate (DSS), a double-chain anionic surfactant, in the demulsification of crude oil-in-water (O/W) emulsions. The information is intended to guide researchers in understanding the mechanism and practical application of DSS for efficient oil-water separation.

Introduction

Crude oil-in-water emulsions are stable mixtures of oil and water that are frequently generated during oil extraction, transportation, and processing.[1][2] The stability of these emulsions presents significant challenges for wastewater treatment and oil recovery. Chemical demulsification is a widely employed, cost-effective, and rapid method to break these emulsions.[1] Dioctyl Sodium Sulfosuccinate (DSS) has been identified as an effective demulsifier for O/W emulsions due to its ability to adsorb at the oil-water interface, reduce interfacial tension, and promote the coalescence of oil droplets.[1][3] DSS, a biodegradable anionic surfactant, demonstrates high efficiency in breaking stable emulsions under various conditions, including high salinity.[1][3]

Mechanism of Action

The demulsification process using DSS involves the surfactant molecules migrating to the oil-water interface. Due to its amphiphilic nature, the non-polar tails of DSS penetrate the oil droplets while the polar heads remain in the aqueous phase. This accumulation at the interface disrupts the rigid film surrounding the emulsified oil droplets, leading to a reduction in interfacial tension.[4] The subsequent instability facilitates the coalescence of smaller oil droplets into larger ones, which then separate from the water phase through gravity.[5] The double-chain structure of DSS is thought to enhance its performance by preventing the impediment of demulsifier interfacial adsorption.[1][3]

Quantitative Data Summary

The efficiency of DSS in demulsifying crude O/W emulsions is influenced by several factors, including DSS concentration, oil concentration, and shaking time. The following tables summarize the quantitative data from studies on DSS performance.

DSS Concentration (mg/L)	Oil Concentration (mg/L)	Shaking Time (min)	Demulsification Efficiency (%)
500	2500	13	~80
800	1750	-	High
900	-	-	99

Table 1: Effect of DSS Concentration, Oil Concentration, and Shaking Time on Demulsification Efficiency.

Salinity (g/L)	DSS Concentration (mg/L)	Oil Concentration (mg/L)	Shaking Time (min)	Demulsification Efficiency (%)
36	900	1000	15	High

Table 2: Effect of Salinity on Demulsification Efficiency. [3][6]

Settling Time (min)	DSS Concentration (mg/L)	Oil Concentration (mg/L)	Shaking Time (min)	Salinity (g/L)	Demulsification Efficiency (%)
0	900	1000	15	36	High
15	900	1000	15	36	High
30	900	1000	15	36	High
45	900	1000	15	36	High

Table 3: Effect of Gravity Separation Settling Time on Demulsification Efficiency. [6]

Experimental Protocols

Preparation of Crude Oil-in-Water Emulsion

Materials:

• Crude oil

• Deionized water

• Surfactant (e.g., Sodium Dodecyl Sulfate - SDS) for emulsion stabilization (optional, depending on the crude oil's natural emulsifiers)

• Homogenizer or high-speed blender

Protocol:

• Prepare the desired volume of the aqueous phase (deionized water, with or without a stabilizing surfactant).

• Add the desired concentration of crude oil to the aqueous phase.

• Homogenize the mixture at high speed for a specified duration (e.g., 10 minutes) to create a stable oil-in-water emulsion.

• Allow the emulsion to stabilize for a period (e.g., 24 hours) before use.

Demulsification Test

Materials:

• Crude oil-in-water emulsion

• Dioctyl Sodium Sulfosuccinate (DSS) solution of known concentration

• Graduated cylinders or test tubes

• Shaker (orbital or wrist-action)

• UV-Vis Spectrophotometer

• Toluene or other suitable solvent for oil extraction

Protocol:

• Add a known volume of the prepared crude oil-in-water emulsion to a series of graduated cylinders or test tubes.

• Add the desired concentration of the DSS demulsifier solution to each test vessel. Include a control sample with no DSS.

• Securely cap the vessels and place them on a shaker. Agitate the samples at a constant speed (e.g., 200 rpm) for a predetermined time (e.g., 15 minutes).

• After shaking, allow the samples to stand undisturbed for a set settling time (e.g., 60 minutes) to allow for phase separation.

• Carefully collect a sample from the lower aqueous phase of each vessel.

• Extract the residual oil from the water sample using a suitable solvent like toluene.

• Measure the absorbance of the solvent phase using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for the crude oil.

• Calculate the demulsification efficiency (DE%) using the following formula:

  DE% = [(C₀ - C) / C₀] * 100

  Where:

  • C₀ is the initial concentration of oil in the emulsion.

  • C is the concentration of residual oil in the aqueous phase after demulsification.

Visualizations

References

• 1. Investigation of Dioctyl Sodium Sulfosuccinate in Demulsifying Crude Oil-in-Water Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. m.youtube.com [m.youtube.com]
• 5. uu.nl [uu.nl]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Estrogen Detection using Sodium Dioctylsulfosuccinate in Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The sensitive and accurate detection of estrogens is critical in various fields, including environmental monitoring, pharmaceutical quality control, and clinical diagnostics. Micellar Electrokinetic Chromatography (MEKC), a powerful separation technique that is a modification of capillary electrophoresis (CE), offers a high-efficiency method for the analysis of neutral and charged analytes like estrogens. This application note details a specific MEKC method utilizing a microemulsion system containing sodium dioctylsulfosuccinate for the simultaneous determination of natural and synthetic estrogens.

Sodium dioctylsulfosuccinate, also known as Aerosol OT (AOT), is an anionic surfactant that forms micelles in an aqueous buffer, creating a pseudo-stationary phase. In the presence of an electric field, analytes partition between the aqueous mobile phase and the hydrophobic core of the micelles, allowing for their separation based on their hydrophobicity and charge. This method, specifically a microemulsion electrokinetic chromatography (MEEKC) approach, provides excellent resolution and sensitivity for a range of estrogenic compounds.

Data Presentation

The following tables summarize the quantitative data for the MEEKC method for estrogen analysis. This data is compiled from published literature and serves as a guideline for expected performance. Actual results may vary depending on the specific instrumentation and experimental conditions.

Table 1: Optimized Electrophoretic Conditions

Parameter	Value
Surfactant	Sodium Dioctylsulfosuccinate (AOT)
Microemulsion Composition	1.4% w/w AOT, 1.0% w/w octane, 7.0% w/w 1-butanol
Buffer	20 mM CAPSO and 10 mM phosphate (B84403) buffer
pH	12.5
Capillary	Uncoated fused-silica, 60 cm total length, 75 µm i.d.
Applied Voltage	25 kV
Temperature	25 °C
Detection	UV at 214 nm

Table 2: Validation Parameters for the MEEKC Method

Parameter	Estrone	17β-Estradiol	Estriol	Ethinylestradiol	Estradiol (B170435) 3-benzoate	Estradiol 17-valerate
Linearity Range (µg/mL)	5 - 100	5 - 100	10 - 150	5 - 100	2 - 50	2 - 50
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995	> 0.995	> 0.995	> 0.995
Limit of Detection (LOD) (µg/mL)	1.5	1.5	3.0	1.5	0.6	0.6
Limit of Quantification (LOQ) (µg/mL)	5.0	5.0	10.0	5.0	2.0	2.0
Accuracy (% Recovery)	98 - 102	98 - 102	97 - 103	98 - 102	97 - 103	97 - 103
Precision (% RSD)	< 3	< 3	< 4	< 3	< 4	< 4

Note: The data in Table 2 is representative and based on values typically achieved in validated MEEKC methods. Actual values should be determined during in-house method validation.

Experimental Protocols

This section provides a detailed methodology for the determination of estrogens using MEEKC with a sodium dioctylsulfosuccinate-based microemulsion.

Materials and Reagents

• Sodium dioctylsulfosuccinate (AOT), ≥97% purity

• Octane, analytical grade

• 1-Butanol, analytical grade

• 3-(cyclohexylamino)-2-hydroxy-1-propanesulfonic acid (CAPSO)

• Sodium phosphate (monobasic and dibasic), analytical grade

• Sodium hydroxide (B78521), for pH adjustment

• Methanol (B129727), HPLC grade

• Deionized water (18.2 MΩ·cm)

• Estrogen standards (e.g., estrone, 17β-estradiol, estriol, ethinylestradiol, estradiol 3-benzoate, estradiol 17-valerate)

Equipment

• Capillary electrophoresis system equipped with a UV detector

• Uncoated fused-silica capillaries (e.g., 60 cm total length, 50-75 µm i.d.)

• pH meter

• Analytical balance

• Vortex mixer

• Sonication bath

• Syringe filters (0.22 µm)

Preparation of Buffers and Microemulsion

• Buffer Preparation (20 mM CAPSO, 10 mM Phosphate, pH 12.5):

  • Dissolve the appropriate amounts of CAPSO and sodium phosphate salts in deionized water.

  • Adjust the pH to 12.5 with a concentrated sodium hydroxide solution.

  • Bring the final volume to the desired amount with deionized water.

  • Filter the buffer through a 0.22 µm syringe filter before use.

• Microemulsion Preparation:

  • In a clean glass vial, accurately weigh the components of the microemulsion: 1.4% (w/w) AOT, 1.0% (w/w) octane, and 7.0% (w/w) 1-butanol.

  • Add 90.6% (w/w) of the prepared buffer solution to the vial.

  • Vortex and sonicate the mixture until a clear and homogenous microemulsion is formed.

Standard and Sample Preparation

• Standard Stock Solutions:

  • Prepare individual stock solutions of each estrogen standard in methanol at a concentration of 1 mg/mL.

  • Store the stock solutions at -20°C.

• Working Standard Solutions:

  • Prepare working standard solutions by diluting the stock solutions with the running buffer (microemulsion) to the desired concentrations for calibration curves.

• Sample Preparation (from Pharmaceutical Formulations, e.g., Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh a portion of the powder equivalent to a specific amount of the active pharmaceutical ingredient (API).

  • Transfer the powder to a volumetric flask and add a suitable solvent (e.g., methanol or a mixture of methanol and water) to dissolve the estrogens. The choice of solvent may need to be optimized based on the tablet matrix.

  • Vortex and sonicate the mixture to ensure complete dissolution of the estrogens.

  • Dilute the solution to the final volume with the solvent.

  • Filter the solution through a 0.22 µm syringe filter.

  • Further dilute the filtered solution with the running buffer (microemulsion) to a concentration within the calibration range.

MEEKC Procedure

• Capillary Conditioning:

  • Before first use, rinse the new capillary with 1 M NaOH for 20 minutes, followed by deionized water for 10 minutes, and finally with the running buffer for 15 minutes.

  • Between runs, rinse the capillary with 0.1 M NaOH for 2 minutes, deionized water for 2 minutes, and then the running buffer for 5 minutes to ensure reproducibility.

• Injection:

  • Inject the standard or sample solution into the capillary using a hydrodynamic injection (e.g., 50 mbar for 5 seconds). The injection parameters may need to be optimized.

• Separation and Detection:

  • Apply a voltage of +25 kV.

  • Maintain the capillary temperature at 25°C.

  • Detect the analytes at a wavelength of 214 nm.

• Data Analysis:

  • Identify the estrogen peaks based on their migration times compared to the standards.

  • Quantify the concentration of each estrogen using the calibration curve generated from the peak areas of the standards.

Visualizations

Experimental Workflow

Application Notes and Protocols for Topical Pharmaceuticals with Dioctyl Sodium Sulfosuccinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctyl sodium sulfosuccinate (B1259242) (DOSS), also known as docusate (B154912) sodium, is an anionic surfactant widely utilized in pharmaceutical formulations for its excellent emulsifying, wetting, and solubilizing properties.[1][2] In topical drug delivery, DOSS is particularly valued for its ability to act as a penetration enhancer, facilitating the transport of active pharmaceutical ingredients (APIs) through the stratum corneum, the outermost layer of the skin.[3] Its amphiphilic nature allows it to interact with and temporarily disrupt the organized lipid structure of the stratum corneum, thereby increasing skin permeability.[3][4]

These application notes provide detailed protocols for the formulation of topical pharmaceuticals containing DOSS and for the evaluation of their performance.

Data Presentation: Efficacy of DOSS as a Penetration Enhancer

Formulation	DOSS Concentration (%)	Lag Time (hours)	Steady-State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h x 10⁻³)	Enhancement Ratio (ER)
Control Gel	0	2.5 ± 0.3	15.2 ± 1.8	1.52 ± 0.18	1.0
Test Gel A	1	2.1 ± 0.2	33.6 ± 2.5	3.36 ± 0.25	2.21
Test Gel B	3	1.8 ± 0.3	58.9 ± 3.1	5.89 ± 0.31	3.87
Test Gel C	5	1.5 ± 0.2	72.4 ± 4.0	7.24 ± 0.40	4.76

Note: Data are presented as mean ± standard deviation (n=3). The enhancement ratio (ER) is calculated as the ratio of the steady-state flux of the test formulation to that of the control formulation. This data is illustrative and intended to demonstrate the potential impact of DOSS on drug permeation.

Mechanism of Action: Skin Penetration Enhancement

DOSS enhances the penetration of APIs through the skin primarily by disrupting the highly organized lipid barrier of the stratum corneum. This mechanism does not involve specific signaling pathways but is rather a direct physicochemical interaction with the skin's barrier components.

Mechanism of DOSS as a skin penetration enhancer.

Experimental Protocols

Formulation of a Topical Gel with DOSS (0.5% w/w)

This protocol describes the preparation of a basic hydrogel formulation containing DOSS as a penetration enhancer.

Materials:

• Active Pharmaceutical Ingredient (API)

• Dioctyl Sodium Sulfosuccinate (DOSS)

• Carbopol 940

• Propylene (B89431) Glycol

• Triethanolamine (B1662121)

• Purified Water

Procedure:

• Carbopol Dispersion: Disperse Carbopol 940 in purified water with constant stirring until a uniform, lump-free dispersion is obtained. Allow the dispersion to hydrate (B1144303) for at least 2 hours.

• API and DOSS Solution: In a separate beaker, dissolve the API and DOSS in propylene glycol.

• Mixing: Add the API and DOSS solution to the Carbopol dispersion and mix thoroughly.

• Neutralization: Slowly add triethanolamine dropwise to the mixture while stirring continuously until a transparent gel of the desired consistency is formed. The pH of the final formulation should be adjusted to a range suitable for topical application (typically pH 5.5-7.0).

• Final Volume: Adjust the final weight of the gel with purified water and mix until uniform.

Workflow for topical gel formulation with DOSS.

Formulation of an Oil-in-Water (O/W) Cream with DOSS (2% w/w)

This protocol outlines the preparation of a simple oil-in-water cream using DOSS as an emulsifier and penetration enhancer.

Materials:

• Oil Phase:

  • Cetyl Alcohol

  • Stearic Acid

  • Liquid Paraffin (B1166041)

• Aqueous Phase:

  • Dioctyl Sodium Sulfosuccinate (DOSS)

  • Propylene Glycol

  • Purified Water

• Active Pharmaceutical Ingredient (API)

• Preservative

Procedure:

• Prepare Oil Phase: Melt cetyl alcohol, stearic acid, and liquid paraffin in a beaker at 70-75°C.

• Prepare Aqueous Phase: In a separate beaker, dissolve DOSS, propylene glycol, and the preservative in purified water and heat to 70-75°C. Dissolve the API in the aqueous phase if it is water-soluble. If the API is oil-soluble, it should be added to the oil phase.

• Emulsification: Slowly add the aqueous phase to the oil phase with continuous stirring. Homogenize the mixture for 5-10 minutes to form a uniform emulsion.

• Cooling: Allow the emulsion to cool to room temperature with gentle stirring.

• Final Product: A smooth, semi-solid cream will be formed.

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol describes the methodology for evaluating the skin permeation of an API from a topical formulation containing DOSS.

Materials:

• Franz Diffusion Cells

• Excised human or animal skin (e.g., rat, porcine)

• Receptor medium (e.g., phosphate-buffered saline, pH 7.4)

• Topical formulation (with and without DOSS)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical method

Procedure:

• Skin Preparation: Thaw the excised skin at room temperature. Remove any subcutaneous fat and hair. Cut the skin into appropriate sizes to fit the Franz diffusion cells.

• Cell Assembly: Mount the prepared skin on the receptor chamber of the Franz diffusion cell with the stratum corneum side facing the donor compartment.

• Receptor Chamber: Fill the receptor chamber with pre-warmed (32 ± 1°C) receptor medium and ensure no air bubbles are trapped beneath the skin. The receptor medium should be continuously stirred.

• Equilibration: Allow the skin to equilibrate for 30 minutes.

• Sample Application: Apply a known quantity of the topical formulation (e.g., 10 mg/cm²) to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium for analysis and replace it with an equal volume of fresh, pre-warmed receptor medium.

• Sample Analysis: Analyze the withdrawn samples for the concentration of the API using a validated analytical method such as HPLC.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time. Determine the steady-state flux (Jss), lag time (tL), and permeability coefficient (Kp).

Workflow for an in vitro skin permeation study.

Safety and Regulatory Considerations

Dioctyl sodium sulfosuccinate is generally recognized as safe for use in topical cosmetic formulations at concentrations up to 5%. However, it can be a cumulative irritant, and therefore, care should be taken in formulating products intended for prolonged skin contact to minimize the potential for irritation. It is essential to conduct appropriate safety and stability testing on all final formulations.

References

• 1. Formulation and In-Vitro Penetration Test of Ketoconazole Nanoemulsion | Indonesian Journal of Pharmaceutical and Clinical Research [talenta.usu.ac.id]
• 2. SODIUM DIOCTYL SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Skin penetration enhancers: Mechanistic understanding and their selection for formulation and design - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to prevent hydrolysis of sodium dioctylsulfosuccinate solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the prevention of hydrolysis of sodium dioctylsulfosuccinate (DOSS) solutions. Below you will find troubleshooting guides and frequently asked questions to ensure the stability and integrity of your experimental solutions.

Troubleshooting Guide: Degradation of DOSS Solutions

Observed Issue	Potential Cause	Recommended Action
Loss of surfactant properties (e.g., decreased foaming, phase separation)	Hydrolysis of the ester linkage in the DOSS molecule.	1. Verify Solution pH: Ensure the pH is within the optimal range of 4 to 9.[1] 2. Control Temperature: Store solutions at the recommended temperature of 15-30°C.[2] 3. Use a Buffer: Incorporate a suitable buffer system (e.g., citrate (B86180) or phosphate) to maintain a stable pH. 4. Analyze for Degradation: Use a stability-indicating HPLC method to quantify the concentration of intact DOSS and its primary degradation product, monooctyl sulfosuccinate (B1259242).
Change in solution pH over time	Insufficient buffering capacity or exposure to acidic or alkaline contaminants.	1. Increase Buffer Concentration: If using a buffer, consider increasing its concentration to enhance pH stability. 2. Use High-Purity Solvents: Prepare solutions with high-purity water and other reagents to avoid contamination. 3. Store in Inert Containers: Use high-quality, sealed containers to prevent absorption of atmospheric CO₂ which can lower the pH of unbuffered solutions.
Precipitation or cloudiness in the solution	Formation of insoluble degradation products or interaction with formulation components.	1. Confirm Degradation: Analyze the precipitate to determine if it is composed of DOSS degradation products. 2. Evaluate Ionic Strength: High concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺) can sometimes lead to the precipitation of anionic surfactants. If present, consider the use of a chelating agent. 3. Assess Excipient Compatibility: Investigate potential interactions with other components in your formulation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of sodium dioctylsulfosuccinate degradation in aqueous solutions?

A1: The primary degradation pathway for sodium dioctylsulfosuccinate in aqueous solutions is the hydrolysis of its ester linkages. This reaction is catalyzed by both acids and bases, leading to the formation of monooctyl sulfosuccinate and 2-ethylhexanol. This degradation results in a loss of the surfactant's desired properties.

Q2: What is the optimal pH range for maintaining the stability of DOSS solutions?

A2: DOSS solutions are most stable within a pH range of 4 to 9.[1] Outside of this range, the rate of hydrolysis increases significantly. Under highly acidic (pH < 4) or alkaline (pH > 9) conditions, the degradation of DOSS is accelerated.

Q3: How does temperature affect the stability of DOSS solutions?

A3: Higher temperatures accelerate the rate of hydrolysis. For optimal stability, it is recommended to store DOSS solutions between 15°C and 30°C.[2] Avoid exposing solutions to elevated temperatures, especially when outside the optimal pH range.

Q4: What is the expected shelf-life of a DOSS solution?

A4: The shelf-life of a DOSS solution is highly dependent on the pH and storage temperature. At a neutral pH of 7, the hydrolysis half-life is approximately 6.7 years. This decreases to 243 days at a pH of 8. Under acidic or more alkaline conditions, the half-life will be considerably shorter.

Q5: Which buffer systems are recommended for stabilizing DOSS solutions?

A5: To maintain the pH within the stable range of 4 to 9, citrate or phosphate (B84403) buffer systems are recommended. The choice of buffer will depend on the desired pH of the formulation.

• Citrate buffers are effective in the pH range of 3 to 6.2.

• Phosphate buffers are effective in the pH range of 5.8 to 8.

It is crucial to ensure the compatibility of the chosen buffer with other components in the formulation.

Q6: How can I monitor the stability of my DOSS solution?

A6: A stability-indicating high-performance liquid chromatography (HPLC) method is the recommended approach for monitoring the concentration of DOSS and detecting the formation of its degradation products.

Hydrolysis of Sodium Dioctylsulfosuccinate

The hydrolysis of sodium dioctylsulfosuccinate involves the cleavage of one of its ester bonds, yielding monooctyl sulfosuccinate and 2-ethylhexanol. This process is significantly influenced by pH and temperature.

Caption: Hydrolysis pathway of sodium dioctylsulfosuccinate.

Troubleshooting Logic for DOSS Solution Instability

This workflow outlines the steps to diagnose and resolve issues related to the instability of sodium dioctylsulfosuccinate solutions.

Caption: A logical workflow for troubleshooting DOSS solution instability.

Quantitative Data on DOSS Hydrolysis

The rate of hydrolysis of sodium dioctylsulfosuccinate is highly dependent on the pH of the solution. The following table summarizes the available quantitative data.

pH	Half-life (t½)	Relative Stability
7	~6.7 years	Very Stable
8	~243 days	Stable
< 4 or > 9	Significantly Reduced	Unstable

Note: Data for pH values outside the 7-8 range is qualitative, indicating a significant increase in the rate of hydrolysis.

Experimental Protocols

Stability-Indicating HPLC Method for Sodium Dioctylsulfosuccinate

This method can be used to separate and quantify sodium dioctylsulfosuccinate from its primary hydrolysis product, monooctyl sulfosuccinate.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  Time (min)	% Mobile Phase B
  0	50
  15	90
  20	90
  21	50

  | 25 | 50 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 20 µL.

Sample Preparation:

• Accurately weigh and dissolve the DOSS sample in the initial mobile phase composition (50:50 Mobile Phase A:Mobile Phase B) to achieve a known concentration (e.g., 1 mg/mL).

• Filter the sample through a 0.45 µm syringe filter before injection.

Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (mobile phase) to ensure a clean baseline.

• Inject a standard solution of DOSS to determine its retention time.

• Inject the sample solution and monitor the chromatogram for the DOSS peak and any potential degradation peaks.

• The concentration of DOSS and its degradation products can be determined by comparing the peak areas to those of certified reference standards.

Preparation of Buffer Solutions

0.1 M Citrate Buffer (pH 4.0):

• Prepare a 0.1 M solution of citric acid monohydrate (21.01 g/L) in high-purity water.

• Prepare a 0.1 M solution of trisodium (B8492382) citrate dihydrate (29.41 g/L) in high-purity water.

• To prepare 100 mL of the buffer, mix approximately 61.5 mL of the citric acid solution with 38.5 mL of the sodium citrate solution.

• Verify the pH with a calibrated pH meter and adjust as necessary with the stock solutions.

0.1 M Phosphate Buffer (pH 7.0):

• Prepare a 0.1 M solution of sodium phosphate monobasic (NaH₂PO₄) (11.99 g/L) in high-purity water.

• Prepare a 0.1 M solution of sodium phosphate dibasic (Na₂HPO₄) (14.20 g/L) in high-purity water.

• To prepare 100 mL of the buffer, mix approximately 39 mL of the monobasic solution with 61 mL of the dibasic solution.

• Verify the pH with a calibrated pH meter and adjust as necessary with the stock solutions.

References

• 1. Dioctyl Sulfosuccinate Sodium Salt: A Comprehensive Overview_Chemicalbook [chemicalbook.com]
• 2. phexcom.com [phexcom.com]

Technical Support Center: Optimizing Dioctyl Sodium Sulfosuccinate (DOSS) Concentration for Stable Emulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when using dioctyl sodium sulfosuccinate (B1259242) (DOSS) to create stable emulsions.

Frequently Asked Questions (FAQs)

Q1: What is Dioctyl Sodium Sulfosuccinate (DOSS) and how does it function as an emulsifier?

Dioctyl sodium sulfosuccinate (DOSS) is an anionic surfactant widely used as an emulsifying, wetting, and dispersing agent.[1] Its amphiphilic molecular structure, consisting of a hydrophilic sulfosuccinate head and two hydrophobic octyl tails, allows it to position itself at the oil-water interface. This reduces the interfacial tension between the two immiscible liquids, facilitating the formation of a stable emulsion.[2]

Q2: What type of emulsion does DOSS typically stabilize?

As an anionic surfactant, DOSS is generally effective for creating oil-in-water (O/W) emulsions.[3]

Q3: What is the typical concentration range for DOSS when used as an emulsifier?

The optimal concentration of DOSS can vary significantly depending on the specific oil phase, the desired droplet size, and the presence of other components in the formulation. While some applications use DOSS at low concentrations, it's crucial to determine the effective concentration for your specific system experimentally.

Q4: How does pH affect the stability of emulsions stabilized with DOSS?

Emulsions stabilized with DOSS are generally stable over a broad pH range, typically from 4 to 9.[4] However, in highly acidic or alkaline conditions, hydrolysis of the DOSS molecule may occur, which can compromise emulsion stability.[4]

Q5: Can DOSS be used in combination with other surfactants?

Yes, DOSS can be used in combination with other surfactants to enhance emulsion stability. For instance, combining DOSS with a nonionic polymer surfactant can create a denser interfacial film, improving stability.[5] The interaction between DOSS and other surfactants, such as saponins, has also been shown to create very stable oil-in-water emulsions with smaller droplet sizes.[6]

Troubleshooting Guides

Problem: My emulsion separates into two distinct layers immediately after preparation.

Q1: What is the likely cause of immediate phase separation? A1: Immediate phase separation, also known as breaking or cracking, is an irreversible process that suggests a complete failure of the emulsifying agent to stabilize the droplets.[3] This can be due to several factors, including an insufficient concentration of DOSS, improper mixing, or incompatibility of the components.

Q2: How can I address immediate phase separation? A2:

• Increase DOSS Concentration: The concentration of DOSS may be too low to adequately cover the surface of the oil droplets. A systematic increase in the DOSS concentration should be the first step in troubleshooting.

• Optimize Homogenization: The energy input during emulsification is critical. Ensure that you are using a high-shear mixer or sonicator with sufficient intensity and duration to reduce the droplet size effectively.

• Check for Incompatible Ingredients: The presence of certain electrolytes or other components might be destabilizing the emulsion. Review your formulation for any potential incompatibilities.

Problem: I am observing a layer of cream or sediment in my emulsion.

Q1: What is creaming/sedimentation and is it a sign of instability? A1: Creaming (upward movement of droplets) or sedimentation (downward movement) is a form of gravitational separation due to density differences between the oil and water phases.[7] It is considered a form of instability and is often a precursor to coalescence.[7]

Q2: How can I prevent creaming or sedimentation? A2:

• Reduce Droplet Size: Smaller droplets are less affected by gravity. Increasing the energy of homogenization (e.g., higher speed or longer time) can reduce droplet size.

• Increase the Viscosity of the Continuous Phase: A more viscous continuous phase will slow the movement of the dispersed droplets. The addition of a thickening agent or stabilizer to the aqueous phase can be effective.

• Ensure Uniform Droplet Size: A narrow droplet size distribution can improve stability.

Problem: The average droplet size of my emulsion increases over time.

Q1: What causes the droplet size to increase over time? A1: An increase in average droplet size is typically due to coalescence, where smaller droplets merge to form larger ones.[7] This is an irreversible process that leads to emulsion breakdown. Another, less common mechanism is Ostwald ripening, where the dispersed phase diffuses from smaller to larger droplets through the continuous phase.[7]

Q2: How can I prevent coalescence? A2:

• Ensure Sufficient DOSS Concentration: An adequate concentration of DOSS is necessary to form a stable interfacial film that prevents droplets from merging.

• Optimize pH and Ionic Strength: The stability of the charged layer around the droplets, which is crucial for repulsion, can be affected by pH and the presence of salts. Experiment with different pH values within the stable range for DOSS (4-9) and minimize the concentration of electrolytes if possible.[4]

• Control Temperature: Elevated temperatures can increase the kinetic energy of droplets, leading to more frequent collisions and a higher chance of coalescence.[7] Store the emulsion at a controlled, consistent temperature.

Data Presentation

Table 1: Physical and Chemical Properties of Dioctyl Sodium Sulfosuccinate (DOSS)

Property	Value	Reference
Molecular Weight	444.56 g/mol	[3]
Appearance	White, wax-like solid	[3]
Solubility in Water	15 g/L at 25°C	[3]
55 g/L at 70°C	[3]
Stable pH Range	4 - 9	[4]
Thermal Stability	Stable up to approximately 250°C	[8]

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion using DOSS

Objective: To prepare a stable oil-in-water emulsion using DOSS as the primary emulsifier.

Materials:

• Dioctyl sodium sulfosuccinate (DOSS)

• Oil phase (e.g., medium-chain triglycerides, mineral oil)

• Deionized water

• High-shear homogenizer (e.g., rotor-stator homogenizer or sonicator)

• Beakers and graduated cylinders

• Magnetic stirrer and stir bar

Methodology:

• Prepare the Aqueous Phase: Dissolve the desired concentration of DOSS in deionized water. Gently stir using a magnetic stirrer until fully dissolved.

• Prepare the Oil Phase: Measure the required volume of the oil phase.

• Coarse Emulsion Formation: While stirring the aqueous phase, slowly add the oil phase. Continue stirring for 5-10 minutes to form a coarse emulsion.

• Homogenization: Subject the coarse emulsion to high-shear homogenization.

  • For a rotor-stator homogenizer: Start at a low speed and gradually increase to the desired speed. Homogenize for a set period (e.g., 5-10 minutes).

  • For a sonicator: Use a pulsed mode to avoid excessive heating of the sample. Sonicate for a specific duration.

• Cooling: If homogenization generated heat, cool the emulsion to room temperature.

• Storage: Store the emulsion in a sealed container at a controlled temperature.

Protocol 2: Evaluation of Emulsion Stability

Objective: To assess the physical stability of the prepared emulsion over time.

Methods:

• Visual Observation: Visually inspect the emulsion at regular intervals (e.g., 1, 24, 48 hours, and 1 week) for any signs of instability such as creaming, sedimentation, or phase separation.

• Droplet Size Analysis:

  • Use a particle size analyzer (e.g., dynamic light scattering) to measure the mean droplet size and polydispersity index (PDI) of the emulsion at different time points.

  • An increase in the mean droplet size over time is an indication of coalescence.

• Centrifugation:

  • Accelerate stability testing by centrifuging a sample of the emulsion (e.g., at 3000 rpm for 30 minutes).

  • Measure the height of any separated layers (cream or sediment) to quantify the degree of instability.

Mandatory Visualizations

Caption: Workflow for emulsion preparation and stability testing.

Caption: Troubleshooting decision tree for emulsion instability.

References

• 1. Optimization of ultrasonic emulsification conditions for the production of orange peel essential oil nanoemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Primary Emulsifiers for Oilfields: Benefits, Applications, and More [minalspecialities.com]
• 3. atamankimya.com [atamankimya.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pure.ug.edu.gh [pure.ug.edu.gh]
• 7. benchchem.com [benchchem.com]
• 8. Investigation of Dioctyl Sodium Sulfosuccinate in Demulsifying Crude Oil-in-Water Emulsions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Aerosol OT Reverse Micelles in Non-Polar Solvents

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Aerosol OT (AOT) to form reverse micelles in non-polar solvents.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my AOT, non-polar solvent, and water mixture cloudy or turbid?

A1: A cloudy or turbid appearance typically indicates incomplete or unstable micelle formation, or that the system is outside the stable microemulsion region. Several factors could be responsible:

• Insufficient Mixing: AOT dissolution and micelle formation can be slow. Ensure vigorous and prolonged mixing (e.g., vortexing for several minutes) until the solution becomes transparent.[1]

• Incorrect Water-to-Surfactant Ratio (w₀): The molar ratio of water to AOT, known as w₀ (w₀ = [H₂O]/[AOT]), is a critical parameter that dictates the size and stability of reverse micelles.[2][3] An excessively high w₀ for a given AOT concentration can lead to the formation of larger, unstable aggregates or phase separation. Try reducing the amount of aqueous solution added.

• AOT Concentration is Too Low: Reverse micelles form above a certain surfactant concentration known as the Critical Micelle Concentration (CMC).[4][5] While the CMC of AOT in non-polar solvents is generally low, ensure your AOT concentration is above this threshold.

• Temperature Effects: Temperature can influence surfactant solubility and micelle stability. Some systems may require gentle heating to facilitate micelle formation. Conversely, at low temperatures, some systems can undergo "water shedding," where water is expelled from the micelle core, leading to instability.[3]

• Purity of Reagents: Impurities in the solvent, AOT, or water can interfere with self-assembly. Ensure high-purity reagents are used.

Q2: I am not achieving the expected micelle size. How can I control the size of my AOT reverse micelles?

A2: The size of AOT reverse micelles is primarily controlled by the water-to-surfactant molar ratio (w₀).[2][3]

• To Increase Micelle Size: Increase the w₀ by adding more of the aqueous phase to your AOT/solvent mixture. The radius of the water core is directly proportional to w₀.

• To Decrease Micelle Size: Decrease the w₀ by reducing the amount of the aqueous phase.

• Solvent Effects: The choice of non-polar solvent can also influence micelle size and aggregation number. The penetration of solvent molecules into the surfactant layer can affect the curvature of the interface.[6]

• Verification: Use a characterization technique like Dynamic Light Scattering (DLS) to measure the hydrodynamic radius of your micelles and confirm that you are achieving the desired size.[7][8][9]

Q3: My reverse micelle solution is clear initially but becomes unstable and precipitates over time. What causes this?

A3: This instability can be due to several factors related to the delicate thermodynamic balance of the system:

• System is Near a Phase Boundary: The combination of AOT concentration, w₀, and temperature may be close to the edge of the stable microemulsion region. Small fluctuations in temperature can be enough to induce phase separation.

• Encapsulated Material: The substance encapsulated within the water core can affect the stability of the micelles. High concentrations of salts or macromolecules can disrupt the surfactant interface. For instance, some salts can compress the electrical double layer within the core, leading to changes in micelle size and stability.[10]

• Hydrolysis of AOT: Although generally stable, AOT (an ester) can be susceptible to hydrolysis over long periods, especially if the aqueous core is acidic or basic. This would break down the surfactant molecules, leading to the collapse of the micellar structure.

• Water Evaporation: If the system is not properly sealed, evaporation of the non-polar solvent can occur over time, changing the concentration of AOT and potentially destabilizing the micelles.

Q4: I am trying to form "dry" reverse micelles (without added water), but the results are inconsistent. What should I know?

A4: The formation of "dry" reverse micelles (dRMs) is a known phenomenon, but it is sensitive to experimental conditions.[5][11]

• Trace Water: AOT is highly hygroscopic. Even in so-called "dry" systems, trace amounts of water absorbed from the atmosphere or present in the solvent/surfactant can be sufficient to form small reverse micelles. For truly "dry" systems, all components must be rigorously dried and handled under an inert atmosphere.

• Weak Aggregation: In the complete absence of water, the driving force for AOT aggregation is weaker. The resulting aggregates may be smaller and less defined than their "wet" counterparts.[2]

• CMC is Key: Even for dry systems, a critical micelle concentration must be exceeded for aggregation to occur.[5][11]

Quantitative Data Summary

The properties of AOT reverse micelles are highly dependent on the solvent and the water-to-surfactant ratio (w₀). The table below summarizes key parameters from the literature.

Non-Polar Solvent	AOT Concentration	w₀ ([H₂O]/[AOT])	Critical Micelle Concentration (CMC) (M)	Aggregation Number (Nₐgg)	Micelle Radius (Å)
Carbon Tetrachloride	N/A	N/A	2.0 x 10⁻⁵ - 3.0 x 10⁻⁵	N/A	N/A
Cyclohexane	95.6 mM	5	N/A	~20-26	N/A
Dodecane	N/A	0 ("dry")	N/A	~17	R₉ = 11.7
Isooctane	0.1 M	< 1.5	N/A	Constant	N/A
Isooctane	0.1 M	1.5 - 18	N/A	Increases with w₀	N/A

Note: N/A indicates data not available in the cited sources. R₉ refers to the radius of gyration.[2][4][6]

Experimental Protocols

Protocol 1: Preparation of AOT Reverse Micelles

This protocol describes the preparation of a stock solution of AOT in a non-polar solvent and the subsequent formation of reverse micelles with a specific w₀.

• Prepare AOT Stock Solution:

  • Weigh the required amount of Aerosol OT (sodium bis(2-ethylhexyl) sulfosuccinate) and dissolve it in the desired non-polar solvent (e.g., isooctane, cyclohexane, n-heptane) to achieve the desired molar concentration (e.g., 0.1 M).

  • Ensure the AOT is fully dissolved. This can be aided by gentle warming or sonication.

• Prepare Aqueous Phase:

  • The aqueous phase can be pure water or a buffer solution containing the molecule to be encapsulated.

• Form Reverse Micelles:

  • To a specific volume of the AOT stock solution, add the calculated volume of the aqueous phase to achieve the target w₀ value. The required volume can be calculated using the formula: Vwater = (w₀ * CAOT * VAOT) / Cwater (where CAOT is the molar concentration of AOT, VAOT is the volume of the AOT solution, and Cwater is the molar concentration of water, ~55.5 M).

  • Immediately cap the vial and vortex vigorously for 2-5 minutes, or until the solution, which may initially appear cloudy, becomes optically clear and transparent.[1]

Protocol 2: Characterization by Dynamic Light Scattering (DLS)

DLS is used to determine the hydrodynamic radius (Rₕ) and size distribution of the reverse micelles.

• Sample Preparation:

  • The reverse micelle solution must be free of dust and large aggregates. Filter the sample through a syringe filter (e.g., 0.22 µm PTFE) directly into a clean, dust-free DLS cuvette.[12]

• Instrument Setup:

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature.

  • Ensure the instrument settings (e.g., laser wavelength, scattering angle, solvent viscosity, and refractive index) are correct for your system.

• Measurement:

  • Perform the measurement. The instrument's software will use the autocorrelation function of the scattered light intensity to calculate the diffusion coefficient, from which the hydrodynamic radius is determined via the Stokes-Einstein equation.

• Data Analysis:

  • Analyze the size distribution plot. A monodisperse sample will show a single, narrow peak. The presence of multiple peaks or a very broad peak may indicate polydispersity, aggregation, or the presence of contaminants.

Protocol 3: Encapsulation of Hydrophilic Molecules

This protocol is an extension of Protocol 1 for encapsulating water-soluble compounds like proteins, enzymes, or drugs.

• Prepare Solute-Containing Aqueous Phase:

  • Dissolve the hydrophilic molecule of interest in the desired buffer or water at the target concentration.

• Form Reverse Micelles (as in Protocol 1):

  • Use the solute-containing aqueous phase prepared in the previous step as the "water" phase.

  • Add the calculated amount of this aqueous solution to the AOT/non-polar solvent mixture to reach the desired w₀.

  • Vortex vigorously until the solution is transparent.[1]

• Assess Encapsulation:

  • Successful encapsulation is often indicated by the formation of a clear, stable microemulsion.

  • The activity or structural integrity of the encapsulated molecule can be assessed using appropriate techniques (e.g., enzyme activity assays, UV-Vis spectroscopy, NMR spectroscopy).[1][7] For sensitive molecules like proteins, it's important to optimize w₀ and other parameters to ensure the native structure is maintained.

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for AOT reverse micelle formation.

Experimental Workflow

Caption: Experimental workflow for preparing and characterizing micelles.

Parameter Relationships

Caption: Key parameter relationships in AOT reverse micelle systems.

References

• 1. Reverse Micelle Encapsulation of Proteins for NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Experimental and simulation study of reverse micelles formed by aerosol-OT and water in non-polar solvents - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP03389B [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Determination of critical micelle concentration of aerosol-OT using time-of-flight secondary ion mass spectrometry fragmentation ion patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. people.bu.edu [people.bu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Dynamic light scattering of cutinase in AOT reverse micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stability and comparative analysis of AOT/water/isooctane reverse micelle system using dynamic light scattering and molecular dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Experimental and simulation study of reverse micelles formed by aerosol-OT and water in non-polar solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 12. research.cbc.osu.edu [research.cbc.osu.edu]

Technical Support Center: Dioctyl Sodium Sulfosuccinate (DOSS) in High Salinity Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when using dioctyl sodium sulfosuccinate (B1259242) (DOSS), an anionic surfactant, in high salinity environments.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is the efficiency of DOSS affected by high salinity?

A1: High concentrations of electrolytes, particularly salts, interfere with the performance of DOSS through a mechanism known as the "salting-out" effect.[1][2] Cations from the salt (e.g., Na⁺, Ca²⁺) shield the negatively charged sulfonate head groups of the DOSS molecules.[3] This shielding reduces the electrostatic repulsion between the surfactant head groups, allowing them to pack more closely together. As a result, the surfactant molecules tend to aggregate and precipitate out of the solution at a lower concentration, reducing their effectiveness at interfaces.[4][5]

Q2: What are the common signs of reduced DOSS efficiency in my high-salinity experiment?

A2: You may observe one or more of the following issues:

• Precipitation or Cloudiness: The solution may appear turbid or contain visible precipitates, especially after temperature changes or upon addition of salt.

• Poor Emulsification: Difficulty in forming or stabilizing oil-in-water emulsions, leading to rapid phase separation.

• Decreased Wetting: The solution may not spread effectively across surfaces as expected.

• Inconsistent Results: High variability in performance between experimental batches.

Q3: How does the type of salt (e.g., NaCl vs. CaCl₂) affect DOSS performance?

A3: The valency of the cation plays a significant role. Divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) are much more effective at shielding the anionic head groups of DOSS than monovalent cations like sodium (Na⁺).[6] This means that at the same molar concentration, a solution of CaCl₂ will typically have a more pronounced negative impact on DOSS solubility and efficiency than a solution of NaCl. However, DOSS is noted to have better resistance to calcium and magnesium ions compared to some other anionic surfactants.[7]

Q4: Can adjusting the temperature improve DOSS performance in brine?

A4: Yes, temperature can have a significant effect, but the outcome depends on the specific conditions. Increasing the temperature generally increases the solubility of DOSS in water.[8][9] For instance, the solubility of DOSS in water increases from 1.5 g/100 mL at 25°C to 5.5 g/100 mL at 70°C.[8][9] This can help counteract the salting-out effect and keep the surfactant in the solution. However, be aware that DOSS is an ester and can undergo hydrolysis at extreme pH levels (below 1 or above 10), a process that can be accelerated at higher temperatures.[7][9]

Part 2: Troubleshooting Guide

Problem: DOSS Precipitation or Solution Cloudiness

• Symptoms: Your DOSS solution becomes turbid, forms a precipitate, or appears cloudy upon the addition of a high-concentration salt solution or during storage.

• Primary Cause: The salt concentration has exceeded the tolerance limit of the DOSS, causing it to "salt out" of the solution. This is due to the shielding of the anionic head groups by salt cations, which reduces repulsion and promotes aggregation.[3][4]

Troubleshooting Workflow: DOSS Precipitation

Caption: A troubleshooting workflow for DOSS precipitation issues.

Step-by-Step Solutions

• Introduce a Co-solvent: Adding a co-solvent like propylene (B89431) glycol, ethanol, or isopropanol (B130326) can significantly improve the solubility of DOSS in high-salinity solutions.[7] These solvents modify the bulk properties of the solution, making it more favorable for the surfactant. Start by adding the co-solvent at 1-5% (v/v) and observe for any reduction in turbidity.

• Add a Synergistic Surfactant: Combining DOSS with a non-ionic surfactant can enhance its stability in brine.[10] Non-ionic surfactants do not have charged head groups and are less affected by salts. They can form mixed micelles with DOSS, which increases the overall stability of the system. Consider adding a non-ionic surfactant like a polysorbate or an alcohol ethoxylate at a low concentration.

• Optimize Temperature and pH: Gently warming the solution can redissolve precipitated DOSS.[8][9] Ensure the pH of your solution is within the stable range for DOSS (pH 5-7) to prevent hydrolysis, especially at elevated temperatures.[7][9]

• Re-evaluate DOSS Concentration: High salt concentrations lower the Critical Micelle Concentration (CMC) of DOSS.[1][11] This means that micelles form at lower surfactant concentrations.[12] It might be possible to reduce the DOSS concentration while still remaining above the new, lower CMC, thereby reducing the propensity for precipitation.

Part 3: Quantitative Data Summary

High electrolyte concentrations are known to decrease the Critical Micelle Concentration (CMC) of anionic surfactants.

Table 1: Effect of Salinity on the Critical Micelle Concentration (CMC) of DOSS

Medium	Temperature (°C)	CMC (% solution)	Reference
Deionized Water	21.1	0.17	[1]
Salt Water	21.1	0.125	[1]
Deionized Water	25	0.17	[11]
Salt Water	Not Specified	Reduced from 23.5% to 20%	[11]

Note: The specific salt and its concentration in "Salt Water" can vary between studies, but the general trend of a lower CMC in saline conditions holds true.

Part 4: Key Experimental Protocols

Protocol 1: Determining DOSS Solubility in a High Salinity Brine

This protocol helps determine the maximum concentration of DOSS that can be dissolved in your specific brine at a given temperature before precipitation occurs.

Objective: To find the solubility limit of DOSS in a specific high-salinity solution.

Materials:

• Dioctyl sodium sulfosuccinate (DOSS)

• Your specific high-salinity brine (e.g., 3.5% NaCl solution)

• Magnetic stirrer and stir bars

• Thermostatically controlled water bath or hot plate

• Analytical balance

• Volumetric flasks and pipettes

• Turbidimeter or spectrophotometer (optional, for precise measurement)

Methodology:

• Prepare Stock Solutions: Prepare a concentrated stock solution of DOSS in deionized water (e.g., 5% w/v). Prepare the high-salinity brine at the desired concentration.

• Titration: Place a known volume of the high-salinity brine (e.g., 50 mL) in a beaker on a magnetic stirrer at a constant temperature.

• Incremental Addition: Slowly add small, precise volumes of the DOSS stock solution to the stirring brine.

• Observation: After each addition, allow the solution to equilibrate for 5-10 minutes. Observe the solution for the first sign of persistent cloudiness or precipitation that does not disappear with stirring.

• Endpoint Determination: The point at which persistent turbidity appears is the solubility limit. Record the total volume of DOSS stock solution added.

• Calculation: Calculate the final concentration of DOSS (in % w/v or mg/L) in the brine.

• Repeat: Repeat the experiment at different temperatures to understand the temperature dependence of solubility.

Protocol 2: Evaluating DOSS Efficiency via Surface Tension Measurement

This protocol is used to determine the Critical Micelle Concentration (CMC) of DOSS in your specific solution, which is a key indicator of its efficiency.

Objective: To measure the surface tension of DOSS solutions at various concentrations to identify the CMC.

Materials:

• Tensiometer (Du Noüy ring or Wilhelmy plate method)

• DOSS

• Your specific high-salinity brine

• A series of clean glass vessels

• Analytical balance and volumetric glassware

Methodology:

• Prepare a Series of Dilutions: Prepare a range of DOSS solutions in your high-salinity brine, starting from a very low concentration and increasing to a concentration well above the expected CMC (e.g., from 0.001% to 0.5% w/v).

• Instrument Calibration: Calibrate the tensiometer according to the manufacturer’s instructions, typically using deionized water.

• Measure Surface Tension: For each DOSS concentration, measure the surface tension of the solution at a constant temperature. Ensure the ring or plate is thoroughly cleaned between measurements.

• Data Plotting: Plot the surface tension (in mN/m) on the y-axis against the logarithm of the DOSS concentration on the x-axis.

• CMC Determination: The plot will show a sharp decrease in surface tension as DOSS concentration increases. At a certain point, the curve will plateau or the slope will change dramatically.[13] The concentration at this inflection point is the CMC.

Visualizing the Salting-Out Mechanism

The following diagram illustrates how salt ions in a solution interact with DOSS molecules, leading to reduced efficiency.

Caption: Mechanism of the 'salting-out' effect on DOSS surfactant.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein Precipitation Using Ammonium Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blog.truegeometry.com [blog.truegeometry.com]
• 4. researchgate.net [researchgate.net]
• 5. Coupling Effects of Ionic Surfactants and Electrolytes on the Stability of Bulk Nanobubbles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijogst.put.ac.ir [ijogst.put.ac.ir]
• 7. spakorgochem.in [spakorgochem.in]
• 8. 101.200.202.226 [101.200.202.226]
• 9. Dioctyl sulfosuccinate sodium salt | 577-11-7 [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scialert.net [scialert.net]
• 13. Critical micelle concentration - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Commercial-Grade Dioctyl Sodium Sulfosuccinate (DOSS)

Welcome to the Technical Support Center for the purification of commercial-grade dioctyl sodium sulfosuccinate (B1259242) (DOSS). This resource is designed for researchers, scientists, and drug development professionals who require DOSS of higher purity for their experimental work. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during purification.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the purification of commercial-grade DOSS.

Recrystallization Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
DOSS fails to dissolve completely in hot solvent.	- Insufficient solvent volume.- Inappropriate solvent choice.- The solvent is not hot enough.	- Gradually add more hot solvent until the DOSS dissolves.- Ensure the solvent is at or near its boiling point.- Re-evaluate solvent choice; consider a more polar solvent or a solvent mixture.
No crystals form upon cooling.	- Supersaturation has not been achieved (too much solvent used).- Cooling is too rapid.- The concentration of DOSS is too low.	- Evaporate some of the solvent to increase the concentration and allow to cool again.- Allow the solution to cool slowly to room temperature before placing it in an ice bath.- Scratch the inside of the flask with a glass rod to induce nucleation.- Add a seed crystal of pure DOSS.
Oily precipitate forms instead of crystals.	- The boiling point of the solvent is higher than the melting point of DOSS.- The solution is too concentrated.	- Reheat the solution to dissolve the oil, add a small amount of additional hot solvent, and cool slowly.- Consider a different solvent with a lower boiling point.
Low recovery of purified DOSS.	- Too much solvent was used, leading to significant loss in the mother liquor.- Premature crystallization during hot filtration.- Crystals were washed with a solvent that was not ice-cold.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure the filtration apparatus is pre-heated before hot filtration.- Always wash the collected crystals with a minimal amount of ice-cold solvent.

Liquid-Liquid Extraction Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Formation of a stable emulsion between the aqueous and organic layers.	- Vigorous shaking of the separatory funnel.- High concentration of DOSS acting as an emulsifier.	- Gently invert the separatory funnel for mixing instead of vigorous shaking.[1]- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase and break the emulsion.[1][2]- If the emulsion persists, centrifugation of the mixture can help separate the layers.[3]- Filter the entire mixture through a bed of Celite.[2]
Poor separation of layers.	- The densities of the two solvents are too similar.	- Select an organic solvent with a density significantly different from water.- Add a saturated salt solution to the aqueous layer to increase its density.
Low yield of purified DOSS in the organic phase.	- Insufficient partitioning of DOSS into the organic solvent.- Not enough extractions performed.	- Perform multiple extractions (e.g., 3-4 times) with smaller volumes of the organic solvent.- Ensure adequate mixing to facilitate the transfer of DOSS between phases.

Chromatographic Purification Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of DOSS from impurities.	- Inappropriate mobile phase composition.- Incorrect stationary phase selection.	- Optimize the solvent system through trial and error, starting with a non-polar solvent and gradually increasing polarity.- Consider using a different type of stationary phase (e.g., reversed-phase silica).
DOSS does not elute from the column.	- The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase. A gradient elution may be necessary.
Tailing of the DOSS peak.	- Interaction of the sulfonate group with the stationary phase.- Column overloading.	- Add a small amount of a polar modifier (e.g., triethylamine) to the mobile phase to reduce tailing.- Reduce the amount of sample loaded onto the column.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial-grade DOSS?

A1: Commercial-grade DOSS may contain unreacted starting materials such as maleic anhydride (B1165640) and 2-ethylhexanol, as well as byproducts like bis(2-ethylhexyl) maleate.[4] Residual solvents from the manufacturing process and inorganic salts may also be present.[5]

Q2: Which purification method is best for my application?

A2: The choice of purification method depends on the required purity level and the scale of the purification.

• Recrystallization is a simple and effective method for removing small amounts of impurities and can yield high-purity DOSS. It is suitable for laboratory-scale purification.

• Liquid-Liquid Extraction is useful for removing water-soluble impurities, such as inorganic salts. It can be used as a preliminary purification step before recrystallization or chromatography.[6][7]

• Column Chromatography offers the highest resolution and is capable of separating DOSS from closely related impurities. It is ideal for obtaining very high-purity DOSS for sensitive applications.[8]

Q3: How can I assess the purity of my DOSS after purification?

A3: The purity of DOSS can be determined using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC) is a precise method for quantifying the purity of DOSS and detecting impurities.[4][9] A reversed-phase column with a suitable mobile phase, such as acetonitrile (B52724) and water with an acidic modifier, can be used.[9]

• Thin-Layer Chromatography (TLC) can provide a quick qualitative assessment of purity.

• Melting Point Analysis: A sharp melting point close to the literature value is indicative of high purity.

Experimental Protocols

The following are example protocols for the purification of commercial-grade DOSS. These should be considered as starting points, and optimization may be necessary based on the specific grade of DOSS and the desired purity.

Recrystallization Protocol

This protocol is an illustrative example for purifying approximately 10 g of commercial-grade DOSS.

Materials:

• Commercial-grade Dioctyl Sodium Sulfosuccinate (DOSS)

• Isopropyl alcohol (Isopropanol)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Procedure:

• Dissolution: Place 10 g of commercial-grade DOSS in a 250 mL Erlenmeyer flask. Add approximately 50 mL of isopropanol (B130326). Heat the mixture with gentle stirring until the DOSS completely dissolves. If undissolved solids remain, add small portions of hot isopropanol until a clear solution is obtained.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration using a pre-heated Buchner funnel to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold isopropanol to remove any remaining impurities.

• Drying: Dry the purified DOSS crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

Expected Outcome: This process can significantly improve the purity of DOSS. The table below shows hypothetical data for purity and yield.

Parameter	Commercial Grade DOSS	Purified DOSS (Hypothetical)
Purity (by HPLC)	~85-95%	>99%
Yield	N/A	70-85%

Liquid-Liquid Extraction Protocol

This protocol provides a general method for the initial purification of DOSS by removing water-soluble impurities.

Materials:

• Commercial-grade DOSS

• Ethyl acetate (B1210297)

• Deionized water

• Brine (saturated NaCl solution)

• Separatory funnel

• Beakers

• Rotary evaporator

Procedure:

• Dissolution: Dissolve 10 g of commercial-grade DOSS in 100 mL of ethyl acetate.

• Washing: Transfer the solution to a 500 mL separatory funnel. Add 100 mL of deionized water and gently invert the funnel several times. Allow the layers to separate and drain the lower aqueous layer.

• Repeat Washing: Repeat the washing step two more times with 100 mL of deionized water.

• Brine Wash: Wash the organic layer with 50 mL of brine to help remove any remaining water.

• Drying: Drain the organic layer into a beaker and dry it over anhydrous sodium sulfate (B86663).

• Solvent Removal: Filter off the sodium sulfate and remove the ethyl acetate using a rotary evaporator to obtain the purified DOSS.

Expected Outcome: This method is effective for removing inorganic salts and other highly polar impurities.

Parameter	Commercial Grade DOSS	Purified DOSS (Hypothetical)
Purity (by HPLC)	~85-95%	~95-98%
Yield	N/A	>90%

Flash Column Chromatography Protocol

This is an example protocol for the high-purity separation of DOSS.

Materials:

• Crude DOSS (pre-purified by liquid-liquid extraction if necessary)

• Silica (B1680970) gel (for flash chromatography)

• Hexane (B92381)

• Ethyl acetate

• Glass column for flash chromatography

• Collection tubes

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pack the column.

• Sample Loading: Dissolve a small amount of crude DOSS in a minimal amount of the initial mobile phase and load it onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding increasing amounts of ethyl acetate (e.g., gradient of 0% to 50% ethyl acetate in hexane).

• Fraction Collection: Collect fractions and monitor the elution of DOSS using TLC.

• Solvent Removal: Combine the pure fractions containing DOSS and remove the solvent using a rotary evaporator.

Expected Outcome: Chromatography provides the highest level of purification.

Parameter	Commercial Grade DOSS	Purified DOSS (Hypothetical)
Purity (by HPLC)	~85-95%	>99.5%
Yield	N/A	50-70%

Visualized Workflows

The following diagrams illustrate the experimental workflows for the purification methods described.

Caption: Workflow for DOSS purification by recrystallization.

Caption: Workflow for DOSS purification by liquid-liquid extraction.

Caption: Workflow for DOSS purification by flash column chromatography.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. HPLC Separation of Sodium, Dioctyl Sulfosuccinic Acid, and Sulfosuccinic Acid | SIELC Technologies [sielc.com]
• 5. US20080287524A1 - Method of Purifying a Surfactant by Ultrafiltration - Google Patents [patents.google.com]
• 6. azom.com [azom.com]
• 7. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 8. science.uct.ac.za [science.uct.ac.za]
• 9. Separation of Dioctyl sodium sulfosuccinate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Overcoming Challenges of Dioctyl Sodium Sulfosuccinate (DOSS) in Drug Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when using dioctyl sodium sulfosuccinate (B1259242) (DOSS), also known as docusate (B154912) sodium, in pharmaceutical formulations.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues related to solubility, stability, compatibility, and manufacturing processes involving DOSS.

Solubility Challenges

Q1: My DOSS solution is cloudy or has precipitates. What is the cause and how can I fix it?

A: Cloudiness or precipitation can occur due to several factors:

• Temperature: DOSS solubility is temperature-dependent. At lower temperatures, it is less soluble in water.

• Concentration: You may be exceeding the solubility limit at a given temperature.

• pH: While DOSS is soluble in a wide pH range, extreme pH values can affect its stability and apparent solubility.

Troubleshooting Steps:

• Gentle Warming: Warm the solution gently while stirring. DOSS solubility in water increases significantly with temperature. For instance, its solubility rises from 14 g/L at 25°C to 55 g/L at 70°C.[1]

• Verify Concentration: Refer to the solubility data in Table 1 to ensure you are working within the solubility limits for your specific solvent and temperature.

• Co-solvents: If aqueous solubility is a limiting factor, consider using a co-solvent system. DOSS is freely soluble in ethanol (B145695) and glycerol.[1][2]

• pH Adjustment: Ensure the pH of your formulation is within a neutral to acidic range, as alkaline conditions can lead to hydrolysis.[1][3]

Q2: How does temperature affect the Critical Micelle Concentration (CMC) of DOSS?

A: For ionic surfactants like DOSS, the CMC typically decreases as temperature rises to a certain point, after which it begins to increase, often displaying a U-shaped curve.[4] This is due to the interplay between the enthalpy and entropy of micellization.[4] Initially, increasing temperature favors micellization, but at higher temperatures, the increased kinetic energy of individual surfactant molecules can make micelle formation less favorable.[5]

Stability Issues

Q1: I suspect my DOSS-containing liquid formulation is degrading over time. What are the likely degradation pathways?

A: DOSS is susceptible to two primary degradation pathways:

• Hydrolysis: The ester linkages in DOSS can be hydrolyzed, particularly under alkaline conditions (pH > 10).[6] This breaks the molecule down, reducing its surfactant properties. Acidic and neutral solutions are generally stable.[1][3]

• Photodegradation: Exposure to ultraviolet (UV) light or simulated sunlight can cause DOSS to degrade.[7][8] Studies have shown that photodegradation can occur over days to weeks under constant light exposure.[7]

Troubleshooting & Prevention:

• pH Control: Buffer your formulation to a pH between 5 and 7 to minimize the risk of hydrolysis.

• Light Protection: Store DOSS-containing formulations in light-resistant containers (e.g., amber glass vials) to prevent photodegradation.

• Stability-Indicating Assay: Use a validated stability-indicating analytical method, such as HPLC, to monitor the concentration of intact DOSS and detect the presence of degradation products over time.

API and Excipient Compatibility

Q1: How can I determine if DOSS is compatible with my Active Pharmaceutical Ingredient (API) or other excipients?

Recommended Approach:

• Binary Mixtures: Prepare binary mixtures of DOSS with your API and with each individual excipient (typically in a 1:1 ratio).

• Stress Conditions: Store these mixtures under accelerated stability conditions (e.g., 40°C/75% relative humidity) for a set period (e.g., 2-4 weeks).

• Analysis: Analyze the stressed samples at regular intervals using techniques like High-Performance Liquid Chromatography (HPLC) to check for a decrease in API concentration or the appearance of new degradation peaks. Visual inspection for physical changes (color, texture) is also important.

A general workflow for this process is outlined in the diagram below.

References

• 1. atamankimya.com [atamankimya.com]
• 2. SODIUM DIOCTYL SULFOSUCCINATE (WETTING AGENT) - Ataman Kimya [atamanchemicals.com]
• 3. DIOCTYL SODIUM SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 4. scialert.net [scialert.net]
• 5. How does temperature affect the critical micelle concentration (CMC) of the common ionic surface active agent (surfactant) sodium dodecyl sulfate measured by using the change in the rate of conductivity as concentration is increased? | Chemistry HL's Sample Internal Assessment | Nail IB® [nailib.com]
• 6. phexcom.com [phexcom.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability of dioctyl sulfosuccinate (DOSS) towards hydrolysis and photodegradation under simulated solar conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. thepharmajournal.com [thepharmajournal.com]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Surfactant/Cosurfactant Ratios with DOSS

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth guidance on determining the optimal surfactant/cosurfactant ratio when using Dioctyl Sodium Sulfosuccinate (DOSS) in microemulsion and nanoemulsion formulations.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for determining the optimal DOSS/cosurfactant ratio?

A1: The most effective method for determining the optimal ratio of DOSS (surfactant), cosurfactant, and oil is the construction of a pseudo-ternary phase diagram.[1][2] This diagram allows for the visual identification of the microemulsion region, which represents the range of compositions that form a stable, single-phase system.[1]

Q2: Can DOSS be used without a cosurfactant?

A2: Yes, in some systems, stable microemulsions can be formed using DOSS as the sole surfactant without the need for a cosurfactant. The necessity of a cosurfactant depends on the specific oil phase and the desired properties of the microemulsion.

Q3: What is the role of a cosurfactant in a DOSS-based microemulsion?

A3: A cosurfactant, typically a short- to medium-chain alcohol, is added to a microemulsion formulation to further reduce the interfacial tension between the oil and water phases.[3] It also increases the fluidity of the interfacial film, which can enhance the spontaneity of microemulsion formation and expand the stable microemulsion region in the phase diagram.

Q4: How does the DOSS/cosurfactant ratio (Smix) affect the microemulsion?

A4: The weight ratio of DOSS to the cosurfactant (Smix) is a critical factor that influences the phase behavior of the system, including the size and location of the microemulsion region in the phase diagram.[3] An optimal Smix ratio leads to a larger microemulsion region, indicating a more robust and versatile formulation.

Q5: What are the key characterization techniques for a DOSS-based nanoemulsion?

A5: Key characterization techniques include:

• Visual Inspection: The formulation should appear clear or slightly bluish and be free of any precipitation or phase separation.

• Particle Size and Polydispersity Index (PDI) Analysis: Dynamic Light Scattering (DLS) is used to measure the mean droplet size and the uniformity of the droplet size distribution (PDI).[4][5] A PDI value below 0.3 is generally considered acceptable for a homogenous nanoemulsion.[6]

• Zeta Potential: This measurement indicates the surface charge of the droplets and is a predictor of the emulsion's stability against coalescence.

• Thermodynamic Stability Studies: These studies involve subjecting the formulation to various stress conditions, such as centrifugation and freeze-thaw cycles, to assess its long-term stability.

Troubleshooting Guides

This section addresses common issues encountered during the formulation of DOSS-based microemulsions and nanoemulsions.

Problem	Possible Cause(s)	Recommended Solution(s)
Failure to form a clear microemulsion (persistent turbidity)	Incorrect DOSS/cosurfactant ratio (Smix).Insufficient amount of Smix.The chosen oil, DOSS, or cosurfactant are not compatible.	Systematically vary the Smix ratio (e.g., 1:1, 2:1, 3:1, 1:2) and construct a pseudo-ternary phase diagram to identify the microemulsion region.[3]Increase the overall concentration of the Smix in the formulation.Screen different types of oils and cosurfactants for better compatibility and solubilization of the drug/active ingredient.
Phase separation upon standing	The formulation is outside the stable microemulsion region of the phase diagram.Changes in temperature affecting component solubility.Insufficient surfactant concentration to maintain the oil-water interface.[2]	Re-evaluate the pseudo-ternary phase diagram and adjust the component ratios to be well within the identified single-phase microemulsion region.Conduct stability studies at different temperatures to understand the formulation's robustness.Increase the concentration of the DOSS/cosurfactant mixture.
Large and/or polydisperse particle size (PDI > 0.3)	Sub-optimal DOSS/cosurfactant ratio.Inadequate energy input during preparation (if using a high-energy method).The cosurfactant is not effectively reducing interfacial tension.	Optimize the Smix ratio; different ratios can significantly impact droplet size.[3]If applicable, increase the homogenization pressure or sonication time.Consider screening alternative cosurfactants that may have better synergy with DOSS and the chosen oil phase.
Precipitation of the active pharmaceutical ingredient (API)	The solubility of the API in the formulation is exceeded upon dilution or temperature changes.The API has poor solubility in the selected oil phase.	Perform solubility studies of the API in individual excipients (oil, DOSS, cosurfactant) to select the best components for solubilization.Ensure the chosen oil has high solubilizing capacity for the API to minimize the risk of precipitation upon dilution in the gastrointestinal tract.[3]

Experimental Protocols

Protocol 1: Construction of a Pseudo-Ternary Phase Diagram using the Water Titration Method

This protocol outlines the steps to determine the microemulsion region for a system containing oil, a DOSS/cosurfactant mixture (Smix), and water.

Materials:

• Dioctyl Sodium Sulfosuccinate (DOSS)

• Selected Cosurfactant (e.g., Ethanol, Propylene Glycol)

• Selected Oil Phase

• Deionized Water

• Glass vials with screw caps

• Magnetic stirrer and stir bars

• Burette

Procedure:

• Prepare the Surfactant/Cosurfactant Mixture (Smix):

  • Prepare different weight ratios of DOSS and the cosurfactant (e.g., 1:1, 2:1, 3:1, 1:2). For each ratio, mix the components thoroughly.

• Prepare Oil and Smix Mixtures:

  • For a chosen Smix ratio, prepare a series of mixtures of the oil and Smix in different weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9) in separate glass vials.

• Water Titration:

  • Place a vial containing a specific oil/Smix ratio on a magnetic stirrer.

  • Slowly add deionized water dropwise from a burette while continuously stirring.

  • Observe the mixture for changes in appearance. The endpoint of the titration is the point where the mixture turns from clear to turbid or vice versa.[2] Record the amount of water added.

• Plotting the Phase Diagram:

  • Calculate the weight percentage of oil, Smix, and water for each titration point.

  • Plot these compositions on a ternary phase diagram graph paper or using appropriate software.

  • The area on the diagram where clear, single-phase microemulsions are formed is identified as the microemulsion region.

• Repeat for Different Smix Ratios:

  • Repeat steps 2-4 for each of the prepared Smix ratios to determine which ratio provides the largest and most stable microemulsion region.[3]

Protocol 2: Nanoemulsion Characterization

This protocol describes the key characterization steps for an optimized DOSS-based nanoemulsion formulation selected from the phase diagram.

Materials and Equipment:

• Optimized nanoemulsion formulation

• Dynamic Light Scattering (DLS) instrument (for particle size and PDI)

• Zeta potential analyzer

• Centrifuge

• Temperature-controlled chambers (for freeze-thaw cycles)

Procedure:

• Visual Inspection:

  • Visually inspect the formulation for clarity, homogeneity, and any signs of phase separation or precipitation. A stable nanoemulsion should be transparent or translucent.[]

• Particle Size and Polydispersity Index (PDI) Measurement:

  • Dilute the nanoemulsion sample with deionized water to an appropriate concentration for DLS analysis.

  • Measure the mean droplet diameter (Z-average) and PDI using the DLS instrument. Perform the measurement in triplicate and report the average and standard deviation.

• Zeta Potential Measurement:

  • Dilute the sample appropriately and measure the zeta potential to assess the surface charge of the nanoemulsion droplets.

• Thermodynamic Stability Testing:

  • Centrifugation: Centrifuge the nanoemulsion at a high speed (e.g., 3500 rpm) for 30 minutes and observe for any phase separation, creaming, or cracking.

  • Freeze-Thaw Cycles: Subject the nanoemulsion to multiple cycles of freezing (e.g., -20°C for 48 hours) and thawing (e.g., 40°C for 48 hours). After each cycle, visually inspect the sample and re-measure the particle size and PDI to check for any irreversible changes.

Data Presentation

The following tables provide examples of how to present quantitative data from your experiments.

Table 1: Influence of Smix Ratio on Microemulsion Region

Smix Ratio (DOSS:Cosurfactant)	Area of Microemulsion Region (% of total diagram)	Observations
1:1	25.4	Forms a stable microemulsion over a moderate range of compositions.
2:1	35.8	Shows the largest microemulsion region, indicating greater stability and formulation flexibility.[3]
3:1	30.2	A slightly smaller microemulsion region compared to the 2:1 ratio.
1:2	18.9	The smallest microemulsion region, suggesting less efficient emulsification.

Table 2: Characterization of Optimized Nanoemulsion Formulation (Smix 2:1)

Parameter	Measurement	Acceptance Criteria
Appearance	Clear, slightly bluish liquid	Clear and homogeneous
Mean Droplet Size (nm)	85 ± 2.5	< 200 nm[6]
Polydispersity Index (PDI)	0.15 ± 0.02	< 0.3
Zeta Potential (mV)	-25.5 ± 1.8	Sufficiently high for electrostatic stabilization
Stability after Centrifugation	No phase separation	No phase separation
Stability after 3 Freeze-Thaw Cycles	No phase separation, Particle size: 88 ± 3.1 nm, PDI: 0.17 ± 0.03	No significant change in appearance or particle size

Visualizations

Caption: Workflow for Determining the Optimal DOSS/Cosurfactant Ratio.

Caption: Troubleshooting Decision Tree for Unstable DOSS Formulations.

References

• 1. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. ijpsonline.com [ijpsonline.com]
• 6. jhpttropika.fp.unila.ac.id [jhpttropika.fp.unila.ac.id]

Mitigating foaming in industrial applications of sodium dioctylsulfosuccinate

Welcome to the technical resource center for Sodium Dioctylsulfosuccinate (DOSS). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and manage foam-related challenges during experiments and industrial applications.

Troubleshooting Guide

This section addresses specific foaming issues in a question-and-answer format.

Q1: My DOSS solution is foaming excessively during high-shear mixing. What is the primary cause and what are my immediate steps?

A1: Sodium dioctylsulfosuccinate is an anionic surfactant with excellent surface tension reduction properties, which inherently makes it a good foaming agent.[1][2] High-shear conditions, such as those in homogenization or high-speed mixing, introduce a significant amount of air into the liquid, which gets stabilized by the DOSS molecules, leading to excessive foam.

Your immediate steps should be to evaluate and modify process parameters before introducing chemical antifoams.

• Reduce Agitation Speed: Lower the mixer or homogenizer speed to the minimum required for effective processing. This directly reduces the amount of air being incorporated.

• Optimize Temperature: DOSS has optimal penetration and wetting effects below 40°C (104°F).[3][4] Operating within this range may reduce excessive foaming.

• Check DOSS Concentration: Foaming characteristics increase with molecular weight and concentration.[5] Ensure you are using the lowest effective concentration for your application.

• Modify Vessel Filling: Increase the liquid volume in your vessel where possible to reduce headspace and vortex formation, which can entrain air.

Q2: Process adjustments are not sufficient to control the foam. How do I select an appropriate chemical antifoaming agent?

A2: Selecting the right antifoam requires balancing efficacy with compatibility. Antifoams are typically insoluble in the foaming medium and have a lower surface tension, allowing them to spread at the air-liquid interface and destabilize the foam lamella.[6] For DOSS, common options include silicone-based defoamers, organic (non-silicone) defoamers like higher fatty acids, and polymer-based agents.[5][7]

The selection process should be systematic:

• Define System Constraints: Identify regulatory requirements (e.g., pharmaceutical grade, food contact) and process compatibility needs (e.g., pH, temperature stability).[8]

• Screen Antifoam Chemistries: Start with small-scale testing of different antifoam types. Silicone-based agents are often highly effective at low concentrations, while non-silicone options may be preferred to avoid potential silicone-related issues in downstream processing.[7]

• Determine Optimal Dosage: Overdosing an antifoam can be as problematic as underdosing, potentially leading to product contamination or reduced efficacy of other components.[9] Perform a dose-response experiment to find the minimum effective concentration.

Logical Workflow: Troubleshooting Foaming Issues

Caption: A step-by-step guide to diagnosing and resolving DOSS foaming issues.

Q3: Can I control foam without chemical additives?

A3: Yes, in some cases mechanical or physical methods can be effective. These are particularly useful in industries like pharmaceuticals and food where adding chemical defoamers is undesirable.[10]

• Ultrasonic Defoaming: High-frequency acoustic waves can be used to rupture foam bubbles without any physical contact or chemical addition.[10] This method is clean and offers immediate action.

• Mechanical Foam Breakers: Centrifugal or mechanical devices can be installed in the headspace of a vessel to physically break down foam as it forms.

• Process Design: Designing piping and filling systems to minimize turbulence and splashing can prevent foam generation from the start.

Frequently Asked Questions (FAQs)

Q1: What is sodium dioctylsulfosuccinate (DOSS) and why is it prone to foaming?

A1: Sodium dioctylsulfosuccinate (also known as docusate (B154912) sodium) is an anionic surfactant widely used as a wetting agent, emulsifier, and dispersant in pharmaceuticals, cosmetics, agriculture, and other industries.[11][12][13] Its molecular structure allows it to significantly reduce the surface tension of liquids.[14][15] This property, while excellent for wetting and emulsifying, also allows it to stabilize bubbles by forming a resilient film at the air-liquid interface, leading to foam.[16]

Q2: What are the main types of antifoaming agents compatible with DOSS?

A2: Antifoaming agents compatible with DOSS systems fall into several categories:

• Silicone-based Defoamers: These are highly efficient due to their low surface tension and inert nature. They are widely used in pharmaceutical manufacturing.

• Organic (Non-silicone) Defoamers: This category includes mineral oils, vegetable oils, and higher fatty acids (those with 16 or more carbon atoms).[5][7] They are effective but may require higher concentrations than silicone-based types.

• Polymer-based Defoamers: These include chemistries like polyethylene (B3416737) glycols (PEGs) and polypropylene (B1209903) glycols (PPGs). Their effectiveness can be highly dependent on the specific formulation.

Q3: How does temperature affect the foaming of DOSS solutions?

A3: Temperature can have a significant impact. The wetting and penetrating ability of DOSS is generally best below 40°C (104°F).[3][4] At higher temperatures, especially in alkaline conditions, DOSS can begin to hydrolyze, which may alter its surfactant properties and foaming tendency.[3] Additionally, liquid viscosity and surface tension change with temperature, which can either increase or decrease foam stability depending on the overall system.

Data Presentation

The selection of an antifoam is often a balance between its foam control ability ("knockdown" and "suppression") and the required dosage. The following table provides a qualitative comparison of common antifoam types.

Antifoam Type	Typical Starting Concentration (ppm)	Knockdown Speed	Persistence (Antifoaming)	Key Considerations
Silicone Emulsions	10 - 100	Very Fast	Excellent	Can cause surface defects in coatings; check for downstream compatibility.
Fatty Acid / Mineral Oil	50 - 500	Fast	Good	Generally lower cost; may be less effective at very low concentrations.[5]
Polymer-based (e.g., PPG)	100 - 1000	Moderate	Moderate to Good	Can offer good compatibility and avoid issues associated with silicone.

Experimental Protocols

Protocol: Antifoam Efficacy Screening via Cylinder Shake Test

This protocol provides a standardized method for comparing the performance of different antifoam agents.[17][18][19]

Objective: To evaluate the "knockdown" efficiency and "suppression" persistence of various antifoam agents in a DOSS solution.

Materials:

• 100 mL or 250 mL graduated cylinders with stoppers (one for each antifoam and a control)

• DOSS solution at your target concentration and temperature

• Antifoam agents, prepared as 10% dilutions for accurate dosing

• Micropipette (1-100 µL range)

• Stopwatch

• Lab marker

Methodology:

Experimental Workflow: Antifoam Selection

Caption: Standard workflow for evaluating and selecting an effective antifoam agent.

Part 1: Baseline Foam Generation (Control)

• Pour 100 mL of the DOSS solution into a clean, graduated cylinder.

• Secure the stopper and shake the cylinder vigorously (e.g., 20 complete up-and-down motions) for a set time, such as 30 seconds.[18]

• Immediately place the cylinder on a level surface and record the initial foam volume (total volume minus 100 mL).

• Start a stopwatch and record the foam volume at regular intervals (e.g., 1, 3, and 5 minutes) to measure foam stability.

Part 2: Knockdown Test (Defoaming Performance)

• Generate foam as described in Part 1.

• Once the initial foam volume is recorded, use a micropipette to add a single, small drop of the 10% antifoam dilution directly onto the foam surface.

• Start the stopwatch immediately.

• Record the time it takes for the foam to completely break or collapse to a predetermined low level (e.g., <5 mL). This is the "knockdown time".

Part 3: Suppression Test (Antifoaming Performance)

• Pour a fresh 100 mL of the DOSS solution into a new, clean graduated cylinder.

• Using a micropipette, add a predetermined amount of the antifoam agent to the liquid before shaking (e.g., 20 µL for a 20 ppm concentration).

• Stopper the cylinder and shake using the exact same method as the baseline test (Part 1).

• Immediately place the cylinder on a level surface and record the initial foam volume.

• Record the foam volume again after 5 minutes.

• Compare the results to the baseline to determine the antifoam's ability to suppress foam formation.

Data Analysis: Evaluate the antifoams based on the fastest knockdown time, lowest initial foam height in the suppression test, and the greatest reduction in foam volume after 5 minutes. The best candidate will be effective at the lowest possible concentration.

References

• 1. riverportindustries.com [riverportindustries.com]
• 2. Docusate - Wikipedia [en.wikipedia.org]
• 3. SODIUM DIOCTYL SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 4. DIOCTYL SODIUM SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 5. US2969332A - Dioctyl sulfosuccinate compositions containing antifoaming agents - Google Patents [patents.google.com]
• 6. longchangchemical.com [longchangchemical.com]
• 7. specialchem.com [specialchem.com]
• 8. :: Measuring And Controlling Foam In Chemical and Pharmaceutical Bioreactors - Pune Techtrol :: [punetechtrol.com]
• 9. southforkinst.com [southforkinst.com]
• 10. Foam Control in Process Plants - DCM [dcmultrasonic.com]
• 11. atamankimya.com [atamankimya.com]
• 12. atamankimya.com [atamankimya.com]
• 13. Dioctyl Sulfosuccinate Sodium Salt: A Comprehensive Overview_Chemicalbook [chemicalbook.com]
• 14. nbinno.com [nbinno.com]
• 15. nbinno.com [nbinno.com]
• 16. benchchem.com [benchchem.com]
• 17. Antifoaming and Defoaming Evaluation Procedures - Tramfloc, Inc. [tramfloc.com]
• 18. scribd.com [scribd.com]
• 19. scientificspectator.com [scientificspectator.com]

Technical Support Center: Enhancing the Demulsification Performance of Dioctyl Sodium Sulfosuccinate (AOT/DSS)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the demulsification performance of dioctyl sodium sulfosuccinate (B1259242) (AOT), also known as DSS.

Troubleshooting Guides & FAQs

This section addresses specific issues users might encounter during their experiments in a question-and-answer format.

Q1: My demulsification efficiency with AOT is lower than expected. What are the primary factors I should investigate?

A1: Low demulsification efficiency can be attributed to several factors. Start by evaluating the following:

• AOT Concentration: Ensure you are using an optimal concentration. The efficiency of AOT increases with concentration up to its critical micelle concentration (CMC), which is approximately 900 mg/L.[1][2] Beyond the CMC, performance may plateau or even decrease.

• Mixing/Agitation Time: Sufficient mixing is crucial for the AOT molecules to disperse and reach the oil-water interface.[3] For crude oil-in-water emulsions, a shaking time of around 15 minutes has been shown to be effective.[1][2]

• System pH: The pH of the aqueous phase can significantly influence the emulsion's stability and the demulsifier's effectiveness. The optimal pH can vary depending on the specific emulsion system.[3][4][5]

• Temperature: Increasing the temperature generally reduces the viscosity of the continuous phase, which can enhance the rate of water droplet coalescence and improve separation.[6][7][8][9]

• Salinity: The presence of salts can either enhance or hinder demulsification by affecting the electrical double layer at the oil-water interface.[10][11][12][13]

Q2: I am working with a very stable emulsion that AOT alone cannot break. What strategies can I employ?

A2: For highly stable emulsions, consider these enhancement strategies:

• Use of Co-surfactants/Co-solvents: Combining AOT with other nonionic surfactants can create a synergistic effect, leading to more effective demulsification.[14] Nonpolar solvents can also be used to thin the emulsified oil, making it easier to separate.

• pH Adjustment: Altering the pH of the system can destabilize the emulsifying agents present at the interface. For emulsions stabilized by acidic compounds like naphthenic acids, increasing the pH can be effective. Conversely, acidifying a sample can alter a surfactant's charge, making it no longer an effective emulsifier.[15][16]

• Heat Treatment: Applying gentle heat can significantly decrease the emulsion's viscosity and increase the kinetic energy of the droplets, promoting coalescence.[6][9]

• Addition of Salts: Adding salts like sodium chloride (NaCl) can reduce the electrostatic repulsion between water droplets, facilitating their aggregation.[13][15]

Q3: How does salinity affect the performance of AOT as a demulsifier?

A3: Salinity has a complex effect on demulsification. The addition of salts like NaCl can reduce the electrostatic repulsion between droplets through a charge screening effect, which can promote coalescence and improve demulsification efficiency.[11] AOT has shown promising performance at high salinity levels (e.g., 36 g/L).[1][2] However, the specific impact depends on the type of salt and its concentration. In some cases, high salt concentrations can lead to a more stable emulsion.[12] It is recommended to perform a bottle test with varying salt concentrations to determine the optimal condition for your specific system.

Q4: What is the expected timeframe for demulsification when using AOT?

A4: AOT is a low molecular weight surfactant, which allows it to distribute homogeneously and act quickly.[1][2] In many crude oil-in-water emulsion systems, significant demulsification (up to 99%) can be achieved within a 15-minute shaking time, followed by a settling period.[1][2] However, the exact time will depend on factors such as emulsion stability, oil concentration, temperature, and AOT dosage.[3][6]

Q5: The separated water phase after demulsification is still cloudy. How can I improve its quality?

A5: A cloudy water phase indicates the presence of residual emulsified oil droplets. To improve water clarity:

• Optimize AOT Dosage: Using an incorrect dosage can lead to incomplete separation.[17] Perform a dosage optimization study to find the most effective concentration.

• Increase Settling Time: Allowing more time for gravity separation can help smaller droplets to coalesce and separate.[1]

• Filtration: Passing the separated water through a filter, potentially with a drying agent like anhydrous sodium sulfate, can help remove residual oil and water-binding agents.[15][16]

• Centrifugation: If available, centrifugation is a highly effective method to break the remaining emulsion and clarify the water phase.[15][16]

Data Presentation: Performance Factors

The following tables summarize quantitative data on how different parameters influence the demulsification efficiency of AOT.

Table 1: Effect of AOT Concentration and Shaking Time on Demulsification Efficiency

AOT Concentration (mg/L)	Oil Concentration (mg/L)	Shaking Time (min)	Demulsification Efficiency (%)	Reference
Up to 900	500 - 3000	15	Up to 99%	[1][2]
800	1750	13	High	[3]

Table 2: Effect of Environmental Conditions on Demulsification Performance

Parameter	Condition	Observation	Reference
Salinity	36 g/L NaCl	Promising demulsification performance achieved.	[1][2]
Increasing NaCl	Can decrease zeta potential, weakening electrostatic repulsion and aiding destabilization.	[10][11]
Temperature	50 - 70 °C	Demulsification performance significantly improves with increased temperature.	[6]
Increase from 25 to 45 °C	Efficiency increases; may diminish if temperature is raised excessively.	[9]
pH	Acidic (e.g., pH 2)	Can alter surfactant charge, breaking the emulsion.	[15][16]
Alkaline (e.g., pH 10)	Can achieve high water separation rates in some systems.	[4]

Experimental Protocols

Key Experiment: Demulsification Bottle Test

The bottle test is a standard laboratory method to evaluate the effectiveness of a demulsifier and optimize its dosage.[18][19][20][21][22]

Objective: To determine the optimal concentration of AOT for breaking a specific oil-in-water or water-in-oil emulsion and to assess the quality of the separated phases.

Materials:

• Sample of the crude oil emulsion

• AOT demulsifier stock solution

• Graduated glass test bottles or centrifuge tubes (100 mL) with screw caps[19][21]

• Pipettes or syringes for accurate dosing

• Water bath for temperature control (optional)

• Stopwatch

• Solvent for dilution (e.g., toluene, if required for analysis)

Procedure:

• Sample Homogenization: Shake the bulk emulsion sample vigorously to ensure its contents are homogeneous before drawing aliquots.[18]

• Sample Dispensing: Pour a set volume (e.g., 100 mL) of the homogenized emulsion into a series of labeled, graduated test bottles.[18][19] Leave one bottle without a demulsifier to serve as a blank control.

• Demulsifier Dosing: Using a syringe or pipette, add varying concentrations of the AOT stock solution to each test bottle (e.g., 100 ppm, 300 ppm, 500 ppm, 700 ppm, 900 ppm). Record the precise mass or volume added.[19]

• Agitation: Securely cap each bottle and shake them vigorously for a predetermined period (e.g., 15 minutes) to ensure thorough mixing of the demulsifier with the emulsion.[1][3] The agitation should be consistent across all samples.

• Settling and Observation: Place the bottles in a rack or water bath at the desired experimental temperature.[6] Start the stopwatch and record the volume of separated water at regular intervals (e.g., 5, 15, 30, 60, 120 minutes).[18][19]

• Data Recording: For each reading, note the following:

  • Volume of "free" water dropped out at the bottom.

  • Appearance of the interface (sharp, ragged, or cloudy).

  • Clarity of the separated water (clear, hazy, or milky).

  • Appearance of the oil phase.

• Calculation of Demulsification Efficiency: The efficiency can be calculated as the percentage of separated water relative to the total water content in the original emulsion sample.

Visualizations

Demulsification Mechanism of AOT

Caption: Mechanism of AOT in breaking oil-in-water emulsions.

Experimental Workflow for Bottle Testing

Caption: Step-by-step workflow for the demulsifier bottle test.

Factors Affecting AOT Demulsification Performance

Caption: Logical relationships of factors affecting AOT performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Investigation of Dioctyl Sodium Sulfosuccinate in Demulsifying Crude Oil-in-Water Emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. erpublication.org [erpublication.org]
• 6. One-Pot Synthesis of Amphipathic Esters for Demulsification of Water-in-Crude Oil Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. azom.com [azom.com]
• 16. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 17. Common Problems and Solutions for Demulsification [blogs.rimpro-india.com]
• 18. scribd.com [scribd.com]
• 19. ogst.ifpenergiesnouvelles.fr [ogst.ifpenergiesnouvelles.fr]
• 20. scribd.com [scribd.com]
• 21. A new method to select demulsifiers and optimize dosage at wet crude oil separation facilities | Oil & Gas Science and Technology - Revue d'IFP Energies nouvelles [ogst.ifpenergiesnouvelles.fr]
• 22. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Sodium Dioctylsulfosuccinate (DOSS) and Sodium Dodecly Sulfate (SDS) for Researchers and Drug Development Professionals

In the realm of pharmaceutical sciences and drug development, the selection of appropriate excipients is paramount to ensuring the efficacy, stability, and safety of formulations. Among the vast array of surfactants utilized, sodium dioctylsulfosuccinate (DOSS) and sodium dodecyl sulfate (B86663) (SDS) are two anionic surfactants that have garnered significant attention. This guide provides a comprehensive, data-driven comparison of these two surfactants to aid researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

Both DOSS and SDS are anionic surfactants, meaning they possess a negatively charged head group, which contributes to their surface-active properties. However, their distinct molecular structures lead to significant differences in their physicochemical characteristics. SDS is a linear alkyl sulfate, while DOSS has a branched, bulkier diester structure.

Property	Sodium Dioctylsulfosuccinate (DOSS)	Sodium Dodecyl Sulfate (SDS)	References
Molecular Formula	C₂₀H₃₇NaO₇S	C₁₂H₂₅NaO₄S
Molecular Weight	444.56 g/mol	288.38 g/mol
Structure	Branched dialkyl sulfosuccinate	Linear alkyl sulfate	[1]
Critical Micelle Concentration (CMC)	~1.2 mM in water	~8.2 mM in water	[2]
Surface Tension at CMC	~29 mN/m	~32.0 - 39.5 mN/m	[2]
Solubility	Soluble in water and organic solvents	Soluble in water	[3]

Performance in Key Applications

The structural differences between DOSS and SDS directly influence their performance in various applications, from emulsification to their use in advanced drug delivery systems.

Emulsification Performance

Both surfactants are effective emulsifying agents, but their efficiency can vary depending on the specific oil and aqueous phases used. The branched structure of DOSS is thought to provide a more significant steric barrier at the oil-water interface, potentially leading to the formation of more stable emulsions in certain systems.

While direct comparative studies on emulsification efficiency are limited, one study highlighted the superior performance of DOSS in demulsifying crude oil-in-water emulsions compared to the known inefficiency of SDS in demulsifying water-in-oil emulsions.[3][4] This was attributed to the double-chain structure of DOSS, which allows for more effective adsorption at the oil-water interface.[4]

Role in Drug Delivery and Nanoparticle Formulation

In drug delivery, both surfactants have been explored for their ability to enhance the solubility and bioavailability of poorly water-soluble drugs. SDS, for instance, has been used to improve the dissolution rate of drugs and as a stabilizer in nanoparticle formulations.[5] Its ability to increase the zeta potential of nanovesicles can enhance their stability.[5]

DOSS is also utilized in the preparation of microemulsions and as a solubilizing agent.[6] The choice between the two often depends on the specific drug molecule, the desired release profile, and the route of administration.

Biological Effects and Toxicological Profile

The interaction of surfactants with biological systems is a critical consideration in drug development. Both DOSS and SDS can interact with cell membranes and proteins, leading to a range of biological effects.

Membrane Disruption and Cytotoxicity

SDS is a well-known membrane-disrupting agent and is often used in laboratory settings to lyse cells for DNA or protein extraction.[7] Its interaction with cell membranes can lead to increased permeability and, at higher concentrations, cell lysis.[8][9] Studies on Caco-2 cells, a model of the intestinal epithelium, have shown that SDS can reversibly or irreversibly increase the permeability of the cell monolayer, depending on the concentration and exposure time.[8] This effect is associated with an immediate decrease in transepithelial electrical resistance (TEER), an indicator of epithelial barrier integrity.[8]

Impact on Cellular Signaling Pathways

The interaction of these surfactants with cell membranes and proteins can trigger various intracellular signaling cascades.

Sodium Dodecyl Sulfate (SDS):

SDS is known to induce apoptosis (programmed cell death) in various cell types.[11] This process can be initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. The disruptive effect of SDS on the cell membrane can lead to cellular stress, which can trigger the intrinsic apoptotic pathway.

Sodium Dioctylsulfosuccinate (DOSS):

The specific cellular signaling pathways affected by DOSS are less well-characterized in the scientific literature compared to SDS. While its toxic effects have been observed, the precise molecular mechanisms and signaling cascades involved require further investigation. Some studies suggest that DOSS can deregulate genes associated with the antioxidant system and nucleotide excision repair mechanisms in zebrafish.[10]

Experimental Protocols

For researchers looking to conduct their own comparative studies, the following are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC)

Method: Surface Tension Measurement[2]

• Preparation of Surfactant Solutions: Prepare a series of aqueous solutions of the surfactant with concentrations spanning a range from well below to well above the expected CMC.

• Surface Tension Measurement: Measure the surface tension of each solution using a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The CMC is identified as the point of inflection in the plot, where the surface tension plateaus.

Evaluation of Emulsion Stability

Method: Particle Size Analysis

• Emulsion Formation: Prepare oil-in-water emulsions using a standardized method (e.g., high-shear homogenization or ultrasonication) with a fixed oil-to-water ratio and surfactant concentration.

• Initial Particle Size Measurement: Immediately after preparation, determine the droplet size distribution of the emulsion using a particle size analyzer (e.g., dynamic light scattering).

• Monitoring Stability over Time: Store the emulsions under controlled conditions (e.g., at room temperature) and measure the particle size distribution at regular intervals (e.g., 1, 6, 24, and 48 hours).

• Data Analysis: An increase in the mean droplet size or the appearance of a multimodal distribution over time indicates emulsion instability (e.g., coalescence).

Assessment of Cell Viability

Method: MTT Assay

• Cell Seeding: Seed cells (e.g., Caco-2) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Surfactant Treatment: Expose the cells to various concentrations of DOSS or SDS for a specific duration.

• MTT Incubation: After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or an acidified SDS solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells.

Visualizing Key Processes

To further aid in the understanding of the concepts discussed, the following diagrams illustrate key experimental workflows and signaling pathways.

Caption: Experimental workflow for determining the Critical Micelle Concentration (CMC).

Caption: Simplified overview of the intrinsic and extrinsic apoptosis signaling pathways.

Conclusion

Both sodium dioctylsulfosuccinate and sodium dodecyl sulfate are versatile anionic surfactants with distinct properties that make them suitable for different applications in research and drug development. SDS is a well-characterized surfactant with a strong membrane-disrupting and protein-denaturing capacity, making it a powerful tool in molecular biology and a potent, albeit potentially more cytotoxic, excipient. DOSS, with its bulkier, branched structure, exhibits a lower CMC and may offer advantages in forming stable emulsions.

The choice between DOSS and SDS will ultimately depend on the specific requirements of the formulation, including the desired physicochemical properties, the nature of the active pharmaceutical ingredient, and the intended biological application. While the biological effects of SDS are extensively studied, further research is needed to fully elucidate the specific cellular and molecular mechanisms of action of DOSS to enable a more complete comparative assessment. This guide provides a foundational understanding to assist researchers in navigating this selection process.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Investigation of Dioctyl Sodium Sulfosuccinate in Demulsifying Crude Oil-in-Water Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sodium dodecyl sulfate improved stability and transdermal delivery of salidroside-encapsulated niosomes via effects on zeta potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of three different anionic surfactants for the separation of hydrophobic compounds by nonaqueous capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sodium Dodecyl Sulfate Analogs as a Potential Molecular Biology Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Epithelial transport of drugs in cell culture. VIII: Effects of sodium dodecyl sulfate on cell membrane and tight junction permeability in human intestinal epithelial (Caco-2) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Toxic effects of sodium dodecyl sulfate on planarian Dugesia japonica - PMC [pmc.ncbi.nlm.nih.gov]

Docusate Sodium: A Critical Evaluation of its Efficacy as a Stool Softener in Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

The role of docusate (B154912) sodium as a stool softener has been a topic of considerable debate within the medical and scientific communities. Despite its widespread use, a growing body of evidence from clinical trials and systematic reviews challenges its clinical efficacy. This guide provides an objective comparison of docusate sodium's performance against placebo and other common laxatives, supported by experimental data and detailed methodologies.

Mechanism of Action: Theory vs. Clinical Reality

Docusate sodium is an anionic surfactant that theoretically works by lowering the surface tension of the stool, allowing water and lipids to penetrate and soften the fecal mass.[1][2][3] This mechanism, while plausible in theory, has not been consistently translated into measurable clinical benefits in rigorous studies.[1][4][5] The U.S. Food and Drug Administration (FDA) classifies docusate as a stool softener, yet it has not formally determined its safety and efficacy for managing constipation.[6][7]

Comparative Efficacy: Analysis of Clinical Trial Data

Multiple randomized controlled trials and systematic reviews have scrutinized the effectiveness of docusate sodium. The consensus from this body of research is that docusate offers little to no advantage over a placebo for the treatment of constipation.[4][5][8] Furthermore, when compared to other laxative agents, such as psyllium and polyethylene (B3416737) glycol (PEG), docusate has been found to be inferior.[9][10]

Outcome Measure	Docusate Sodium	Placebo	Study Population	Key Findings
Stool Frequency	No significant difference	No significant difference	Hospice patients receiving sennosides[11]	The addition of docusate to sennosides (B37030) did not improve stool frequency compared to sennosides alone.[11]
Stool Consistency	No significant difference	No significant difference	Hospice patients receiving sennosides[11]	No significant difference in stool consistency was observed between the two groups.[11]
Stool Water Content	No significant effect	No significant effect	Healthy volunteers[1]	Docusate at the maximum recommended dose had no effect on stool water.[1]
Bowel Movement Frequency & Character	No statistically significant difference	No statistically significant difference	Elderly patients on a general medical ward[4]	Docusate did not differ from placebo in the frequency and character of bowel movements.[4]

Outcome Measure	Docusate Sodium (100 mg b.d.)	Psyllium (5.1 g b.d.)	Study Population	Key Findings
Change in Stool Water Content	+0.01%	+2.33%	170 subjects with chronic idiopathic constipation[9]	Psyllium was significantly superior to docusate in increasing stool water content (P = 0.007).[9]
Bowel Movement (BM) Frequency (per week)	2.9	3.5	170 subjects with chronic idiopathic constipation[9]	Psyllium resulted in a significantly greater BM frequency in the second week of treatment (P = 0.02).[9]
Total Stool Output ( g/week )	271.9	359.9	170 subjects with chronic idiopathic constipation[9]	Psyllium led to a significantly greater total stool output (P = 0.005).[9]
Use of Rescue Laxatives	72.3%	44.6% (PEG group)	Neurosurgical intensive care unit patients[10]	Patients receiving docusate required significantly more rescue therapies than those receiving polyethylene glycol (p=0.001).[10]

Experimental Protocols of Key Clinical Trials

A closer examination of the methodologies employed in pivotal studies reveals the basis for the current understanding of docusate's efficacy.

1. Psyllium vs. Docusate Sodium for Chronic Constipation (Aliment Pharmacol Ther, 1998) [9]

• Study Design: A multi-center, randomized, double-blind, parallel-group study.

• Participants: 170 subjects with chronic idiopathic constipation.

• Methodology: The study included a two-week baseline phase with a placebo, followed by a two-week treatment phase. Participants were randomized to receive either 5.1 g of psyllium twice daily (with a docusate placebo) or 100 mg of docusate sodium twice daily (with a psyllium placebo). Stool samples were collected and analyzed.

• Primary Outcome Measures: The primary endpoints were changes in stool water content and overall laxative efficacy.

2. Docusate in Hospice Patients (J Pain Symptom Manage, 2013) [11]

• Study Design: A 10-day, prospective, randomized, double-blind, placebo-controlled trial.

• Participants: 74 hospice patients.

• Methodology: Patients were randomized to receive either docusate plus sennosides or a placebo plus sennosides.

• Primary Outcome Measures: The main outcomes assessed were stool frequency, volume, and consistency. Secondary outcomes included patient-reported difficulty and completeness of evacuation.

3. Docusate vs. Polyethylene Glycol in Neurosurgical ICU (Neurocrit Care, 2018) [10]

• Study Design: A retrospective comparative study.

• Participants: Patients admitted to the neurosurgical critical care unit who received either a docusate-based or a polyethylene glycol-based bowel regimen.

• Methodology: The study compared outcomes between the two groups.

• Primary Outcome Measures: The primary outcome was the time to the first bowel movement. Secondary outcomes included the use of rescue laxatives.

Logical Flow: Evaluating Docusate's Clinical Utility

The following diagram illustrates the logical flow of evidence assessment regarding the clinical efficacy of docusate sodium.

Caption: Logical flow from docusate's theory to clinical findings.

Conclusion and Future Directions

The available clinical evidence strongly suggests that docusate sodium is an ineffective agent for the treatment of constipation.[1][4][8] Multiple high-quality studies have demonstrated its lack of superiority over placebo and its inferiority to other readily available laxatives like psyllium and polyethylene glycol.[9][10][11] Professional guidelines from organizations such as the National Comprehensive Cancer Network and the European Society for Medical Oncology do not recommend its use.[1]

For drug development professionals, the shortcomings of docusate highlight the need for novel agents with clearly defined and clinically proven mechanisms of action. Future research should focus on developing compounds that can effectively and safely modulate intestinal motility and fluid secretion, with patient-reported outcomes being a central focus of clinical trials. For researchers and scientists, the story of docusate serves as a crucial case study on the importance of rigorously testing theoretical mechanisms of action against hard clinical endpoints. The continued prescription of docusate, despite the evidence, also underscores the need for better dissemination of clinical trial findings to healthcare providers.

References

• 1. droracle.ai [droracle.ai]
• 2. pharmacyfreak.com [pharmacyfreak.com]
• 3. Docusate (Colace, Dulcolax Stool Softener, and others): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 4. Things We Do for No Reason: Prescribing Docusate for Constipation in Hospitalized Adults | MDedge [mdedge.com]
• 5. cdn.mdedge.com [cdn.mdedge.com]
• 6. droracle.ai [droracle.ai]
• 7. Docusate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. canadacommons.ca [canadacommons.ca]
• 9. Psyllium is superior to docusate sodium for treatment of chronic constipation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. opus-nc-public.digitellcdn.com [opus-nc-public.digitellcdn.com]
• 11. Randomized, double-blind, placebo-controlled trial of oral docusate in the management of constipation in hospice patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the use of dioctyl sodium sulfosuccinate in enhancing drug solubility

For researchers, scientists, and drug development professionals, enhancing the aqueous solubility of poorly soluble active pharmaceutical ingredients (APIs) is a critical step in developing effective oral and parenteral dosage forms. This guide provides a comprehensive comparison of dioctyl sodium sulfosuccinate (B1259242) (DOSS) with other common excipients and techniques used to improve drug solubility, supported by experimental data and detailed protocols.

Dioctyl sodium sulfosuccinate, also known as docusate (B154912) sodium, is an anionic surfactant widely used in the pharmaceutical industry as a wetting agent, emulsifier, and solubilizer.[1] Its amphiphilic nature allows it to reduce the surface tension at the interface between aqueous and non-aqueous phases, facilitating the dissolution of hydrophobic drug molecules.[2] This is often achieved through the formation of micelles, which can encapsulate poorly soluble drugs and increase their concentration in a solution.[3]

Comparative Performance of DOSS in Solubility Enhancement

The effectiveness of DOSS in enhancing drug solubility is often evaluated in comparison to other surfactants and formulation strategies, such as the use of polymers in solid dispersions. The choice of excipient and method is highly dependent on the physicochemical properties of the API.

Case Study 1: Simvastatin (B1681759) Solubility Enhancement

A study investigating the solubility enhancement of simvastatin, a BCS Class II drug with low solubility and high permeability, demonstrated the efficacy of sodium docusate (DOSS) in a solid dispersion system.[4][5][6][7] The study compared different ratios of simvastatin to a combination of sodium docusate and L-isoleucine.

Formulation (Simvastatin:Docusate:Isoleucine)	Fold Increase in Solubility
4:1:1	1.49[4]
2:1:1	7.18[4]
4:3:3	4.81[4]

Table 1: Enhancement of Simvastatin Solubility using Sodium Docusate and L-Isoleucine in a Solid Dispersion.

The results indicate a synergistic effect between sodium docusate and L-isoleucine, with the 2:1:1 ratio providing the most significant improvement in simvastatin solubility.[6]

Case Study 2: Comparative Efficacy of Various Surfactants

Different surfactants exhibit varying degrees of effectiveness in solubilizing different drugs. Studies have compared DOSS with other commonly used surfactants like poloxamers, sodium lauryl sulfate (B86663) (SLS), and polysorbates (Tweens).

For instance, a study on two anti-diabetic drugs, pioglitazone (B448) hydrochloride and glimepiride (B1671586) (both BCS Class II), compared the solubilizing efficiency of five different surfactants.[8] The immediate-release tablets were prepared by wet granulation, with the surfactant dissolved in the binder solution. Among the surfactants tested (Sodium Lauryl Sulphate, Tween 80, Polyethylene Glycol 6000, Cremophor RH40, and Poloxamer 407), Poloxamer 407 showed the best dissolution profile and resulted in a stable dosage form.[8]

Another study on the dissolution of indomethacin (B1671933) crystals showed that hydrophilic surfactants like SLS and Tween 80 significantly increased the dissolution rate, while a hydrophobic surfactant, Arlacel 60, decreased it.[9] The study concluded that the mechanism of dissolution enhancement varied, with factors such as surfactant adsorption onto the crystal surface and changes in powder bulk density playing a role.[9]

Surfactant	Drug	Fold Increase in Solubility
Poloxamer 407 (1:4 ratio with drug)	Celecoxib	65[10]
PVP (1:4 ratio with drug)	Celecoxib	31[10]
HPMC (1:4 ratio with drug)	Celecoxib	38[10]
PEG (1:4 ratio with drug)	Celecoxib	23.5[10]
TPGS	(S)-zaltoprofen	484[11]

Table 2: Comparative Solubility Enhancement of Celecoxib and (S)-zaltoprofen using Different Excipients.

These examples highlight that while DOSS is an effective solubilizing agent, the optimal choice of surfactant is drug-specific and requires experimental screening.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating research findings. Below are summarized protocols for key experiments in drug solubility enhancement.

Protocol 1: Preparation of Solid Dispersions by Solvent Evaporation

This method is used to disperse a drug within a hydrophilic carrier matrix to improve its dissolution.

Materials:

• Active Pharmaceutical Ingredient (API) (e.g., Itraconazole)

• Hydrophilic carrier (e.g., Porous Calcium Silicate)

• Solvent (e.g., Chloroform)

• Mortar and pestle

• Dessicator with anhydrous calcium chloride

Procedure:

• Accurately weigh the API and the adsorbent carrier.

• Dissolve the API in a suitable solvent in a beaker.

• Place the adsorbent in a mortar.

• Slowly pour the drug solution onto the adsorbent while continuously triturating to form a uniform slurry.

• Allow the solvent to evaporate completely.

• Dry the resulting solid dispersion in a dessicator over anhydrous calcium chloride.

Protocol 2: Determination of Drug Solubility

This protocol outlines the steps to measure the saturation solubility of a drug in the presence of a solubilizing agent.

Materials:

• Drug substance (e.g., (S)-Zaltoprofen)

• Solvent (e.g., deionized water, phosphate (B84403) buffers)

• Solubilizing agents (e.g., DOSS, Poloxamer 188, Tween 80)

• 15-ml centrifuge tubes

• End-to-end labquake rotator

• Analytical method for drug quantification (e.g., HPLC-UV)

Procedure:

• Add an excess amount of the drug to 1 ml of the solvent containing a specific concentration of the solubilizing agent in a centrifuge tube.

• Place the tubes on a labquake rotator and rotate for a specified period (e.g., 72 hours) at a controlled temperature to reach equilibrium.

• After equilibration, centrifuge the samples to separate the undissolved drug.

• Carefully collect the supernatant and filter it.

• Analyze the concentration of the dissolved drug in the filtrate using a validated analytical method.

Visualizing Experimental Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental processes and logical relationships.

Caption: Workflow for Solid Dispersion Preparation and Solubility Evaluation.

Caption: Mechanism of Micellar Solubilization by DOSS.

References

• 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.cihanuniversity.edu.iq [journals.cihanuniversity.edu.iq]
• 6. journals.cihanuniversity.edu.iq [journals.cihanuniversity.edu.iq]
• 7. eprints.cihanuniversity.edu.iq [eprints.cihanuniversity.edu.iq]
• 8. semanticscholar.org [semanticscholar.org]
• 9. brieflands.com [brieflands.com]
• 10. researchgate.net [researchgate.net]
• 11. A thorough analysis of the effect of surfactant/s on the solubility and pharmacokinetics of (S)-zaltoprofen - PMC [pmc.ncbi.nlm.nih.gov]

Single-Chain vs. Double-Chain Anionic Surfactants: A Comparative Guide to Demulsification Performance

For Researchers, Scientists, and Drug Development Professionals

The efficient separation of emulsions is a critical process in numerous scientific and industrial applications, from crude oil refining to pharmaceutical manufacturing. Chemical demulsification, employing surfactants to break down these stable mixtures, remains a cornerstone of this process. Anionic surfactants, characterized by their negatively charged hydrophilic head groups, are a prominent class of demulsifiers. Within this class, the molecular architecture, specifically the presence of a single or double hydrophobic chain, plays a pivotal role in their demulsification efficacy. This guide provides an objective comparison of single-chain and double-chain anionic surfactants for demulsification, supported by experimental data and detailed methodologies.

Performance Comparison: Single-Chain vs. Double-Chain Anionic Surfactants

The performance of single-chain and double-chain anionic surfactants as demulsifiers is primarily dictated by their interfacial activity, which is influenced by their molecular structure. Double-chain surfactants, due to their increased hydrophobicity and bulkier structure, often exhibit superior performance in breaking stable emulsions compared to their single-chain counterparts.

A key study highlighted the inefficiency of the single-chain anionic surfactant, sodium dodecyl sulfate (B86663) (SDS), in demulsifying water-in-oil emulsions due to its high water solubility.[1][2] In contrast, the double-chain anionic surfactant, dioctyl sodium sulfosuccinate (B1259242) (DSS), has demonstrated high efficiency in breaking crude oil-in-water emulsions.[2][3] The presence of two hydrophobic chains in DSS enhances its adsorption at the oil-water interface, leading to more effective disruption of the stabilizing film around the dispersed droplets.[2][3]

The following tables summarize the quantitative performance of representative single-chain and double-chain anionic surfactants based on available experimental data. It is important to note that performance can vary depending on the specific emulsion characteristics (e.g., water content, oil type, presence of natural emulsifiers) and operating conditions (e.g., temperature, pH, salinity).

Table 1: Demulsification Performance of Single-Chain Anionic Surfactants

Surfactant Name	Chemical Formula	Concentration (ppm)	Temperature (°C)	Time (min)	Demulsification Efficiency (%)	Reference
Sodium Dodecyl Sulfate (SDS)	C₁₂H₂₅NaO₄S	Not specified	Not specified	Not specified	Poor	[1][2]
Sodium Lauryl Ether Sulfate (SLES)	CH₃(CH₂)₁₀CH₂(OCH₂CH₂)nOSO₃Na	Not specified	Not specified	Not specified	Effective, but performance varies with conditions	[4]
Sodium Stearate	C₁₈H₃₅NaO₂	Not specified	Not specified	Not specified	Used as an emulsifier, limited data as a primary demulsifier	[5][6]

Table 2: Demulsification Performance of Double-Chain Anionic Surfactants

Surfactant Name	Chemical Formula	Concentration (ppm)	Temperature (°C)	Time (min)	Demulsification Efficiency (%)	Reference
Dioctyl Sodium Sulfosuccinate (DSS)	C₂₀H₃₇NaO₇S	900	Not specified	15	99	[3][7]
Gemini Ionic Liquid (STA)	Not specified	150	60	30	99.89	[8]
Gemini Ionic Liquid (PTA)	Not specified	150	60	30	99.79	[8]
Ionic Liquid Demulsifier (MDBr-IL)	Not specified	500	60	180	95.24	[2]
Ionic Liquid Demulsifier (MDBr-IL)	Not specified	500	70	180	98.64	[2]

Experimental Protocols

To ensure the reproducibility and validity of demulsification studies, standardized experimental protocols are essential. The "bottle test" is a widely accepted method for evaluating the performance of demulsifiers.

Bottle Test Protocol for Demulsification Efficiency

Objective: To determine the effectiveness of a demulsifier in separating a water-in-oil emulsion.

Materials:

• Water-in-oil emulsion sample

• Graduated glass test bottles or centrifuge tubes (100 mL) with stoppers

• Micropipette or syringe for accurate dosing of demulsifier

• Water bath for temperature control

• Timer

Procedure:

• Sample Homogenization: Thoroughly shake the emulsion sample to ensure a uniform distribution of water droplets.

• Sample Dispensing: Pour a specific volume (e.g., 100 mL) of the homogenized emulsion into each of the graduated test bottles.[9]

• Demulsifier Addition: Add the desired concentration of the demulsifier to each bottle using a micropipette or syringe. One bottle should be left without a demulsifier to serve as a blank or control.

• Mixing: Securely stopper the bottles and shake them vigorously for a predetermined period (e.g., 100 times in 1 minute) to ensure thorough mixing of the demulsifier with the emulsion.

• Incubation: Place the bottles in a water bath set to the desired experimental temperature (e.g., 60°C).[10]

• Observation and Data Recording: At regular time intervals (e.g., 5, 10, 15, 30, 60, 120 minutes), record the volume of water that has separated at the bottom of each bottle.[9] Also, note the quality of the separated water (clarity) and the sharpness of the oil-water interface.

• Calculation of Demulsification Efficiency: The demulsification efficiency is calculated as the percentage of separated water relative to the total initial water content in the emulsion.

  Demulsification Efficiency (%) = (Volume of Separated Water / Initial Volume of Water in Emulsion) x 100

Interfacial Tension (IFT) Measurement

Objective: To measure the tension at the oil-water interface, which is a key indicator of demulsifier performance. A lower IFT generally facilitates droplet coalescence.

Apparatus:

• Tensiometer (e.g., spinning drop tensiometer, drop volume tensiometer)

Procedure: The specific procedure will vary depending on the type of tensiometer used. However, the general principle involves creating a drop of one liquid phase (e.g., water) within the bulk of the other immiscible liquid phase (e.g., oil containing the demulsifier) and measuring the forces acting on the drop. The tensiometer software then calculates the IFT based on the drop shape and other parameters.

Visualizing the Demulsification Process and Surfactant Structures

The following diagrams, generated using Graphviz, illustrate the experimental workflow for demulsification testing and the structural differences between single-chain and double-chain anionic surfactants, along with their proposed mechanism of action.

Caption: Workflow for evaluating demulsifier performance using the bottle test method.

Caption: Demulsification mechanism and structural differences of anionic surfactants.

Conclusion

The selection of an appropriate demulsifier is critical for efficient emulsion breaking. Experimental evidence suggests that double-chain anionic surfactants, such as dioctyl sodium sulfosuccinate (DSS), generally exhibit superior demulsification performance compared to their single-chain counterparts like sodium dodecyl sulfate (SDS). The enhanced performance of double-chain surfactants is attributed to their greater hydrophobicity and interfacial activity, which allows them to more effectively displace the natural emulsifiers stabilizing the emulsion, leading to faster and more complete phase separation. However, the optimal choice of demulsifier will always depend on the specific characteristics of the emulsion system and the operational conditions. Therefore, laboratory testing, such as the bottle test, remains an indispensable tool for selecting the most effective demulsifier for a given application.

References

• 1. jjmie.hu.edu.jo [jjmie.hu.edu.jo]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. SODIUM STEARATE - Ataman Kimya [atamanchemicals.com]
• 6. ulprospector.com [ulprospector.com]
• 7. scispace.com [scispace.com]
• 8. Synthesis of an ionic liquid demulsifier with double hydrophilic and hydrophobic chains [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. Demulsifier Performance Study: Relationship between Demulsifier Properties with Crude Characteristics | International Journal of Integrated Engineering [publisher.uthm.edu.my]

The Efficacy of Dioctyl Sodium Sulfosuccinate in Enhanced Oil Recovery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The pursuit of maximizing hydrocarbon extraction from mature reservoirs has intensified the focus on chemical enhanced oil recovery (EOR) techniques. Among the diverse array of surfactants employed, dioctyl sodium sulfosuccinate (B1259242) (DOSS) has garnered attention for its potent interfacial properties. This guide provides an objective comparison of DOSS's performance in various oil recovery scenarios against other common surfactants, supported by experimental data.

Mechanism of Action

Dioctyl sodium sulfosuccinate is an anionic surfactant renowned for its ability to significantly reduce the interfacial tension (IFT) between oil and water.[1] Its molecular structure, featuring a hydrophilic sulfonate head and two hydrophobic octyl tails, facilitates its accumulation at the oil-water interface. This disrupts the cohesive forces holding oil droplets, enabling their mobilization through the porous rock matrix of the reservoir. Furthermore, DOSS can alter the wettability of the rock surface, making it more water-wet and thereby assisting in the displacement of oil.

Performance Evaluation: A Comparative Analysis

The effectiveness of a surfactant in EOR is primarily quantified by its ability to reduce IFT and the resulting increase in oil recovery, often measured through core flooding experiments. The following tables summarize the performance of DOSS and its close analogs in comparison to other widely used surfactants.

Interfacial Tension Reduction

A key performance indicator for EOR surfactants is their efficiency in lowering the IFT between crude oil and the injection brine. Lower IFT values correlate with a higher capillary number, which is a dimensionless quantity representing the ratio of viscous forces to capillary forces, and a higher potential for oil mobilization.

Surfactant/Formulation	Oil Type	Brine Salinity	Temperature (°C)	Interfacial Tension (mN/m)	Source(s)
Sulfosuccinate Mixture	Malaysian Crude	Not Specified	Not Specified	0.0006 - 0.001
Di-tridecyl sulfosuccinic acid ester	Not Specified	Not Specified	Not Specified	Low	[2]
Sodium Dodecyl Sulfate (SDS)	Crude Oil	Seawater	96	3.4 x 10⁻⁴	[3]
Alkyl Polygycoside (APG)	Heavy Oil	30 g/L	90	Low	[4]
APG / 1-Naphthol	n-octane	Not Specified	Not Specified	Low	[5]

Enhanced Oil Recovery in Core Flooding Experiments

Core flooding tests are laboratory experiments that simulate the flow of fluids through a reservoir rock sample (core) to evaluate the effectiveness of different EOR methods. The percentage of additional oil recovered after secondary methods (like water flooding) is a critical measure of a surfactant's performance.

Surfactant/Formulation	Core Type	Oil Type	Additional Oil Recovery (%)	Total Oil Recovery (%)	Source(s)
Di-tridecyl sulfosuccinic acid ester	Berea Sandstone	Not Specified	15 (Tertiary)	Not Specified	[2]
Sulfosuccinate Mixture	Limestone Sandpack	Malaysian Crude	22 - 40	Not Specified
Sodium Dodecyl Sulfate (SDS)	Carbonate	Not Specified	10.6	47.6	[6]
Sodium Dodecyl Sulfate (SDS) & Polymer	Sand Pack	Not Specified	~20	Not Specified	[7]
Alkyl Polygycoside (APG)	Sandpack	Heavy Oil	10.1	Not Specified	[4]
Alkyl Polygycoside (APG) / 1-Naphthol	Not Specified	Not Specified	Not Specified	82.6	[5]

Experimental Protocols

The following section details a generalized methodology for evaluating the performance of surfactants in EOR through core flooding experiments, based on common practices cited in the literature.

Core Flooding Experimental Protocol

1. Core Preparation and Saturation:

• A cylindrical core sample is drilled from a reservoir rock formation (e.g., sandstone, carbonate).

• The core is cleaned to remove any residual hydrocarbons and salts, then dried in an oven.

• The porosity and permeability of the core are determined.

• The core is fully saturated with brine (simulating formation water) under a vacuum to ensure complete saturation.

• The core is then flooded with crude oil until no more brine is produced, establishing the initial water saturation (Swi) and original oil in place (OOIP).

• The core is aged for a period (e.g., several weeks) at reservoir temperature to allow for wettability equilibration.

2. Water Flooding (Secondary Recovery):

• Brine is injected into the core at a constant flow rate to simulate secondary recovery.

• The volume of oil and water produced is continuously measured.

• Water flooding is continued until the water cut (the ratio of water produced to the total liquid produced) reaches a high, stable value (e.g., >98%), indicating that no more oil is being economically recovered by this method. The oil saturation at this point is the residual oil saturation after water flooding (Sorw).

3. Surfactant Flooding (Tertiary Recovery):

• A slug of the surfactant solution (e.g., DOSS dissolved in brine at a specific concentration) is injected into the core at a constant flow rate.

• The produced fluids (oil and water) are collected and their volumes are measured over time.

• The surfactant slug is typically followed by the injection of a polymer solution to provide mobility control and push the surfactant slug and the mobilized oil bank through the core.

• Finally, "chase" water is injected to displace the polymer and any remaining mobile fluids.

4. Data Analysis:

• The incremental oil recovery is calculated as the percentage of the OOIP that was produced during the surfactant flooding stage.

• The total oil recovery is the sum of the oil recovered during water flooding and surfactant flooding.

• The pressure drop across the core is monitored throughout the experiment to understand the fluid dynamics.

Visualizing the Process

To better illustrate the experimental workflow and the underlying mechanisms, the following diagrams are provided.

Caption: Workflow for a typical core flooding experiment to evaluate surfactant performance.

Caption: Mechanism of surfactant-enhanced oil recovery.

References

• 1. Investigation of Dioctyl Sodium Sulfosuccinate in Demulsifying Crude Oil-in-Water Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijogst.put.ac.ir [ijogst.put.ac.ir]
• 7. youtube.com [youtube.com]

Assessing the Biocompatibility of Docusate Sodium for In Vivo Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Docusate (B154912) sodium, a widely used anionic surfactant, serves as a critical excipient in numerous pharmaceutical formulations due to its properties as an emulsifier, wetting agent, and dispersant. Its primary function in oral medications is as a stool softener. However, for in vivo applications, particularly in parenteral formulations, a thorough assessment of its biocompatibility is paramount. This guide provides a comparative analysis of the biocompatibility of docusate sodium against common alternative surfactants: polysorbates (e.g., Polysorbate 80), poloxamers (e.g., Poloxamer 188), and cyclodextrins (e.g., β-cyclodextrin). The following sections present available experimental data, detailed methodologies for key biocompatibility assays, and visual representations of experimental workflows.

Data Presentation: Comparative Biocompatibility Metrics

The following tables summarize quantitative data from various studies to facilitate a comparison of the biocompatibility profiles of docusate sodium and its alternatives. It is important to note that direct comparisons can be challenging as experimental conditions such as cell lines, animal models, and specific protocols may vary between studies.

Table 1: In Vitro Cytotoxicity Data (IC50 Values)

Compound	Cell Line	IC50	Reference
Docusate Sodium	Calu-3	0.02%	[1]
A549	0.020 ± 0.001%	[2]
Polysorbate 80	Human Fibroblast	65.5 mg/mL	[3]
LO2	Not specified, but showed cytotoxicity	[4]
Poloxamer 188	Not specified	Generally considered low cytotoxicity	[5][6]
β-Cyclodextrin	Caco-2	Showed higher cytotoxicity than some derivatives	[7]

IC50 (Half-maximal inhibitory concentration) is the concentration of a substance that causes a 50% reduction in cell viability.

Table 2: In Vitro Hemolysis Data

Compound	Species	Hemolysis (%)	Comments
Docusate Sodium	Not specified	Data not readily available in comparative studies.	Anionic surfactants, in general, can exhibit hemolytic activity.
Polysorbate 80	Rabbit	High hemolytic rate observed for some components.[4]	Can induce hemolysis.[8]
Poloxamer 188	Human	Reduced shear-induced hemolysis.	Generally considered to have low hemolytic potential.
β-Cyclodextrin	Not specified	Can cause hemolysis in vitro, but this is considered negligible in vivo at low concentrations.[9]	The hemolytic effect is attributed to its affinity for cholesterol in the cell membrane.[7]

Table 3: Acute In Vivo Toxicity Data (LD50 Values)

Compound	Animal Model	Route of Administration	LD50	Reference
Docusate Sodium	Mouse	Oral	2.64 g/kg	[10]
Polysorbate 80	Rat, Mouse	Oral, IP	Low order of toxicity.	[8]
Poloxamer 188	Rat, Mouse, Rabbit, Guinea Pig, Dog	Oral	> 15 g/kg	[11]
β-Cyclodextrin	Not specified	Oral	Low oral toxicity.	[7]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test animals.

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of biocompatibility studies. Below are generalized protocols for the key experiments cited.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan (B1609692). The amount of formazan produced is proportional to the number of viable cells.

General Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with various concentrations of the test compound (e.g., docusate sodium) and control substances. Include untreated cells as a negative control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value is then determined from the dose-response curve.[12][13]

In Vitro Hemolysis Assay (ASTM F756)

This standard practice is used to assess the hemolytic properties of materials.[14]

Principle: The assay measures the amount of hemoglobin released from red blood cells upon contact with a test material or its extract. The amount of released hemoglobin is quantified spectrophotometrically.

General Protocol (Direct Contact Method):

• Blood Preparation: Obtain fresh, anticoagulated blood (often human) and dilute it with a physiological saline solution (e.g., PBS).

• Test Setup: Add a defined amount of the test substance to tubes containing the diluted blood.

• Controls: Prepare a negative control (diluted blood with saline) and a positive control (diluted blood with a known hemolytic agent like water or Triton X-100).

• Incubation: Incubate all tubes under static conditions for a specified time (e.g., 3 hours) at 37°C.

• Centrifugation: Centrifuge the tubes to pellet the intact red blood cells.

• Absorbance Measurement: Carefully collect the supernatant and measure the absorbance of the released hemoglobin using a spectrophotometer at a wavelength of 540 nm.

• Data Analysis: Calculate the percentage of hemolysis for the test sample relative to the positive control after correcting for the negative control.[1][8][15]

Acute Oral Toxicity Study (OECD Guideline 423)

This guideline outlines the Acute Toxic Class Method for assessing the acute oral toxicity of a substance.[14][16][17]

Principle: This method involves a stepwise procedure where a small number of animals are dosed at one of three fixed starting doses. The outcome of the first step determines the subsequent dosing, allowing for classification of the substance's toxicity with a minimal number of animals.

General Protocol:

• Animal Selection: Use a small group of a single sex of a standard laboratory rodent species (e.g., rats), typically 3 animals per step.

• Dose Levels: The starting dose is selected from defined levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).

• Administration: The test substance is administered orally by gavage.

• Observation: Animals are observed for mortality and clinical signs of toxicity for a defined period, typically 14 days.

• Stepwise Procedure:

  • If mortality occurs in the first step, the test is repeated at a lower dose.

  • If no mortality occurs, the test is repeated at a higher dose.

• Endpoint: The test allows for the classification of the substance into a toxicity category based on the observed mortality at different dose levels.[14][16][17]

Mandatory Visualizations

The following diagrams illustrate the workflows and logical relationships of the described experimental protocols.

Caption: Workflow for In Vitro Cytotoxicity (MTT Assay).

References

• 1. nelsonlabs.com [nelsonlabs.com]
• 2. Docusate Sodium | C20H37NaO7S | CID 23673837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Comparison of cytotoxicity of various surfactants tested on normal human fibroblast cultures using the neutral red test, MTT assay and LDH release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Poloxamer 188 Exerts Direct Protective Effects on Mouse Brain Microvascular Endothelial Cells in an In Vitro Traumatic Brain Injury Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of the Protective Effect of Polysorbates, Poloxamer and Brij on Antibody Stability Against Different Interfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Subchronic oral toxicity studies with alpha-cyclodextrin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 5595035.fs1.hubspotusercontent-na1.net [5595035.fs1.hubspotusercontent-na1.net]
• 9. Investigating the Influence of Polysorbate 20/80 and Polaxomer P188 on the Surface & Interfacial Properties of Bovine Serum Albumin and Lysozyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MPG.eBooks - Description: Test No. 423: Acute Oral toxicity - Acute Toxic Class Method [ebooks.mpdl.mpg.de]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. testinglab.com [testinglab.com]
• 16. catalog.library.vanderbilt.edu [catalog.library.vanderbilt.edu]
• 17. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]

A Comparative Guide to Analytical Methods for the Quantification of Sodium Dioctylsulfosuccinate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of sodium dioctylsulfosuccinate (DOSS), a widely used excipient and active pharmaceutical ingredient, is critical for quality control and formulation development. This guide provides a comprehensive cross-validation of three common analytical methods: High-Performance Liquid Chromatography (HPLC), Titration, and Spectrophotometry. The performance of each method is objectively compared, supported by experimental data, to aid in the selection of the most appropriate technique for your specific analytical needs.

Performance Comparison of Analytical Methods

The selection of an analytical method hinges on a balance of sensitivity, accuracy, precision, and the nature of the sample matrix. The following table summarizes the key performance parameters for the HPLC, titration, and spectrophotometric methods for DOSS quantification.

Validation Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Titration (Two-Phase)	Spectrophotometry (UV-Vis)
Linearity (Concentration Range)	10-90 µg/mL[1]	80% to 120% of the intended sample weight[2][3]	5-30 µg/mL
Correlation Coefficient (r²)	> 0.999[4]	≥ 0.999[2]	> 0.999
Accuracy (% Recovery)	98.07% - 101.19%[1]	98.0% - 102.0%[5]	98.86% - 99.32%[6]
Precision (% RSD)	< 2%[1]	≤ 1.0%	< 2%
Limit of Detection (LOD)	2.76 µg/mL[4]	Not typically determined	~1.10 µg/mL
Limit of Quantification (LOQ)	3.31 µg/mL[4]	Not typically determined	~3.34 µg/mL

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC-UV)

This method offers high specificity and sensitivity for the quantification of DOSS.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• C18 analytical column (e.g., 250mm x 4.6mm, 5µm).[1]

• Data acquisition and processing software.

Reagents:

• Acetonitrile (HPLC grade).

• Tetrabutylammonium (B224687) dihydrogen phosphate (B84403) (or similar ion-pairing agent).[1]

• Purified water.

• Docusate (B154912) sodium reference standard.

Chromatographic Conditions:

• Mobile Phase: Acetonitrile: 0.01M Tetrabutylammonium dihydrogen phosphate (pH 4.8) (66:34, v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: 214 nm.[1]

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

Procedure:

• Standard Solution Preparation: Prepare a stock solution of docusate sodium reference standard in the mobile phase. Prepare a series of working standard solutions by diluting the stock solution to concentrations ranging from 10 to 90 µg/mL.[1]

• Sample Preparation: Accurately weigh and dissolve the sample containing DOSS in the mobile phase to achieve a theoretical concentration within the linear range of the method. Filter the sample solution through a 0.45 µm filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Determine the peak area of DOSS in the sample and standard chromatograms. Calculate the concentration of DOSS in the sample using the calibration curve generated from the standard solutions. The retention time for docusate sodium is approximately 4.190 minutes under these conditions.[1]

Titration (Two-Phase Titration)

This classical method is robust and does not require sophisticated instrumentation, making it a cost-effective option for assay determination.

Instrumentation:

• Analytical balance.

• Burette (manual or automated).

• Glassware (flasks, cylinders).

Reagents:

• Chloroform (B151607).

• Anhydrous sodium sulfate (B86663).

• Sodium carbonate.

• Bromophenol blue solution.

• 0.01 M Tetrabutylammonium iodide volumetric solution.

Procedure:

• Sample Preparation: Accurately weigh a quantity of the sample containing DOSS and dissolve it in warm water. Cool and dilute to a known volume with water.

• Titration:

  • To 25.0 mL of the sample solution, add 25.0 mL of a solution containing 20% w/v of anhydrous sodium sulfate and 2% w/v of sodium carbonate.

  • Add 50 mL of chloroform and 1.5 mL of bromophenol blue solution and mix.

  • Titrate with 0.01 M tetrabutylammonium iodide.

  • Stopper the flask and shake vigorously for 2 minutes as the endpoint is approached.

  • Continue the titration in small increments, shaking vigorously after each addition, until a blue color just appears in the chloroform layer.

• Calculation: Calculate the amount of DOSS in the sample based on the volume of titrant consumed. 1 mL of 0.01 M tetrabutylammonium iodide is equivalent to 0.004446 g of C20H37NaO7S.

Spectrophotometry (UV-Vis)

This method is simple and rapid, suitable for routine analysis where high sensitivity is not the primary requirement.

Instrumentation:

• UV-Vis Spectrophotometer.

• Matched quartz cuvettes (1 cm path length).

Reagents:

• Ethanol (B145695) (96%).

• Docusate sodium reference standard.

Procedure:

• Wavelength of Maximum Absorbance (λmax) Determination: Dissolve a small amount of docusate sodium reference standard in ethanol and scan the solution from 200-400 nm to determine the λmax.

• Standard Solution Preparation: Prepare a stock solution of docusate sodium reference standard in ethanol. From the stock solution, prepare a series of standard solutions with concentrations ranging from 5-30 µg/mL.

• Sample Preparation: Accurately weigh and dissolve the sample containing DOSS in ethanol to obtain a theoretical concentration within the linear range of the method.

• Analysis: Measure the absorbance of the blank (ethanol), standard solutions, and the sample solution at the determined λmax.

• Quantification: Construct a calibration curve by plotting the absorbance of the standard solutions versus their concentrations. Determine the concentration of DOSS in the sample solution from the calibration curve.

Method Validation Workflow

The process of cross-validating analytical methods involves a systematic evaluation of their performance characteristics to ensure they are suitable for their intended purpose.

Caption: Workflow for the cross-validation of analytical methods.

References

• 1. rjpdft.com [rjpdft.com]
• 2. usp.org [usp.org]
• 3. Validation of titration methods | Metrohm [metrohm.com]
• 4. Determination of docusate sodium by ion-pair high-performance liquid chromatography [jcpu.cpu.edu.cn]
• 5. scribd.com [scribd.com]
• 6. ijraset.com [ijraset.com]

A Comparative Guide to Dioctyl Sodium Sulfosuccinate and Other Sulfosuccinate Surfactants in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Dioctyl Sodium Sulfosuccinate (B1259242) (DOSS), also known as Diethylhexyl Sodium Sulfosuccinate, against other commonly used sulfosuccinate surfactants in cosmetic applications. The information presented is supported by available experimental data to assist in the selection of the most suitable surfactant for specific formulation needs.

Executive Summary

Sulfosuccinate surfactants are widely utilized in the cosmetics industry for their excellent emulsifying, foaming, and cleansing properties, coupled with a reputation for mildness compared to traditional anionic surfactants like sulfates. Dioctyl Sodium Sulfosuccinate (DOSS) is a diester of sulfosuccinic acid, known for its strong wetting and emulsifying capabilities. Other popular sulfosuccinates include monoesters like Disodium Laureth Sulfosuccinate (DLS), which are often praised for their gentle nature and good foaming characteristics. This guide delves into a comparative analysis of these surfactants across key performance parameters: emulsification efficiency, foaming properties, and skin irritation potential.

Comparative Performance Data

The following tables summarize the available quantitative data for DOSS and other relevant sulfosuccinate surfactants. It is important to note that direct comparative studies under identical conditions are limited in publicly available literature. The data presented here is compiled from various sources and should be interpreted with consideration for potential variations in experimental conditions.

Table 1: Physicochemical Properties

Property	Dioctyl Sodium Sulfosuccinate (DOSS)	Disodium Laureth Sulfosuccinate (DLS)	Disodium Lauryl Sulfosuccinate
INCI Name	Diethylhexyl Sodium Sulfosuccinate	Disodium Laureth Sulfosuccinate	Disodium Lauryl Sulfosuccinate
CAS Number	577-11-7	39354-45-5	19040-44-9
Molecular Formula	C20H37NaO7S	C16H28Na2O7S (varies with ethoxylation)	C16H29Na2O7S
Molecular Weight	444.56 g/mol	~410.43 g/mol (varies)	~404.4 g/mol
Type	Diester	Monoester	Monoester
Critical Micelle Concentration (CMC)	0.2 - 0.6 mM in water[1]	Varies with ethoxylation	Not widely reported

Table 2: Emulsification and Interfacial Properties

Parameter	Dioctyl Sodium Sulfosuccinate (DOSS)	Disodium Laureth Sulfosuccinate (DLS)
Primary Function	Emulsifier, Wetting Agent[2]	Surfactant, Foaming Agent[3]
Interfacial Tension (IFT) vs. Mineral Oil	Effective in reducing IFT (specific values vary with conditions)	Effective in reducing IFT (specific values vary with conditions)
Emulsion Stability	Good for O/W emulsions[4]	Good for O/W emulsions
Notes	DOSS is particularly noted for its ability to create stable emulsions.[5]	The ethoxylated chain in DLS enhances its water solubility and can influence its emulsifying properties.

Table 3: Foaming Performance (Ross-Miles Method)

Parameter	Dioctyl Sodium Sulfosuccinate (DOSS)	Disodium Laureth Sulfosuccinate (DLS)
Initial Foam Height (mm)	Generally considered a good foamer, though quantitative data is scarce in direct comparisons.[6]	Known for good foaming and lathering properties.[3]
Foam Stability (mm after 5 min)	Good foam stabilization is reported.[6]	Generally provides stable foam.
Notes	While DOSS is a good foamer, some sources suggest monoesters like DLS may produce more voluminous foam.	Often used in shampoos and body washes for its rich lather.[7]

Table 4: Skin Irritation Potential

Test Method	Dioctyl Sodium Sulfosuccinate (DOSS)	Disodium Laureth Sulfosuccinate (DLS)
Zein Test (mg N/100mL)	Data not readily available in comparative studies.	Generally considered mild, but specific comparative Zein scores with DOSS are not widely published.
Human Patch Test	Minimally irritating to intact skin at cosmetic use concentrations. Can be a cumulative irritant.[8][9]	Considered a mild surfactant, suitable for sensitive skin and baby products.[3]
CIR Safety Assessment	Safe for use in cosmetics when formulated to be non-irritating.[10]	Safe for use in cosmetics when formulated to be non-irritating.
Notes	Diesters like DOSS are sometimes considered to have a slightly higher irritation potential than monoesters.	The larger molecular size of DLS due to ethoxylation is thought to reduce its potential for skin penetration and irritation.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the accurate interpretation and replication of results.

Emulsification Efficiency: Interfacial Tension Measurement

Principle: The ability of a surfactant to facilitate the formation of an emulsion is related to its effectiveness in reducing the interfacial tension (IFT) between the oil and water phases. Lower IFT values generally correlate with smaller droplet sizes and more stable emulsions.

Typical Protocol (Pendant Drop Method):

• A solution of the sulfosuccinate surfactant in deionized water is prepared at a specific concentration.

• A drop of a cosmetic-grade oil (e.g., mineral oil, isopropyl myristate) is formed at the tip of a needle within the surfactant solution.

• The shape of the oil drop is captured by a camera.

• Software analyzes the drop shape, which is influenced by the balance between gravity and interfacial tension.

• The IFT is calculated from the drop shape analysis using the Young-Laplace equation.

• Measurements are typically taken over time until a stable IFT value is reached.

Foaming Performance: Ross-Miles Method (ASTM D1173)

Principle: This method assesses the initial foam height and the stability of the foam over time.

Protocol:

• A specified volume of the surfactant solution at a defined concentration and temperature is placed in a graduated, jacketed glass column.

• A second, specified volume of the same surfactant solution is allowed to fall from a standardized height through a specified orifice onto the surface of the first solution, generating foam.

• The initial height of the foam column is measured immediately after all the solution has fallen.

• The foam height is measured again at specific time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

Skin Irritation Potential: The Zein Test

Principle: The Zein test is an in vitro method to assess the mildness of surfactants. Zein, a water-insoluble protein from corn, is used as a surrogate for skin keratin. Harsher surfactants will denature and solubilize more Zein protein, indicating a higher potential for skin irritation.

Protocol:

• A standardized solution of the surfactant is prepared.

• A known amount of Zein powder is added to the surfactant solution.

• The mixture is agitated for a specified period (e.g., 1 hour) at a constant temperature.

• The undissolved Zein is separated by filtration or centrifugation.

• The amount of solubilized Zein in the supernatant is quantified, typically by measuring the nitrogen content (e.g., via Kjeldahl method) or using a protein assay.

• The result is often expressed as the "Zein value" or "Zein score," which is the milligrams of nitrogen solubilized by 100 mL of the surfactant solution. A lower Zein score indicates a milder surfactant.

Skin Irritation Potential: Human Repeat Insult Patch Test (HRIPT)

Principle: The HRIPT is a clinical test conducted on human volunteers to assess the potential of a substance to cause skin irritation and sensitization (allergic contact dermatitis).

Protocol:

• Induction Phase: A small amount of the test material (e.g., a cosmetic formulation containing the surfactant) is applied to a patch, which is then affixed to the skin of the volunteers (typically on the back). The patch is left in place for a specified period (e.g., 24-48 hours) and then removed. This process is repeated several times (e.g., 9 applications over 3 weeks) on the same site to induce any potential sensitization.

• Rest Phase: A rest period of about two weeks follows the induction phase, during which no patches are applied. This allows for the development of any delayed hypersensitivity.

• Challenge Phase: A final patch with the test material is applied to a new, untreated skin site.

• Evaluation: The skin at the challenge site is observed for any signs of irritation (redness, swelling, etc.) at specified time points (e.g., 24, 48, and 72 hours) after patch removal. The reactions are scored by a trained professional.

Visualizations

Molecular Structures

Caption: Molecular structure of DOSS.

Caption: Molecular structure of DLS.

Experimental Workflow: Zein Test

Caption: Zein test workflow.

Logical Relationship: Surfactant Type and Properties

Caption: Sulfosuccinate types and properties.

Discussion and Conclusion

Dioctyl Sodium Sulfosuccinate (DOSS) stands out for its excellent emulsifying and wetting properties, making it a strong candidate for formulations where stability and the incorporation of oils are critical. Its performance in creating and maintaining oil-in-water emulsions is a key advantage.

On the other hand, monoester sulfosuccinates, particularly Disodium Laureth Sulfosuccinate (DLS), are often favored for their pronounced foaming capabilities and their reputation for being exceptionally mild on the skin. The presence of an ethoxylated chain in DLS contributes to its mildness by increasing its molecular size, which is believed to reduce its potential to penetrate and irritate the skin.

For researchers and formulators, the choice between DOSS and other sulfosuccinates will depend on the primary desired function of the surfactant in the cosmetic formulation:

• For formulations requiring robust emulsification of oils and effective wetting, DOSS is an excellent choice.

• For cleansing products where high foam volume and exceptional mildness are paramount, such as in facial cleansers, baby products, and shampoos for sensitive skin, DLS and other monoesters are often preferred.

It is recommended that for any new formulation, comparative studies using the standardized protocols outlined in this guide be conducted with the specific sulfosuccinate candidates to determine the optimal choice for the desired product performance and claims. The Cosmetic Ingredient Review (CIR) has deemed both DOSS and DLS safe for use in cosmetics when formulated to be non-irritating, providing a solid foundation for their inclusion in a wide range of personal care products.[10]

References

• 1. [PDF] Safety Assessment of Dialkyl Sulfosuccinate Salts as Used in Cosmetics | Semantic Scholar [semanticscholar.org]
• 2. SODIUM DIOCTYL SULFOSUCCINATE - Ataman Kimya [atamanchemicals.com]
• 3. humblebeeandme.com [humblebeeandme.com]
• 4. Investigation of Dioctyl Sodium Sulfosuccinate in Demulsifying Crude Oil-in-Water Emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dioctyl sulfosuccinate = 97 577-11-7 [sigmaaldrich.com]
• 6. Sulfosuccinates - DOSS Surfactants - Emulsion Polymerization [jlkindustries.com]
• 7. quora.com [quora.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. cir-safety.org [cir-safety.org]

A Comparative Guide to Sodium Dioctylsulfosuccinate-Based Microemulsions for Controlled Drug Release

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of sodium dioctylsulfosuccinate (Aerosol OT or AOT)-based microemulsions as a controlled release drug delivery system. Through a detailed comparison with other common nanocarriers, supported by experimental data, this document serves as a valuable resource for formulation scientists and researchers in the pharmaceutical field.

Performance Comparison: Microemulsions vs. Alternative Carriers

Sodium dioctylsulfosuccinate-based microemulsions offer a versatile platform for the delivery of both hydrophilic and lipophilic drugs.[1][2] Their thermodynamic stability, ease of preparation, and high drug solubilization capacity make them an attractive option for controlled release applications.[1] The following tables provide a quantitative comparison of AOT-based microemulsions with other widely used drug delivery systems: liposomes and solid lipid nanoparticles (SLNs).

Table 1: Transdermal Delivery of Ibuprofen (B1674241): Microemulsion vs. Liposome

Parameter	AOT-Based Microemulsion (IBU-ME)	Liposome (IBU-LP)	Reference
Particle Size (nm)	56.74 ± 7.11	228.00 ± 8.60	[3][4]
Encapsulation Efficiency (%)	91.08 ± 3.27	86.68 ± 1.43	[3][4]
Permeation Rate (µg cm⁻² hr⁻¹)	Not explicitly stated, but enhanced permeation was observed.	42.98 ± 4.98 (for an optimized liposomal formulation)	[3][5]
Activation Energy for Permeation (kcal/mol)	1.506	0.939	[3][4]

A lower activation energy suggests a greater disruption of the stratum corneum barrier, potentially leading to enhanced drug penetration.[3][4]

Table 2: Oral Delivery of Curcumin (B1669340): A Comparison of Nanocarriers

Parameter	Solid Lipid Nanoparticles (SLNs)	Polymeric Micelles	Liposomes
Particle Size (nm)	~134.6 - 200	~80	~180
Drug Loading (%)	~10	Not explicitly stated	Not explicitly stated
Encapsulation Efficiency (%)	~81.92 - 90	Not explicitly stated	Not explicitly stated
In Vitro Release	Prolonged release up to 7 days	>70% leakage in 24h in serum	>70% leakage in 24h in serum
Oral Bioavailability Enhancement	39 to 155-fold increase compared to free curcumin	Not explicitly stated	Not explicitly stated

This table compiles data from different studies to provide a comparative overview of various nanocarriers for curcumin delivery.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. The following sections outline the protocols for key experiments in the validation of microemulsion-based drug delivery systems.

In Vitro Drug Release Study: Dialysis Bag Method

This method is widely used to evaluate the in vitro release profile of drugs from nanoformulations.[6][7][8][9][10]

Materials:

• Dialysis bags (e.g., cellulose (B213188) membrane with a specific molecular weight cut-off, MWCO)[6][7]

• Release medium (e.g., phosphate-buffered saline, PBS, pH 7.4)[8]

• Thermostatically controlled shaking water bath[8]

• UV-Vis Spectrophotometer or HPLC system for drug quantification

Procedure:

• Membrane Preparation: Cut the dialysis membrane to the desired length and soak it in the release medium for at least 24 hours to ensure complete hydration.[6][8]

• Sample Loading: Accurately weigh a specific amount of the microemulsion formulation and place it inside the dialysis bag. Securely seal both ends of the bag.[6]

• Release Study: Place the sealed dialysis bag into a beaker containing a known volume of the release medium. The volume should be sufficient to maintain sink conditions.[6]

• Incubation: Place the beaker in a shaking water bath set to a constant temperature (e.g., 37°C) and agitation speed (e.g., 100 rpm).[8]

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh, pre-warmed medium to maintain a constant volume.[6]

• Quantification: Analyze the collected samples for drug concentration using a validated analytical method like UV-Vis spectrophotometry or HPLC.

• Data Analysis: Calculate the cumulative percentage of drug released over time.

Transdermal Permeation Study: Franz Diffusion Cell

The Franz diffusion cell is the gold standard for in vitro testing of transdermal drug delivery systems.[11][12][13][14][15]

Materials:

• Franz diffusion cells[12][13][14]

• Excised skin (e.g., human or animal) or synthetic membrane[11][12]

• Receptor medium (e.g., PBS)[11][12]

• Water bath with a circulating system[13]

• Magnetic stirrer

• HPLC system for drug quantification

Procedure:

• Cell Setup: Mount the excised skin or synthetic membrane between the donor and receptor compartments of the Franz diffusion cell, ensuring the stratum corneum side faces the donor compartment.[11]

• Receptor Chamber: Fill the receptor chamber with degassed receptor medium, ensuring there are no air bubbles trapped beneath the membrane. Place a small magnetic stir bar in the receptor chamber.[11][12]

• Temperature Control: Place the cells in a water bath maintained at a constant temperature (typically 32°C to mimic skin surface temperature).[13]

• Formulation Application: Apply a known quantity of the microemulsion formulation to the surface of the membrane in the donor compartment.[11]

• Sampling: At specified time points, collect samples from the receptor medium through the sampling port and immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.[12]

• Quantification: Analyze the drug concentration in the collected samples using a validated HPLC method.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux.

Visualizing Methodologies and Mechanisms

To better illustrate the complex processes involved in the formulation and action of these microemulsions, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for microemulsion formulation and evaluation.

Caption: Mechanism of AOT microemulsion enhancing drug penetration.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Liposome and microemulsion loaded with ibuprofen: from preparation to mechanism of drug transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enhancement of transdermal delivery of ibuprofen using microemulsion vehicle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. scispace.com [scispace.com]
• 8. In vitro drug release study [bio-protocol.org]
• 9. mdpi.com [mdpi.com]
• 10. In Vitro Dissolution Testing Strategies for Nanoparticulate Drug Delivery Systems: Recent Developments and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alterlab.co.id [alterlab.co.id]
• 12. A Four-Layer Numerical Model for Transdermal Drug Delivery: Parameter Optimization and Experimental Validation Using a Franz Diffusion Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scribd.com [scribd.com]
• 14. aurigaresearch.com [aurigaresearch.com]
• 15. Skin-on-a-Chip Technology for Testing Transdermal Drug Delivery—Starting Points and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Sodium Dioctylsulfosuccinate: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Sodium dioctylsulfosuccinate, a common surfactant and excipient, requires careful management at the end of its lifecycle. This guide provides essential, step-by-step information for its safe and compliant disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for sodium dioctylsulfosuccinate. This document provides comprehensive information on hazards, handling, and emergency procedures.[1][2][3][4][5] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling this chemical in any form.[2][5]

Disposal Procedures: A Step-by-Step Workflow

The proper disposal route for sodium dioctylsulfosuccinate depends on its concentration, the nature of the waste (e.g., pure substance, dilute solution, mixture with other chemicals), and, most importantly, local, state, and federal regulations. The following workflow provides a logical approach to managing this waste stream.

Caption: Decision workflow for the proper disposal of Sodium Dioctylsulfosuccinate.

Quantitative Data and Disposal Limits

It is crucial to note that specific quantitative limits for the disposal of sodium dioctylsulfosuccinate (e.g., concentration thresholds for sewer disposal) are not broadly published and are highly dependent on local wastewater treatment capabilities and regulations. Therefore, the following table provides general guidelines, and it is mandatory to consult your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal company for specific quantitative limits.

Parameter	Guideline	Citation
Sewer Disposal	Generally, only very dilute, simple aqueous solutions may be considered for sewer disposal after neutralization.[6] The pH should typically be between 6 and 9.[7] However, direct discharge into drains is often discouraged.[1][8][9] Always seek institutional approval.	[1][6][7][8][9]
Incineration	For larger quantities, unused product, or waste mixed with other chemicals, incineration by a licensed hazardous waste facility is the preferred method.[10] Some sources suggest dissolving the material in a combustible solvent before incineration.[10]	[10]
Landfill	Land disposal of chemical waste is highly regulated.[11] Sodium dioctylsulfosuccinate should not be disposed of in a standard landfill. A licensed hazardous waste facility will determine the appropriate class of landfill, if any, for the treated residue.	[11]
Waste Characterization	If the waste contains contaminants listed in the EPA's Toxicity Characteristic Leaching Procedure (TCLP) at concentrations equal to or greater than the regulatory levels, it must be managed as hazardous waste.[10]	[10]

Experimental Protocols for On-Site Treatment

While on-site treatment of chemical waste is generally discouraged in a research setting due to safety and regulatory complexities, neutralization of simple aqueous solutions of surfactants can be a possibility under strict institutional guidelines.

Note: The following is a conceptual protocol and must not be performed without the explicit approval and standard operating procedure (SOP) from your institution's EHS department.

Objective: To neutralize a dilute aqueous solution of sodium dioctylsulfosuccinate to a pH suitable for approved sewer disposal.

Materials:

• Dilute aqueous solution of sodium dioctylsulfosuccinate waste.

• Sodium hydroxide (B78521) (NaOH) or a similar base for neutralization.[8]

• pH meter or pH indicator strips.

• Appropriate PPE (goggles, gloves, lab coat).

• Stir plate and stir bar.

• Beaker or appropriate container for the reaction.

Methodology:

• Place the beaker containing the sodium dioctylsulfosuccinate solution on a stir plate and begin gentle stirring.

• Measure the initial pH of the solution.

• Slowly add a dilute solution of the neutralizing agent (e.g., 1M NaOH) dropwise while continuously monitoring the pH.

• Continue adding the neutralizing agent until the pH of the solution is within the acceptable range for sewer disposal as determined by your local regulations (typically between 6 and 9).[7]

• Once the target pH is stable, the solution may be disposed of down the sanitary sewer with a large volume of running water, as per your institution's approved procedure.[7]

Key Takeaways and Best Practices

• Prioritize Safety: Always handle sodium dioctylsulfosuccinate with appropriate PPE and in a well-ventilated area.[4]

• Regulatory Compliance is Mandatory: Disposal of chemical waste is governed by strict regulations.[3] Non-compliance can lead to significant penalties and environmental harm.

• Consult Experts: Your institution's EHS department is the primary resource for guidance on chemical waste disposal. For waste that cannot be managed on-site, a licensed hazardous waste disposal company must be used.[3]

• Avoid Drains Unless Approved: Do not dispose of sodium dioctylsulfosuccinate down the drain unless you have explicit permission from your EHS department for a specific, well-characterized waste stream.[1][8][9]

• Label Waste Clearly: All chemical waste containers must be clearly and accurately labeled with their contents to ensure proper handling and disposal.

References

• 1. atamankimya.com [atamankimya.com]
• 2. specialchem.com [specialchem.com]
• 3. download.basf.com [download.basf.com]
• 4. medline.com [medline.com]
• 5. download.basf.com [download.basf.com]
• 6. cwea.org [cwea.org]
• 7. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]
• 8. US20060135801A1 - Continuous process for the neutralization of surfactant acid precursors - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. eCFR :: 40 CFR 261.24 -- Toxicity characteristic. [ecfr.gov]
• 11. Docusate Sodium | C20H37NaO7S | CID 23673837 - PubChem [pubchem.ncbi.nlm.nih.gov]